Ethyl 12-tridecenoate

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Ethyl 12-tridecenoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 12-tridecenoate is an unsaturated fatty acid ester. As a derivative of 12-tridecenoic acid, its structure includes a 13-carbon chain with a terminal double bond and an ethyl ester group. While specific data for this compound is scarce, its physicochemical properties can be estimated by examining its saturated counterpart, Ethyl tridecanoate (B1259635), and related unsaturated esters. Understanding these properties is crucial for its potential applications in research and development, particularly in fields where lipid chemistry is paramount.

Comparative Physicochemical Data

For a clear understanding, the known properties of the saturated analog, Ethyl tridecanoate, are presented below. These values serve as a baseline for estimating the properties of Ethyl 12-tridecenoate. The introduction of a double bond is expected to slightly decrease the molecular weight and melting point, and subtly alter other physical properties.

Physicochemical Properties of Ethyl Tridecanoate (Saturated Analog)

Property	Value	References
Molecular Formula	C15H30O2	[1][2][3][4]
Molecular Weight	242.40 g/mol	[1][2][4]
Appearance	Colorless liquid	[1]
Boiling Point	121-123 °C at 2.2 mmHg	[1]
Melting Point	19 °C (estimate)	[5]
Density	0.853 g/mL at 25 °C	[1]
Refractive Index	n20/D 1.434	[1]
Solubility	Insoluble in water; Soluble in alcohol	[2]
CAS Number	28267-29-0	[1][2][3][4]

Estimated Physicochemical Properties of Ethyl 12-tridecenoate

The following properties are estimated based on the data for 12-tridecenoic acid (the parent acid), Methyl 12-tridecenoate (the methyl ester analog), and general trends observed in fatty acid esters where unsaturation tends to lower the melting point and slightly affect other properties.[6][7]

Property	Estimated Value	Rationale for Estimation
Molecular Formula	C15H28O2	Based on the structure of an ethyl ester of a C13 unsaturated fatty acid.
Molecular Weight	240.38 g/mol	Calculated from the molecular formula. This is consistent with the molecular weight of the corresponding acid, 12-tridecenoic acid (212.33 g/mol ), and the addition of an ethyl group.[8]
Appearance	Colorless liquid	Assumed to be similar to other fatty acid ethyl esters.
Boiling Point	Expected to be slightly lower than Ethyl tridecanoate at the same pressure.	Unsaturation can slightly lower the boiling point.
Melting Point	Expected to be lower than Ethyl tridecanoate.	The presence of a double bond introduces a "kink" in the fatty acid chain, disrupting crystal packing and lowering the melting point.[6]
Density	Expected to be similar to or slightly higher than Ethyl tridecanoate.	The introduction of a double bond can slightly increase density in some cases.[7]
Solubility	Insoluble in water; Soluble in organic solvents.	Consistent with the properties of long-chain fatty acid esters.
CAS Number	Not assigned or not readily found.

Structural and Logical Relationships

The following diagram illustrates the relationship between the molecular structure of Ethyl 12-tridecenoate and its key physicochemical properties.

Figure 1: Structure-Property Relationship of Ethyl 12-tridecenoate

Experimental Protocols

As no specific experimental data for Ethyl 12-tridecenoate is available, the following are generalized protocols for the determination of the key physicochemical properties of a long-chain unsaturated fatty acid ester.

Synthesis of Ethyl 12-tridecenoate

A standard method for synthesizing Ethyl 12-tridecenoate would be through Fischer esterification of 12-tridecenoic acid.

Materials:

• 12-tridecenoic acid

• Anhydrous ethanol (B145695) (absolute)

• Concentrated sulfuric acid (catalyst)

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Organic solvent for extraction (e.g., diethyl ether or hexane)

• Round-bottom flask, reflux condenser, separatory funnel, rotary evaporator

Procedure:

• In a round-bottom flask, dissolve a known quantity of 12-tridecenoic acid in an excess of anhydrous ethanol (e.g., 5-10 molar equivalents).

• Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the acid weight) while cooling the flask in an ice bath.

• Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After cooling to room temperature, most of the excess ethanol is removed using a rotary evaporator.

• The residue is dissolved in an organic solvent (e.g., diethyl ether) and transferred to a separatory funnel.

• The organic layer is washed sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed by rotary evaporation to yield the crude Ethyl 12-tridecenoate.

• Purification can be achieved by vacuum distillation or column chromatography.

Characterization by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a standard technique for identifying and quantifying fatty acid esters.[9][10]

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Capillary column suitable for fatty acid methyl/ethyl ester analysis (e.g., a polar phase like biscyanopropyl polysiloxane or a non-polar phase like 5% phenyl-methylpolysiloxane).

Procedure:

• Sample Preparation: Dissolve a small amount of the synthesized Ethyl 12-tridecenoate in a suitable volatile solvent (e.g., hexane (B92381) or dichloromethane) to a concentration of approximately 1 mg/mL.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp at a controlled rate (e.g., 10 °C/min) to a final temperature of 250-280 °C and hold for several minutes.

  • Injection Volume: 1 µL with an appropriate split ratio.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 500.

  • Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

• Data Analysis: The retention time of the peak corresponding to Ethyl 12-tridecenoate is recorded. The mass spectrum is analyzed for the molecular ion peak (m/z 240) and characteristic fragmentation patterns of an ethyl ester and a long-chain unsaturated alkene to confirm the structure.

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for confirming the structure of the synthesized ester.[11][12][13]

Instrumentation:

• NMR spectrometer (e.g., 300 MHz or higher).

• Deuterated solvent (e.g., Chloroform-d, CDCl₃).

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the purified Ethyl 12-tridecenoate in approximately 0.6 mL of CDCl₃ in an NMR tube.

• ¹H NMR Spectroscopy: Acquire the proton NMR spectrum. Expected signals include:

  • A triplet around δ 0.9 ppm (terminal methyl group of the ethyl ester).

  • A multiplet for the long methylene (B1212753) chain around δ 1.2-1.4 ppm.

  • A quartet for the -OCH₂- protons of the ethyl ester around δ 4.1 ppm.

  • Signals in the olefinic region (δ 5.0-6.0 ppm) corresponding to the protons of the C12=C13 double bond.

  • A triplet for the protons on the carbon alpha to the carbonyl group around δ 2.3 ppm.

• ¹³C NMR Spectroscopy: Acquire the carbon-13 NMR spectrum. Expected signals include:

  • A signal for the carbonyl carbon around δ 174 ppm.

  • Signals for the olefinic carbons in the range of δ 114-140 ppm.

  • A signal for the -OCH₂- carbon around δ 60 ppm.

  • Multiple signals for the methylene carbons in the aliphatic region (δ 20-35 ppm).

  • A signal for the terminal methyl carbon of the ethyl group around δ 14 ppm.

Experimental Workflow Visualization

The following diagram outlines a typical workflow for the synthesis and characterization of Ethyl 12-tridecenoate.

Figure 2: General Experimental Workflow

Conclusion

While direct experimental data on the physicochemical properties of Ethyl 12-tridecenoate are not currently prevalent in scientific literature, this guide provides a robust framework for understanding and determining these properties. By leveraging data from its saturated analog, Ethyl tridecanoate, and related compounds, we can make informed estimations. Furthermore, the detailed experimental protocols provided offer a clear path for the synthesis and comprehensive characterization of Ethyl 12-tridecenoate, enabling further research into its potential applications.

References

• 1. Ethyl tridecanoate ≥99% | 28267-29-0 [sigmaaldrich.com]
• 2. ethyl tridecanoate, 28267-29-0 [thegoodscentscompany.com]
• 3. Ethyl tridecanoate [webbook.nist.gov]
• 4. larodan.com [larodan.com]
• 5. 28267-29-0 CAS MSDS (Ethyl tridecanoate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. mdpi.com [mdpi.com]
• 7. path.web.ua.pt [path.web.ua.pt]
• 8. 12-Tridecenoic acid | C13H24O2 | CID 5282737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2.7. Analysis of Fatty Acid Profile by Gas Chromatography-Mass Spectrometry (GC-MS) [bio-protocol.org]
• 10. 2.4. Gas Chromatography/Mass Spectrometry (GC/MS) Analysis of Fatty Acid Methyl Esters [bio-protocol.org]
• 11. 13C NMR spectroscopy of unsaturated long-chain compounds: an evaluation of the unsaturated carbon signals as rational functions | CoLab [colab.ws]
• 12. benchchem.com [benchchem.com]
• 13. 13C NMR spectroscopy of unsaturated long-chain compounds: an evaluation of the unsaturated carbon signals as rational functions - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Theoretical Properties of Ethyl 12-tridecenoate: A Computational Chemistry Perspective

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 12-tridecenoate, an unsaturated fatty acid ester, possesses properties of interest in various biochemical and industrial applications. Understanding its molecular structure, reactivity, and electronic characteristics is crucial for harnessing its potential. This technical guide outlines a computational chemistry approach to elucidate the theoretical properties of Ethyl 12-tridecenoate. By employing Density Functional Theory (DFT), we can predict its geometric, spectroscopic, and electronic properties, offering valuable insights for further experimental research and application development. This document details the theoretical methodologies, presents predicted data in a structured format, and illustrates the computational workflow.

Introduction

Unsaturated fatty acid esters are fundamental molecules in biology and industry, serving as key components of lipids and finding applications as biofuels and lubricants.[1][2] Ethyl 12-tridecenoate, with its terminal double bond and ester functionality, presents a unique chemical structure whose theoretical properties are not widely reported. Computational chemistry provides a powerful toolkit to investigate such molecules at the atomic level, offering predictions of their behavior and characteristics that can guide experimental design and interpretation.[3][4]

This guide focuses on the application of Density Functional Theory (DFT), a robust quantum mechanical method, to determine the optimized molecular geometry, vibrational frequencies, and electronic properties of Ethyl 12-tridecenoate. These theoretical insights are invaluable for understanding its reactivity, stability, and potential interactions in various chemical and biological systems.

Computational Methodology

The theoretical calculations outlined herein are based on established computational chemistry protocols, similar to those used for studying other fatty acids and their esters.[5]

Geometry Optimization

The initial step involves the optimization of the molecular geometry of Ethyl 12-tridecenoate. This is achieved by finding the lowest energy conformation of the molecule. A common and effective method is the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) exchange-correlation functional combined with a split-valence basis set such as 6-31G(d,p). This level of theory provides a good balance between accuracy and computational cost for organic molecules. The optimization process continues until the forces on each atom are negligible, and the structure corresponds to a minimum on the potential energy surface.

Vibrational Frequency Analysis

Following geometry optimization, a vibrational frequency analysis is performed at the same level of theory. This calculation serves two primary purposes: to confirm that the optimized structure is a true minimum (i.e., no imaginary frequencies) and to predict the infrared (IR) spectrum of the molecule. The calculated frequencies correspond to the vibrational modes of the molecule, including stretching, bending, and torsional motions.

Electronic Property Calculations

Several key electronic properties are calculated to understand the molecule's reactivity and charge distribution. These include:

• Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for predicting chemical reactivity. The energy of the HOMO is related to the molecule's ability to donate electrons, while the LUMO energy relates to its ability to accept electrons. The HOMO-LUMO energy gap is an indicator of the molecule's kinetic stability.

• Molecular Electrostatic Potential (MEP): The MEP map provides a visual representation of the charge distribution around the molecule. It helps identify electron-rich (nucleophilic) and electron-poor (electrophilic) regions, which are key to understanding intermolecular interactions.[5]

• Mulliken Atomic Charges: These calculations partition the total molecular charge among the individual atoms, providing insight into the local electronic environment.

The overall computational workflow is depicted in the following diagram:

Figure 1: Computational workflow for determining the theoretical properties of Ethyl 12-tridecenoate.

Predicted Theoretical Data

The following tables summarize the expected quantitative data for Ethyl 12-tridecenoate based on the computational methodologies described.

Table 1: Predicted Geometric Parameters

Parameter	Bond/Angle	Predicted Value
Bond Lengths (Å)	C=O	~ 1.21
C-O (ester)	~ 1.35
O-C (ethyl)	~ 1.45
C=C (terminal)	~ 1.34
C-C (alkane chain)	~ 1.54
C-H	~ 1.09
**Bond Angles (°) **	O=C-O	~ 124
C-O-C (ester)	~ 117
H-C-H	~ 109.5

Table 2: Predicted Vibrational Frequencies

Vibrational Mode	Functional Group	Predicted Frequency (cm⁻¹)
C-H stretch (sp²)	Terminal C=C-H	~ 3080
C-H stretch (sp³)	Alkane chain & Ethyl group	~ 2850-2960
C=O stretch	Ester carbonyl	~ 1740
C=C stretch	Terminal alkene	~ 1640
C-O stretch	Ester	~ 1100-1250

Table 3: Predicted Electronic Properties

Property	Predicted Value (eV)
HOMO Energy	~ -6.5
LUMO Energy	~ 0.5
HOMO-LUMO Gap	~ 7.0

Analysis of Theoretical Properties

Molecular Geometry

The optimized geometry of Ethyl 12-tridecenoate is expected to show standard bond lengths and angles for an unsaturated fatty acid ester. The long alkyl chain will likely adopt a staggered conformation to minimize steric hindrance. The presence of the terminal double bond introduces a region of planarity at that end of the molecule.

Spectroscopic Signature

The predicted IR spectrum is a key identifier for the molecule. The prominent C=O stretching frequency around 1740 cm⁻¹ is characteristic of the ester group. The C=C stretching vibration near 1640 cm⁻¹ and the sp² C-H stretch above 3000 cm⁻¹ are definitive markers for the terminal alkene functionality.

Reactivity and Electronic Nature

The electronic properties provide a deeper understanding of the molecule's reactivity.

• Frontier Molecular Orbitals: A large HOMO-LUMO gap suggests high kinetic stability. The HOMO is likely localized around the C=C double bond, indicating this is the most probable site for electrophilic attack. The LUMO may be centered on the carbonyl carbon, suggesting it as a site for nucleophilic attack.

• Molecular Electrostatic Potential: The MEP map is expected to show a negative potential (electron-rich) region around the carbonyl oxygen, making it a hydrogen bond acceptor site. The terminal double bond will also exhibit a region of higher electron density. Conversely, the carbonyl carbon and the protons of the ethyl group will likely show a positive potential (electron-poor).

The relationship between these electronic properties and the molecule's reactivity is illustrated below.

Figure 2: Logical relationship between calculated electronic properties and predicted chemical reactivity.

Conclusion

This guide has detailed a theoretical framework for characterizing Ethyl 12-tridecenoate using computational chemistry. The predicted geometric, spectroscopic, and electronic data provide a comprehensive molecular-level understanding of this unsaturated fatty acid ester. These theoretical findings can serve as a robust foundation for future experimental studies, aiding in the interpretation of spectroscopic data and guiding the design of new applications for Ethyl 12-tridecenoate in drug development and other scientific fields. The methodologies and data presentation formats outlined here offer a template for the computational investigation of other related fatty acid esters.

References

• 1. aocs.org [aocs.org]
• 2. A Comprehensive Study on Physicochemical Properties of Fatty Acid Esters Derived from Different Vegetable Oils and Alcohols and Their Potential Application [mdpi.com]
• 3. Study and Computational Modeling of Fatty Acid Effects on Drug Solubility in Lipid-Based Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. s3.eu-west-1.amazonaws.com [s3.eu-west-1.amazonaws.com]

Biological significance of long-chain unsaturated fatty acid esters

An In-Depth Technical Guide to the Biological Significance of Long-Chain Unsaturated Fatty Acid Esters

Audience: Researchers, scientists, and drug development professionals.

Abstract

Long-chain unsaturated fatty acid esters are a diverse class of lipid molecules that play critical roles in a multitude of physiological processes. Far from being mere storage molecules, these esters act as potent signaling messengers, modulating pathways involved in energy homeostasis, inflammation, neurodevelopment, and cellular communication. This technical guide provides a comprehensive overview of the biological significance of major classes of these esters, including N-acylethanolamines (NAEs), fatty acid esters of hydroxy fatty acids (FAHFAs), and esters of key polyunsaturated fatty acids like arachidonic acid (AA) and docosahexaenoic acid (DHA). The guide details their signaling pathways, summarizes key quantitative data, and provides established experimental protocols for their study, aiming to equip researchers and drug development professionals with a thorough understanding of this vital area of lipid biology.

Introduction

Long-chain unsaturated fatty acid esters are characterized by a fatty acid linked via an ester or amide bond to another molecule, which can range from a simple alcohol to more complex structures like ethanolamine (B43304) or a hydroxy fatty acid. These lipids are broadly distributed in mammalian tissues and are involved in a wide array of biological functions.[1][2][3] Their significance stems from their roles as endogenous ligands for nuclear receptors and G-protein coupled receptors, as precursors to potent inflammatory mediators, and as essential components of neural membranes.[4][5] This guide explores the core functions of these molecules, their mechanisms of action, and the methodologies used to investigate them.

Major Classes and Their Biological Roles

N-Acylethanolamines (NAEs)

NAEs are a family of bioactive lipids formed by linking a fatty acid to ethanolamine.[1] The specific fatty acid determines the NAE's function and receptor targets.[1][4]

• Oleoylethanolamide (OEA): Synthesized in the small intestine in response to dietary fat, OEA is a powerful satiety factor.[6][7][8] It reduces food intake, promotes lipolysis, and decreases body weight gain in rodents by activating the nuclear receptor Peroxisome Proliferator-Activated Receptor-α (PPAR-α).[9][10][11] This activation occurs in the gut and signals to the brain via the vagus nerve, ultimately involving central pathways that release oxytocin (B344502) and histamine (B1213489) to induce satiety.[6][7][10]

• Anandamide (AEA, N-arachidonoylethanolamine): As a well-known endocannabinoid, AEA is an endogenous ligand for the cannabinoid receptors CB1 and CB2.[1] It plays a role in pain, mood, and memory, and unlike OEA, its signaling can stimulate appetite.[8]

• Docosahexaenoylethanolamine (DHEA, Synaptamide): Derived from the omega-3 fatty acid DHA, synaptamide (B1662480) is crucial for brain development. It promotes neurogenesis, synaptogenesis, and neurite outgrowth, primarily through the G-protein coupled receptor GPR110.[2]

Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs)

FAHFAs are a relatively new class of endogenous lipids with significant anti-diabetic and anti-inflammatory properties.[12][13][14] They are formed by the esterification of a fatty acid to a hydroxy fatty acid.[15] Certain FAHFAs, such as palmitic acid hydroxystearic acids (PAHSAs), improve glucose homeostasis by augmenting glucose-stimulated insulin (B600854) secretion, an effect mediated by the G-protein coupled receptor GPR40. Their levels are altered in states of insulin resistance, making them a potential therapeutic target for metabolic diseases.[14]

Esters of Arachidonic Acid (AA)

Arachidonic acid, an omega-6 polyunsaturated fatty acid, is stored in an esterified form within cell membranes.[5] Upon cellular stimulation by injury or irritation, AA is released and metabolized into a group of potent inflammatory mediators known as eicosanoids, which include prostaglandins (B1171923) and leukotrienes.[5][16][17] These molecules are fundamental to the inflammatory process but are also implicated in the pathology of chronic inflammatory diseases, cardiovascular disease, and cancer.[17][18][19] The synthesis of these mediators is the primary target of non-steroidal anti-inflammatory drugs (NSAIDs).[5]

Esters of Docosahexaenoic Acid (DHA)

DHA is the most abundant omega-3 polyunsaturated fatty acid in the brain and retina, where it is primarily found esterified in phospholipids (B1166683) like phosphatidylethanolamine (B1630911) and phosphatidylserine.[20][21][22] These DHA-containing esters are critical for maintaining the fluidity and function of neuronal membranes, which is essential for synaptic transmission and overall brain function.[22] Esterified forms of DHA, such as DHA-lysophosphatidylcholine, are specifically transported across the blood-brain barrier.[20][23] Deficiencies in brain DHA are linked to cognitive decline and neurodegenerative diseases like Alzheimer's.[20][21][24] Furthermore, DHA can be metabolized into anti-inflammatory mediators, such as resolvins, which actively promote the resolution of inflammation.[25][26]

Key Signaling and Metabolic Pathways

Visualizing the complex interactions of these lipid esters is crucial for understanding their function. The following diagrams, rendered in DOT language, illustrate key pathways.

Oleoylethanolamide (OEA) Satiety Signaling Pathway

This pathway illustrates how dietary fat intake is translated into a feeling of fullness. OEA is synthesized in the gut and initiates a neural signal to the brain, leading to satiety.

Caption: OEA signaling pathway from gut to brain to induce satiety.

N-Acylethanolamine (NAE) Metabolism

This diagram shows the general biosynthetic and degradation pathways for NAEs. They are synthesized from membrane phospholipids and degraded by specific enzymes.

Caption: General metabolic pathway for NAE biosynthesis and degradation.

Arachidonic Acid Inflammatory Cascade

This pathway outlines how arachidonic acid is converted into pro-inflammatory eicosanoids, a central process in inflammation.

Caption: The arachidonic acid cascade leading to inflammatory mediators.

Quantitative Data Presentation

Quantitative analysis is essential for understanding the potency and physiological relevance of these lipid esters. The following tables summarize key data from the literature.

Table 1: Biological Activities of Key N-Acylethanolamines

Compound	Receptor/Target	Effect	Quantitative Measure	Organism/System
OEA	PPAR-α	Satiety (Anorexic Effect)	Reduces food intake by ~50% at 10 mg/kg, i.p.	Rat
	PPAR-α	Gene Expression	Upregulates CD36, FABP expression	Mouse Intestine
AEA	CB1 / CB2	Cannabimimetic	Ki = 61 nM (CB1), 1.9 µM (CB2)	Human Receptors
	TRPV1	Pain Modulation	EC50 ≈ 1 µM	Rat DRG Neurons

| Synaptamide | GPR110 | Neurogenesis | Promotes neurite outgrowth at 100 nM | Cortical Neurons |

Table 2: Effects of Long-Chain Unsaturated Fatty Acids on Inflammatory Markers

Fatty Acid	Pathway Modulated	Effect on Marker	Model System
Arachidonic Acid (AA)	COX-2 Pathway	Increases Prostaglandin E2 (PGE2) production	Macrophages
Eicosapentaenoic Acid (EPA)	Competes with AA	Reduces PGE2 synthesis	Human Volunteers
	LOX Pathway	Precursor to anti-inflammatory Resolvin E series	In vitro / Animal Models
Docosahexaenoic Acid (DHA)	NF-κB Pathway	Inhibits VCAM-1, ICAM-1 expression[27]	Endothelial Cells

| | LOX Pathway | Precursor to anti-inflammatory Resolvin D series, Protectins, Maresins[28] | In vitro / Animal Models |

Experimental Methodologies

Studying these lipid esters requires specialized protocols for their extraction, quantification, and functional characterization.

Protocol: Quantification of Long-Chain Fatty Acid Esters by LC-MS/MS

This protocol provides a general workflow for the sensitive and specific quantification of lipid esters from biological samples.

Objective: To extract and quantify specific long-chain unsaturated fatty acid esters (e.g., OEA, AEA, FAHFAs) from plasma or tissue.

Materials:

• Biological sample (e.g., 100 µL plasma, 50 mg tissue)

• Internal standards (deuterated analogs of the target lipids)

• Extraction solvent (e.g., 2:1:1 Chloroform:Methanol:Saline)

• LC-MS/MS system with a C18 reverse-phase column

Methodology:

• Sample Preparation: Homogenize tissue samples in a suitable buffer. For plasma, use directly.

• Internal Standard Spiking: Add a known amount of deuterated internal standards to each sample to correct for extraction loss and matrix effects.

• Lipid Extraction (Folch Method):

  • Add 2 mL of ice-cold chloroform:methanol (2:1) to the sample.

  • Vortex vigorously for 2 minutes.

  • Add 0.5 mL of 0.9% saline solution, vortex again, and centrifuge (e.g., 2000 x g for 10 min at 4°C) to induce phase separation.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the organic phase under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a small volume (e.g., 100 µL) of the initial mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% formic acid).

• LC-MS/MS Analysis:

  • Inject the sample onto a C18 column.

  • Elute lipids using a gradient of mobile phases (e.g., A: Water + 0.1% Formic Acid; B: Acetonitrile/Isopropanol + 0.1% Formic Acid).

  • Detect and quantify the analytes using tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode, using specific precursor-product ion transitions for each target lipid and its internal standard.

• Data Analysis: Calculate the concentration of each analyte by comparing the peak area ratio of the analyte to its internal standard against a standard curve.

Caption: General workflow for LC-MS/MS-based lipid ester quantification.

Protocol: Functional Analysis of Lipid Metabolism in 3D Liver Organoids

This protocol, adapted from established methods for studying Non-Alcoholic Fatty Liver Disease (NAFLD)[29], allows for the functional assessment of how fatty acids and their esters impact cellular lipid metabolism.

Objective: To model steatosis (fatty liver) in vitro and assess the effects of specific lipids or therapeutic compounds.

Materials:

• Human liver organoids (e.g., derived from cholangiocytes or hepatocytes)

• Hepatocyte differentiation medium

• Free Fatty Acid (FFA) solution (e.g., oleate (B1233923) and palmitate complexed to BSA)

• Lipid staining dye (e.g., AdipoRed™ or Oil Red O)

• Triglyceride quantification kit

• Reagents for RNA isolation and qRT-PCR

Methodology:

• Organoid Culture: Culture and differentiate liver organoids according to established protocols.[29]

• Induction of Steatosis:

  • Treat mature organoids with a high concentration of FFAs (e.g., 500 µM) in the culture medium for 48-72 hours.

  • Include a vehicle control group (BSA only).

  • A third group can be co-treated with FFAs and a test compound (e.g., a FAHFA) to assess protective effects.

• Analysis of Lipid Accumulation:

  • Microscopy: Fix the organoids, stain with a lipid-specific dye (e.g., Oil Red O), and image using bright-field or fluorescence microscopy to visualize lipid droplets.[29]

  • Triglyceride Quantification: Harvest organoids, lyse the cells, and measure intracellular triglyceride levels using a commercial colorimetric or fluorometric assay kit.[29]

• Gene Expression Analysis:

  • Isolate total RNA from harvested organoids.

  • Perform quantitative reverse transcription PCR (qRT-PCR) to analyze the expression of genes involved in lipid metabolism (e.g., PNPLA2, LIPE, PLIN1) and inflammation (e.g., TNFα, IL-6).[29]

Caption: Experimental workflow for modeling steatosis in liver organoids.

Therapeutic Potential and Future Directions

The profound biological activities of long-chain unsaturated fatty acid esters make them and their signaling pathways attractive targets for drug development.

• Metabolic Disease: OEA and FAHFAs have demonstrated potential in managing obesity and type 2 diabetes due to their roles in satiety and glucose homeostasis.[10][14] Modulating their endogenous levels or developing stable agonists for their receptors (e.g., PPAR-α, GPR40) are promising therapeutic strategies.[9][11]

• Inflammation: The balance between pro-inflammatory AA-derived mediators and anti-inflammatory DHA/EPA-derived mediators is critical.[25][26] Dietary supplementation with omega-3 fatty acids is already used to manage inflammatory conditions.[30] Future work may focus on developing drugs that specifically promote the synthesis of resolvins and protectins to actively resolve inflammation.

• Neurological Disorders: Enhancing the delivery of DHA to the brain, possibly through specially designed ester forms, could be a strategy to combat neurodegenerative diseases like Alzheimer's.[20][23] Additionally, targeting the receptors for neurogenic lipids like synaptamide may offer new avenues for promoting brain repair and function.[1]

Future research will require advanced lipidomics to discover novel bioactive esters, deeper characterization of their receptor interactions, and the development of more sophisticated in vivo models to translate these findings into clinical applications.

Conclusion

Long-chain unsaturated fatty acid esters are a functionally diverse and critically important class of molecules that act as key regulators of health and disease. From the control of appetite by OEA to the orchestration of inflammation by eicosanoids and the maintenance of brain health by DHA esters, these lipids are central to mammalian physiology. A thorough understanding of their signaling pathways, combined with robust analytical and functional methodologies, provides a powerful toolkit for researchers and drug developers aiming to harness the therapeutic potential of these fascinating molecules.

References

• 1. Recent Progress in N-Acylethanolamine Research: Biological Functions and Metabolism Regulated by Two Distinct N-Acyltransferases: cPLA2ε and PLAAT Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-Acylethanolamine - Wikipedia [en.wikipedia.org]
• 3. quora.com [quora.com]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. The acute inflammatory process, arachidonic acid metabolism and the mode of action of anti-inflammatory drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Fat-Induced Satiety Factor Oleoylethanolamide Suppresses Feeding through Central Release of Oxytocin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Satiety factor oleoylethanolamide recruits the brain histaminergic system to inhibit food intake - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cvresearch.info [cvresearch.info]
• 9. researchgate.net [researchgate.net]
• 10. A systematic review of the effects of oleoylethanolamide, a high-affinity endogenous ligand of PPAR-α, on the management and prevention of obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. nanobles.com [nanobles.com]
• 12. Fatty Acyl Esters of Hydroxy Fatty Acid (FAHFA) Lipid Families - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Fatty Acyl Esters of Hydroxy Fatty Acid (FAHFA) Lipid Families [ouci.dntb.gov.ua]
• 14. Fatty acid esters of hydroxy fatty acids: A potential treatment for obesity-related diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Dietary arachidonic acid: harmful, harmless or helpful? | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 17. Effects of Arachidonic Acid Metabolites on Cardiovascular Health and Disease [mdpi.com]
• 18. Inflammatory Remarks about Arachidonic Acid [nutritionfacts.org]
• 19. mdpi.com [mdpi.com]
• 20. mdpi.com [mdpi.com]
• 21. mdpi.com [mdpi.com]
• 22. mdpi.com [mdpi.com]
• 23. researchgate.net [researchgate.net]
• 24. mdpi.com [mdpi.com]
• 25. foodandnutritionresearch.net [foodandnutritionresearch.net]
• 26. tandfonline.com [tandfonline.com]
• 27. Long-chain n-3 polyunsaturated fatty acids: new insights into mechanisms relating to inflammation and coronary heart disease - PMC [pmc.ncbi.nlm.nih.gov]
• 28. research-portal.uea.ac.uk [research-portal.uea.ac.uk]
• 29. benchchem.com [benchchem.com]
• 30. researchgate.net [researchgate.net]

Potential Metabolic Pathways of Ethyl 12-tridecenoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 12-tridecenoate, a monounsaturated fatty acid ethyl ester, is a subject of growing interest within the scientific community due to its potential biological activities. Understanding its metabolic fate is crucial for elucidating its mechanism of action and assessing its therapeutic potential. This technical guide provides a comprehensive overview of the plausible metabolic pathways of Ethyl 12-tridecenoate, based on established principles of lipid metabolism. While direct experimental data for this specific compound is limited, this document extrapolates from the known metabolism of structurally similar long-chain fatty acid esters and unsaturated fatty acids to propose a series of likely metabolic transformations. This guide also outlines detailed experimental protocols for investigating these pathways and presents hypothetical quantitative data to serve as a framework for future research.

Introduction

Fatty acid ethyl esters (FAEEs) are non-oxidative metabolites of ethanol (B145695), formed through the esterification of fatty acids with ethanol.[1][2][3] While often associated with ethanol consumption, FAEEs are also being explored as bioactive molecules in their own right. Ethyl 12-tridecenoate is an unsaturated fatty acid ester with a 13-carbon chain and a terminal double bond. Its unique structure suggests several potential avenues for metabolic processing within the cell. The primary objectives of this guide are to:

• Propose the most likely metabolic pathways for Ethyl 12-tridecenoate.

• Provide detailed experimental methodologies to enable researchers to test these hypotheses.

• Present potential quantitative data in a structured format to aid in experimental design and data interpretation.

Proposed Metabolic Pathways

The metabolism of Ethyl 12-tridecenoate is likely to be a multi-step process, commencing with the hydrolysis of the ester bond, followed by the catabolism of the resulting 12-tridecenoic acid. The principal proposed pathways are detailed below.

Initial Hydrolysis

The first and most critical step in the metabolism of Ethyl 12-tridecenoate is its hydrolysis into 12-tridecenoic acid and ethanol. This reaction is catalyzed by carboxylesterases, which are abundant in various tissues, including the liver and the gastrointestinal tract.[4]

Figure 1: Initial Hydrolysis of Ethyl 12-tridecenoate.

Beta-Oxidation of 12-Tridecenoic Acid

Following hydrolysis, the resulting 12-tridecenoic acid, a monounsaturated fatty acid, is a substrate for beta-oxidation. This process occurs in the mitochondria and peroxisomes and serves to shorten the fatty acid chain by two-carbon units in each cycle, producing acetyl-CoA.[5][6][7] Due to the presence of a cis double bond, which is common for naturally occurring unsaturated fatty acids, an auxiliary enzyme, enoyl-CoA isomerase, is required to convert the cis double bond to a trans configuration, allowing beta-oxidation to proceed.[5][8][9]

Figure 2: Beta-Oxidation of 12-Tridecenoic Acid.

Omega-Oxidation Pathway

Omega-oxidation serves as an alternative metabolic route for fatty acids, particularly when beta-oxidation is compromised.[10][11][12][13] This pathway, occurring primarily in the endoplasmic reticulum of the liver and kidneys, involves the oxidation of the terminal methyl group (the omega carbon) of the fatty acid.[11][12] The process is initiated by a cytochrome P450-dependent mixed-function oxidase, followed by the actions of alcohol dehydrogenase and aldehyde dehydrogenase to form a dicarboxylic acid.[13] This dicarboxylic acid can then undergo beta-oxidation from either end.

Figure 3: Omega-Oxidation of 12-Tridecenoic Acid.

Cytochrome P450-Mediated Epoxidation

Cytochrome P450 (CYP) enzymes can also directly metabolize unsaturated fatty acids at the site of the double bond.[14][15][16] This can lead to the formation of an epoxide. These epoxide derivatives are often signaling molecules themselves or can be further metabolized by soluble epoxide hydrolase to form the corresponding diol.

Figure 4: CYP450-Mediated Epoxidation of 12-Tridecenoic Acid.

Experimental Protocols

To investigate the proposed metabolic pathways of Ethyl 12-tridecenoate, a combination of in vitro and in vivo experimental approaches is recommended.

In Vitro Metabolism using Liver Microsomes or Hepatocytes

This protocol is designed to assess the initial hydrolysis and subsequent oxidative metabolism of Ethyl 12-tridecenoate.

• Objective: To determine the rate of hydrolysis of Ethyl 12-tridecenoate and identify the primary metabolites formed by hepatic enzymes.

• Materials:

  • Ethyl 12-tridecenoate

  • Pooled human liver microsomes or cryopreserved primary hepatocytes

  • NADPH regenerating system (for microsomes)

  • Incubation buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4)

  • Acetonitrile (B52724) (for quenching the reaction)

  • Internal standard (e.g., a structurally similar ester not found endogenously)

• Procedure:

  • Pre-warm a suspension of liver microsomes or hepatocytes in incubation buffer at 37°C.

  • Initiate the reaction by adding Ethyl 12-tridecenoate (typically dissolved in a small amount of organic solvent like DMSO). For microsomal incubations, add the NADPH regenerating system.

  • Incubate for various time points (e.g., 0, 5, 15, 30, 60 minutes) at 37°C with gentle shaking.

  • Terminate the reaction by adding ice-cold acetonitrile containing the internal standard.

  • Centrifuge the samples to pellet the protein.

  • Analyze the supernatant for the disappearance of the parent compound and the appearance of metabolites (e.g., 12-tridecenoic acid) using LC-MS/MS.

In Vivo Pharmacokinetic and Metabolite Identification Studies in Rodents

This protocol aims to understand the absorption, distribution, metabolism, and excretion (ADME) of Ethyl 12-tridecenoate in a whole organism.

• Objective: To determine the pharmacokinetic profile of Ethyl 12-tridecenoate and identify major metabolites in plasma, urine, and feces.

• Materials:

  • Ethyl 12-tridecenoate formulated for oral or intravenous administration

  • Sprague-Dawley rats or C57BL/6 mice

  • Metabolic cages for separate collection of urine and feces

  • Blood collection supplies (e.g., EDTA tubes)

• Procedure:

  • Administer a single dose of Ethyl 12-tridecenoate to the animals.

  • Collect blood samples at various time points (e.g., pre-dose, 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

  • Process blood to obtain plasma.

  • House the animals in metabolic cages and collect urine and feces for 24 or 48 hours.

  • Extract the parent compound and metabolites from plasma, urine homogenates, and fecal homogenates using appropriate extraction techniques (e.g., liquid-liquid extraction or solid-phase extraction).

  • Analyze the extracts by high-resolution LC-MS/MS to quantify Ethyl 12-tridecenoate and identify and quantify its metabolites.

Figure 5: General Experimental Workflow for Metabolism Studies.

Quantitative Data Presentation

The following tables present hypothetical quantitative data that could be generated from the experimental protocols described above. These tables are intended to serve as a template for data presentation and to highlight key metabolic parameters.

Table 1: In Vitro Metabolic Stability of Ethyl 12-tridecenoate in Human Liver Microsomes

Parameter	Value
Incubation Time (min)	% Parent Remaining
0	100
5	85
15	60
30	35
60	10
Calculated Half-Life (t1/2, min)	25
Intrinsic Clearance (CLint, µL/min/mg protein)	27.7

Table 2: Pharmacokinetic Parameters of Ethyl 12-tridecenoate in Rats Following a Single Oral Dose (10 mg/kg)

Parameter	Unit	Value
Cmax (Maximum Plasma Concentration)	ng/mL	450
Tmax (Time to Cmax)	h	1.0
AUC0-t (Area Under the Curve)	ng*h/mL	1800
t1/2 (Elimination Half-Life)	h	3.5
Oral Bioavailability (F%)	%	40

Table 3: Major Metabolites of Ethyl 12-tridecenoate Identified in Rat Plasma, Urine, and Feces

Metabolite	Matrix	Relative Abundance (%)	Proposed Pathway
12-Tridecenoic Acid	Plasma, Urine	65	Hydrolysis
10-Undecenoic Acid	Urine	15	Beta-Oxidation
12-Tridecene-1,13-dioic Acid	Urine	10	Omega-Oxidation
12,13-Dihydroxytridecanoic Acid	Plasma, Urine	5	Epoxidation/Hydrolysis
Parent (Ethyl 12-tridecenoate)	Plasma, Feces	5	Unchanged

Conclusion

The metabolic fate of Ethyl 12-tridecenoate is likely to involve a series of enzymatic reactions, beginning with hydrolysis to 12-tridecenoic acid, followed by catabolism through beta-oxidation, omega-oxidation, and potentially cytochrome P450-mediated epoxidation. The proposed pathways and experimental protocols outlined in this technical guide provide a robust framework for researchers to systematically investigate the metabolism of this novel compound. A thorough understanding of its metabolic profile is a prerequisite for any further development for therapeutic applications. Future studies should focus on conducting the described experiments to confirm these hypothetical pathways and to accurately quantify the metabolic parameters of Ethyl 12-tridecenoate.

References

• 1. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 2. Fatty Acid Ethyl Esters | Semantic Scholar [semanticscholar.org]
• 3. Fatty acid ethyl esters: non-oxidative metabolites of ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rapid in vivo hydrolysis of fatty acid ethyl esters, toxic nonoxidative ethanol metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biochemistry, Fatty Acid Oxidation - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. jackwestin.com [jackwestin.com]
• 7. aocs.org [aocs.org]
• 8. m.youtube.com [m.youtube.com]
• 9. Beta oxidation - Wikipedia [en.wikipedia.org]
• 10. Omega oxidation - Wikipedia [en.wikipedia.org]
• 11. Omega Oxidation of Fatty Acids: Steps & Significance [allen.in]
• 12. microbenotes.com [microbenotes.com]
• 13. byjus.com [byjus.com]
• 14. Role of cytochrome P450 enzymes in the bioactivation of polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Cytochrome P450 omega hydroxylase (CYP4) function in fatty acid metabolism and metabolic diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Cytochrome P450 metabolizing fatty acids in plants: characterization and physiological roles - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Procurement and Application of Ethyl 12-tridecenoate for Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Ethyl 12-tridecenoate, a specialized unsaturated fatty acid ester for research purposes. As this is not a commonly stocked chemical, this document focuses on the procurement through custom synthesis and provides representative experimental protocols for its use and analysis.

Sourcing Ethyl 12-tridecenoate

Potential Custom Synthesis Providers:

• BOC Sciences: A provider of a comprehensive range of custom synthesis services, including fatty acid and lipid synthesis, from milligram to kilogram scales. They offer services that cover the entire process from route design to final product delivery with analytical documentation.

When commissioning the synthesis of Ethyl 12-tridecenoate, a clear and detailed specification is crucial to ensure the final product meets the requirements of the intended research.

Data Presentation: Key Specifications for Custom Synthesis

The following table outlines the essential information that should be provided to a custom synthesis provider.

Parameter	Specification	Importance
Chemical Identity	Ethyl 12-tridecenoate	Ensures the correct molecule is synthesized.
CAS Number	(Not readily available for this specific ester) Provide IUPAC name and structure.	Provides an unambiguous identifier if available.
Molecular Formula	C₁₅H₂₈O₂	Defines the elemental composition.
Structure	CH₂=CH(CH₂)₁₀COOCH₂CH₃	A clear structural representation is essential.
Quantity	Specify the required amount (e.g., 100 mg, 1 g, 5 g).	Determines the scale of the synthesis.
Purity	Specify the required purity level (e.g., >95%, >98%, >99% by GC).	Critical for ensuring experimental results are not confounded by impurities.
Isomeric Purity	Not applicable for the terminal double bond. If a different isomer were required (e.g., Ethyl 11-tridecenoate), the desired isomeric ratio (Z/E) would be specified here.	For unsaturated compounds, the geometry of the double bond can significantly impact biological activity.
Required Analytics	Specify the analytical data needed for quality control (e.g., ¹H NMR, ¹³C NMR, GC-MS, Certificate of Analysis).	Provides confirmation of the structure and purity of the synthesized compound.
Intended Application	Briefly describe the research context (e.g., cell culture studies, in vivo experiments, analytical standard).	Can help the synthesis provider understand the critical quality attributes of the compound for the specific application.
Physical Form	Specify the desired form (e.g., oil, solid). Ethyl 12-tridecenoate is expected to be an oily liquid at room temperature.	Important for handling and formulation.
Solvent	If a solution is preferred, specify the solvent and concentration.	For ease of use in experimental setups.

Experimental Protocols

The following are representative protocols that can be adapted for the use of Ethyl 12-tridecenoate. These are based on methodologies for structurally similar long-chain unsaturated fatty acid esters, such as ethyl oleate.

2.1. Preparation of Ethyl 12-tridecenoate for Cell Culture Experiments

Long-chain fatty acid esters are insoluble in aqueous media and require a carrier, typically bovine serum albumin (BSA), for delivery to cells in culture.

Materials:

• Ethyl 12-tridecenoate

• Ethanol (B145695) (100%, sterile)

• Bovine Serum Albumin (BSA), fatty acid-free

• Phosphate-Buffered Saline (PBS), sterile

• Serum-free cell culture medium

Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution of Ethyl 12-tridecenoate (e.g., 100 mM) in sterile ethanol.

• BSA Conjugation:

  • Prepare a sterile solution of fatty acid-free BSA in serum-free culture medium (e.g., 10% w/v).

  • Warm the BSA solution to 37°C.

  • Slowly add the Ethyl 12-tridecenoate stock solution to the gently vortexing BSA solution to achieve the desired final molar ratio (e.g., 3:1 ester to BSA).

  • Incubate the mixture at 37°C for 30-60 minutes to allow for conjugation.

• Final Working Solution:

  • Sterile-filter the conjugated solution through a 0.22 µm filter.

  • Dilute the filtered stock into serum-free or low-serum cell culture medium to achieve the final desired treatment concentration.

  • A BSA-only control (vehicle control) should be prepared in parallel using the same concentration of ethanol and BSA.

2.2. Analysis of Ethyl 12-tridecenoate by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the standard method for the analysis of fatty acid esters, providing information on purity and identity.

Instrumentation and Conditions (Example):

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or similar non-polar column

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Injector: Split/splitless, 250°C, split ratio 50:1

• Oven Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• MSD:

  • Transfer Line: 280°C

  • Ion Source: 230°C (Electron Impact ionization)

  • Quadrupole: 150°C

  • Scan Range: m/z 40-500

Sample Preparation:

• Dissolve a small amount of Ethyl 12-tridecenoate in a suitable volatile solvent (e.g., hexane, ethyl acetate) to a concentration of approximately 1 mg/mL.

• Inject 1 µL of the solution into the GC-MS system.

Expected Results:

• The chromatogram should show a single major peak corresponding to Ethyl 12-tridecenoate.

• The mass spectrum of this peak should be consistent with the structure, showing a molecular ion (M⁺) at m/z 252 and characteristic fragmentation patterns for a long-chain ethyl ester.

2.3. Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is used to confirm the precise structure of the synthesized molecule.

Procedure:

• Dissolve 5-10 mg of Ethyl 12-tridecenoate in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Acquire ¹H and ¹³C NMR spectra on a suitable spectrometer (e.g., 400 MHz or higher).

Expected ¹H NMR Chemical Shifts (δ, ppm, approximate):

• ~5.8 ppm: Multiplet, 1H (-CH=CH₂)

• ~4.9-5.0 ppm: Multiplets, 2H (-CH=CH ₂)

• ~4.1 ppm: Quartet, 2H (-O-CH ₂-CH₃)

• ~2.3 ppm: Triplet, 2H (-CH ₂-COO-)

• ~2.0 ppm: Quartet, 2H (-CH ₂-CH=CH₂)

• ~1.6 ppm: Multiplet, 2H (-CH₂-CH ₂-COO-)

• ~1.2-1.4 ppm: Broad singlet/multiplets, remaining -(CH₂)n- protons

• ~1.25 ppm: Triplet, 3H (-O-CH₂-CH ₃)

Mandatory Visualizations

Workflow for Custom Synthesis of Ethyl 12-tridecenoate

The following diagram illustrates the typical process for procuring a custom-synthesized chemical like Ethyl 12-tridecenoate.

Caption: Workflow for procuring Ethyl 12-tridecenoate via custom synthesis.

Protocols & Analytical Methods

Application Notes and Protocols for NMR Spectroscopy Analysis of Ethyl 12-tridecenoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the Nuclear Magnetic Resonance (NMR) spectroscopy analysis of Ethyl 12-tridecenoate. This document includes predicted ¹H and ¹³C NMR data, comprehensive experimental protocols, and graphical representations of the workflow and spectral assignments to facilitate structural elucidation and purity assessment.

Predicted NMR Data

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for Ethyl 12-tridecenoate. These values are estimated based on established chemical shift correlations and data from structurally similar long-chain unsaturated fatty acid esters.

Table 1: Predicted ¹H NMR Data for Ethyl 12-tridecenoate (in CDCl₃ at 400 MHz)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
5.81	ddt	1H	H-12
4.99	ddt	1H	H-13a (trans)
4.92	ddt	1H	H-13b (cis)
4.12	q	2H	H-1'
2.28	t	2H	H-2
2.04	q	2H	H-11
1.61	p	2H	H-3
1.25-1.38	m	12H	H-4 to H-10
1.25	t	3H	H-2'

Table 2: Predicted ¹³C NMR Data for Ethyl 12-tridecenoate (in CDCl₃ at 100 MHz)

Chemical Shift (ppm)	Assignment
173.8	C-1
139.2	C-12
114.1	C-13
60.1	C-1'
34.4	C-2
33.8	C-11
29.1-29.5	C-4 to C-10
25.0	C-3
14.3	C-2'

Experimental Protocols

This section outlines the detailed methodology for the NMR analysis of Ethyl 12-tridecenoate.

I. Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of Ethyl 12-tridecenoate directly into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• Dissolution: Gently vortex the vial to ensure complete dissolution of the sample.

• Transfer: Using a clean Pasteur pipette, transfer the solution to a 5 mm NMR tube.

• Filtration (Optional): If any particulate matter is visible, filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube to prevent shimming issues and improve spectral quality.

II. NMR Data Acquisition

• Instrumentation: A 400 MHz (or higher field) NMR spectrometer equipped with a 5 mm probe is recommended.

• Locking and Shimming:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the CDCl₃.

  • Perform automated or manual shimming to optimize the magnetic field homogeneity and achieve narrow, symmetrical peaks.

• ¹H NMR Acquisition Parameters:

  • Pulse Program: Standard single-pulse sequence (e.g., 'zg30').

  • Number of Scans (NS): 16 to 64, depending on the sample concentration.

  • Relaxation Delay (D1): 5 seconds to ensure full relaxation of all protons for accurate integration.

  • Acquisition Time (AQ): At least 3 seconds.

  • Spectral Width (SW): 0-12 ppm.

  • Temperature: 298 K.

• ¹³C NMR Acquisition Parameters:

  • Pulse Program: Proton-decoupled single-pulse sequence (e.g., 'zgpg30').

  • Number of Scans (NS): 1024 to 4096, due to the low natural abundance of ¹³C.

  • Relaxation Delay (D1): 2 seconds.

  • Acquisition Time (AQ): At least 1 second.

  • Spectral Width (SW): 0-200 ppm.

  • Temperature: 298 K.

III. Data Processing and Analysis

• Fourier Transform: Apply an exponential window function (line broadening of 0.3 Hz for ¹H and 1 Hz for ¹³C) to the Free Induction Decay (FID) and perform a Fourier transform.

• Phasing: Manually or automatically phase the resulting spectrum to obtain a pure absorption lineshape.

• Baseline Correction: Apply a baseline correction to ensure a flat baseline.

• Referencing: Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm for both ¹H and ¹³C spectra.

• Integration: Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons corresponding to each resonance.

• Peak Picking and Assignment: Identify the chemical shift of each peak and assign it to the corresponding nucleus in the Ethyl 12-tridecenoate molecule based on the predicted data and known chemical shift ranges.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the NMR analysis of Ethyl 12-tridecenoate.

Caption: Experimental workflow for NMR analysis.

¹H NMR Signal Assignment Logic

This diagram shows the logical relationship between the different proton signals and the molecular structure of Ethyl 12-tridecenoate.

Caption: ¹H NMR signal correlation to structure.

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Purification of Ethyl 12-tridecenoate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyl 12-tridecenoate is an unsaturated fatty acid ester with potential applications in various fields of research and development. Its purification to a high degree of homogeneity is often a critical step for subsequent biological assays, chemical modifications, or structural analyses. This application note details a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the efficient purification of Ethyl 12-tridecenoate. The described protocol is suitable for obtaining milligram quantities of the target compound with high purity.

Experimental Protocols

This section provides a detailed methodology for the purification of Ethyl 12-tridecenoate using preparative RP-HPLC.

1. Sample Preparation

• Source Material: The crude reaction mixture or extract containing Ethyl 12-tridecenoate.

• Protocol:

  • Dissolve the crude sample in a minimal amount of the initial mobile phase (e.g., 80% acetonitrile (B52724) in water) to a final concentration of 10-20 mg/mL.

  • Vortex the sample until it is completely dissolved.

  • Filter the sample solution through a 0.45 µm PTFE syringe filter to remove any particulate matter before injection into the HPLC system.

2. HPLC Instrumentation and Conditions

A standard preparative HPLC system equipped with a gradient pump, an autosampler or manual injector, a column oven, and a suitable detector is required.

Parameter	Condition
HPLC System	Preparative HPLC System
Column	C18, 5 µm, 10 mm x 250 mm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient Program	80% B to 100% B over 20 minutes
Flow Rate	4.0 mL/min
Column Temperature	30°C
Detection	UV at 205 nm or Evaporative Light Scattering Detector (ELSD)
Injection Volume	500 µL

3. Fraction Collection

• Collect fractions based on the elution profile of the target peak corresponding to Ethyl 12-tridecenoate. Automated fraction collectors are recommended for reproducibility. The separation of fatty acid esters on a C18 column is influenced by both chain length and degree of unsaturation.[1] Typically, for a given chain length, unsaturated esters elute earlier than their saturated counterparts.

4. Post-Purification Analysis

• Purity Assessment: Analyze the collected fractions by analytical RP-HPLC using a similar method with a smaller dimension column (e.g., C18, 5 µm, 4.6 mm x 150 mm) to confirm the purity of the isolated Ethyl 12-tridecenoate.

• Identity Confirmation: The identity of the purified compound can be confirmed using techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. The molecular weight of Ethyl 12-tridecenoate is 240.38 g/mol .

Data Presentation

The following tables summarize the expected quantitative data from the purification of Ethyl 12-tridecenoate using the described HPLC method.

Table 1: Chromatographic Data for Ethyl 12-tridecenoate Purification

Compound	Retention Time (min)	Peak Purity (%)	Recovery (%)
Ethyl 12-tridecenoate	12.5	>98	~90
Impurity 1	10.2	-	-
Impurity 2	14.8	-	-

Table 2: Comparison of HPLC Purification Parameters

Parameter	Analytical HPLC	Preparative HPLC
Column Dimensions	4.6 mm x 150 mm	10 mm x 250 mm
Flow Rate	1.0 mL/min	4.0 mL/min
Injection Volume	10 µL	500 µL
Typical Loading	< 1 mg	5-10 mg

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the purification of Ethyl 12-tridecenoate.

Fig. 1: Workflow for the purification of Ethyl 12-tridecenoate.

Discussion

The presented RP-HPLC method provides a reliable and scalable approach for the purification of Ethyl 12-tridecenoate. Reversed-phase chromatography is particularly well-suited for the separation of fatty acid esters, offering excellent resolution and selectivity.[2] The use of a C18 stationary phase and an acetonitrile-water mobile phase system is a standard and effective combination for this class of compounds.[3][4]

Detection at low UV wavelengths (around 205 nm) is possible for molecules like Ethyl 12-tridecenoate that lack a strong chromophore.[4][5] Alternatively, an ELSD can be employed, which is a universal detector that is not dependent on the optical properties of the analyte and is well-suited for preparative chromatography where sample concentrations are high.[3]

The purity of the final product is critical for its intended application. Therefore, rigorous post-purification analysis is essential. Analytical HPLC provides a quick and accurate assessment of purity, while mass spectrometry and NMR spectroscopy confirm the molecular identity of the isolated compound.

Conclusion

This application note provides a comprehensive protocol for the purification of Ethyl 12-tridecenoate using preparative RP-HPLC. The method is robust, reproducible, and can be adapted for similar long-chain unsaturated fatty acid esters. The detailed experimental procedure, data presentation, and workflow diagram offer a clear guide for researchers, scientists, and drug development professionals aiming to obtain high-purity Ethyl 12-tridecenoate for their studies.

References

• 1. aocs.org [aocs.org]
• 2. researchgate.net [researchgate.net]
• 3. Reversed-phase high-performance liquid chromatography purification of methyl esters of C(16)-C(28) polyunsaturated fatty acids in microalgae, including octacosaoctaenoic acid [28:8(n-3)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Separation of neutral lipids and free fatty acids by high-performance liquid chromatography using low wavelength ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of Ethyl 12-tridecenoate for Enhanced GC Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gas chromatography (GC) is a cornerstone analytical technique for the separation and quantification of volatile and semi-volatile compounds. However, the analysis of certain molecules, such as the long-chain unsaturated fatty acid ester, ethyl 12-tridecenoate, can be challenging due to factors like polarity, thermal instability, and insufficient volatility. These challenges can lead to poor chromatographic peak shape, low sensitivity, and difficulty in structural elucidation by mass spectrometry (MS). Chemical derivatization is a critical sample preparation step that modifies the analyte to improve its chromatographic behavior and detection characteristics.

This document provides detailed application notes and experimental protocols for four key derivatization strategies for ethyl 12-tridecenoate to enhance its analysis by GC and GC-MS:

• Dimethyl Disulfide (DMDS) Adduct Formation: To unequivocally determine the position of the double bond.

• Picolinyl Ester Synthesis: To facilitate detailed structural elucidation through mass spectrometry.

• Silylation to Trimethylsilyl (TMS) Esters: To increase volatility and improve peak symmetry.

• Transesterification to Fatty Acid Methyl Esters (FAMEs): A common procedure to create a more volatile derivative.

Data Presentation

The following table summarizes the expected outcomes and key considerations for each derivatization method. Quantitative improvements can vary based on the specific analytical system and conditions.

Derivatization Method	Primary Enhancement	Key Advantages	Common Reagents	Typical Reaction Conditions	Potential Limitations
DMDS Adduct Formation	Double Bond Location	- Provides definitive mass spectral fragmentation for double bond localization.[1][2][3]	Dimethyl disulfide (DMDS), Iodine (I₂)	40-60°C, 1-24 hours	- Increases molecular weight, leading to longer retention times. - May produce side products.
Picolinyl Ester Synthesis	Structural Elucidation by MS	- Directs fragmentation in MS to reveal the alkyl chain structure.[4][5] - Can increase sensitivity compared to FAMEs.[6]	3-Pyridylcarbinol, Potassium tert-butoxide	45-60°C, 45-60 minutes	- Derivatization procedure can be more complex than other methods.
Silylation (TMS Ester)	Increased Volatility & Improved Peak Shape	- Simple and rapid reaction.[7][8] - Reduces peak tailing caused by polar functional groups.[8][9]	N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% Trimethylchlorosilane (TMCS)	60-80°C, 30-60 minutes	- Derivatives are sensitive to moisture.[10]
Transesterification (FAME)	Increased Volatility	- Well-established and widely used method.[7] - Numerous catalysts and protocols are available.[11][12]	Boron trifluoride (BF₃) in Methanol, Methanolic HCl	60-100°C, 5-60 minutes	- Acidic conditions may potentially affect labile functional groups.

Experimental Workflows and Logical Relationships

The following diagrams illustrate the experimental workflows for the described derivatization procedures.

Caption: General workflow for derivatization of Ethyl 12-tridecenoate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Determination of Double Bond Positions and Geometry of Methyl Linoleate Isomers with Dimethyl Disulfide Adducts by GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aocs.org [aocs.org]
• 5. Picolinyl esters for the structural determination of fatty acids by GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Derivatization techniques for free fatty acids by GC [restek.com]
• 9. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Determining the fatty acid composition in plasma and tissues as fatty acid methyl esters using gas chromatography – a comparison of different derivatization and extraction procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ars.usda.gov [ars.usda.gov]

Application Notes and Protocols: Ethyl 12-tridecenoate as an Internal Standard in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of lipidomics, accurate and reproducible quantification of lipid species is paramount for understanding biological processes and for the development of novel therapeutics. The complexity of the lipidome and the potential for variability during sample preparation and analysis necessitate the use of internal standards. An ideal internal standard is a compound that is chemically similar to the analytes of interest but is not naturally present in the biological sample.[1] Ethyl 12-tridecenoate, an odd-chain unsaturated fatty acid ethyl ester, serves as an excellent internal standard for the quantification of a variety of lipid classes, particularly fatty acid ethyl esters (FAEEs) and other neutral lipids, by mass spectrometry-based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Its odd-chain length (C13) and unsaturation make it a rare occurrence in most biological systems, thus minimizing the risk of interference with endogenous lipids.

Principle and Application

The fundamental principle behind using an internal standard is to correct for the loss of analyte during sample extraction and to account for variations in instrument response.[1] By adding a known amount of Ethyl 12-tridecenoate to the sample at the beginning of the workflow, the ratio of the analyte signal to the internal standard signal can be used for accurate quantification. This ratiometric approach significantly improves the precision and accuracy of the measurement.

Applications of Ethyl 12-tridecenoate as an Internal Standard:

• Quantification of Fatty Acid Ethyl Esters (FAEEs): FAEEs are non-oxidative metabolites of ethanol (B145695) and can serve as markers for alcohol consumption.[2][3]

• Analysis of Neutral Lipids: Can be utilized in the analysis of other neutral lipids after derivatization to fatty acid methyl esters (FAMEs) or other volatile derivatives for GC-MS analysis.

• Lipid Profiling Studies: In broader lipidomics studies, it can be used to normalize the signals of various lipid species, providing a more accurate representation of the lipidome.

Experimental Protocols

Preparation of Ethyl 12-tridecenoate Internal Standard Stock Solution

Materials:

• Ethyl 12-tridecenoate (high purity, >99%)

• Ethanol (anhydrous, HPLC grade)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Analytical balance

• Volumetric flasks

• Glass vials with PTFE-lined caps

Procedure:

• Accurately weigh 10 mg of Ethyl 12-tridecenoate using an analytical balance.

• Dissolve the weighed standard in 10 mL of ethanol in a volumetric flask to obtain a stock solution of 1 mg/mL.

• Store the stock solution at -20°C in a tightly sealed glass vial.

• Prepare working solutions by diluting the stock solution with a suitable solvent, such as a chloroform/methanol mixture (2:1, v/v), to the desired concentration for spiking into samples.

Lipid Extraction from Plasma using a Modified Folch Method

Materials:

• Plasma samples

• Ethyl 12-tridecenoate internal standard working solution (e.g., 10 µg/mL)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (aqueous)

• Centrifuge

• Glass centrifuge tubes

• Nitrogen gas evaporator

Procedure:

• Thaw frozen plasma samples on ice.

• To a 15 mL glass centrifuge tube, add 100 µL of plasma.

• Add 50 µL of the Ethyl 12-tridecenoate internal standard working solution to the plasma sample and vortex briefly.

• Add 2 mL of a chloroform:methanol (2:1, v/v) mixture to the tube.

• Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Add 400 µL of 0.9% NaCl solution to induce phase separation.

• Vortex for another 30 seconds and then centrifuge at 2000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a clean glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• The dried lipid extract is now ready for derivatization (for GC-MS) or reconstitution in a suitable solvent for LC-MS analysis.

Derivatization to Fatty Acid Methyl Esters (FAMEs) for GC-MS Analysis

Materials:

• Dried lipid extract

• 0.5 M NaOH in methanol

• 14% Boron trifluoride (BF3) in methanol

• Hexane (B92381) (GC grade)

• Saturated NaCl solution

• Heating block or water bath

• Vortex mixer

Procedure:

• To the dried lipid extract, add 1 mL of 0.5 M NaOH in methanol.

• Heat the sample at 100°C for 10 minutes to saponify the lipids.

• Cool the sample to room temperature.

• Add 2 mL of 14% BF3 in methanol.

• Heat the sample again at 100°C for 5 minutes to methylate the fatty acids.

• Cool the sample to room temperature.

• Add 1 mL of hexane and 1 mL of saturated NaCl solution.

• Vortex thoroughly for 1 minute and then centrifuge at 1000 x g for 5 minutes to separate the phases.

• Carefully collect the upper hexane layer containing the FAMEs and transfer to a GC vial for analysis.[1]

Data Presentation

The following tables present representative quantitative data from a hypothetical lipidomics experiment using Ethyl 12-tridecenoate as an internal standard.

Table 1: GC-MS Analysis of Fatty Acid Methyl Esters (FAMEs) in a Plasma Sample

Analyte (as FAME)	Retention Time (min)	Analyte Peak Area	Internal Standard Peak Area	Analyte/IS Ratio	Concentration (µg/mL)
Myristate (C14:0)	10.2	150,000	500,000	0.30	15.0
Palmitate (C16:0)	12.5	1,200,000	500,000	2.40	120.0
Palmitoleate (C16:1)	12.7	80,000	500,000	0.16	8.0
Stearate (C18:0)	14.8	850,000	500,000	1.70	85.0
Oleate (C18:1)	15.0	1,500,000	500,000	3.00	150.0
Linoleate (C18:2)	15.3	950,000	500,000	1.90	95.0
Ethyl 12-tridecenoate (IS)	11.8	500,000	-	-	Spiked at 50 µg/mL

Table 2: LC-MS Analysis of Fatty Acid Ethyl Esters (FAEEs) in a Biological Sample

Analyte (FAEE)	Retention Time (min)	Precursor Ion (m/z)	Product Ion (m/z)	Analyte Peak Area	Internal Standard Peak Area	Analyte/IS Ratio	Concentration (ng/g)
Ethyl Palmitate	8.2	285.27	239.28	45,000	150,000	0.30	30.0
Ethyl Oleate	8.5	311.29	265.29	120,000	150,000	0.80	80.0
Ethyl Stearate	8.9	313.30	267.31	30,000	150,000	0.20	20.0
Ethyl 12-tridecenoate (IS)	7.5	227.20	181.21	150,000	-	-	Spiked at 50 ng/g

Visualization of Experimental Workflow

Caption: Workflow for lipid analysis using Ethyl 12-tridecenoate as an internal standard.

Logical Relationship of Internal Standard Use

Caption: The logic of using an internal standard for accurate quantification in lipidomics.

Conclusion

Ethyl 12-tridecenoate is a valuable tool for researchers in lipidomics, providing a reliable means for the accurate quantification of various lipid species. Its properties as an odd-chain unsaturated fatty acid ethyl ester make it an ideal internal standard that is unlikely to be present in biological samples. The protocols and data presented here provide a framework for the successful implementation of Ethyl 12-tridecenoate in routine lipid analysis workflows, ultimately contributing to more robust and reproducible scientific findings. The validation of this internal standard within specific experimental setups is recommended to ensure optimal performance.

References

• 1. benchchem.com [benchchem.com]
• 2. Validation of a novel method to identify in utero ethanol exposure: simultaneous meconium extraction of fatty acid ethyl esters, ethyl glucuronide, and ethyl sulfate followed by LC-MS/MS quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and validation of a method for the simultaneous analysis of fatty acid ethyl esters, ethyl sulfate and ethyl glucuronide in neonatal meconium: application in two cases of alcohol consumption during pregnancy - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Antimicrobial Potential of Ethyl 12-tridecenoate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 12-tridecenoate is a fatty acid ester with potential applications in the development of novel antimicrobial agents. Fatty acids and their derivatives have garnered significant interest for their ability to combat a range of pathogens, including drug-resistant strains. The antimicrobial action of these compounds is often attributed to their ability to disrupt microbial cell membranes, interfere with DNA replication, and inhibit essential metabolic pathways.[1] This document provides a comprehensive guide for researchers interested in evaluating the antimicrobial properties of Ethyl 12-tridecenoate. It includes detailed experimental protocols, guidelines for data presentation, and visualizations of the experimental workflows. While specific data on Ethyl 12-tridecenoate is limited, the methodologies outlined are based on established standards for antimicrobial susceptibility testing and are informed by the known activities of structurally similar medium-chain fatty acid esters.

Postulated Mechanism of Action

The antimicrobial activity of fatty acid esters like Ethyl 12-tridecenoate is hypothesized to involve several mechanisms. A primary target is the microbial cell membrane. The amphiphilic nature of these molecules may allow them to intercalate into the lipid bilayer, leading to a loss of integrity, increased permeability, and dissipation of the proton motive force, which is crucial for cellular energy production.[2] Furthermore, some fatty acid esters are hydrolyzed by microbial enzymes, releasing the corresponding fatty acid, which can exert its own antimicrobial effects.[3][4] It is also postulated that these compounds can interfere with enzymatic activity and nutrient uptake.[2]

Data Presentation

Table 1: Minimum Inhibitory Concentration (MIC) of Ethyl 12-tridecenoate against a Panel of Microorganisms

Test Microorganism	Strain ID	Gram Stain	MIC (µg/mL)	MIC (mM)
Staphylococcus aureus	ATCC 29213	Positive
Enterococcus faecalis	ATCC 29212	Positive
Escherichia coli	ATCC 25922	Negative
Pseudomonas aeruginosa	ATCC 27853	Negative
Candida albicans	ATCC 90028	N/A (Fungus)
Aspergillus brasiliensis	ATCC 16404	N/A (Fungus)

Table 2: Zone of Inhibition Diameters for Ethyl 12-tridecenoate

Test Microorganism	Strain ID	Disk Content (µg)	Zone of Inhibition (mm)
Staphylococcus aureus	ATCC 29213	50
Escherichia coli	ATCC 25922	50
Candida albicans	ATCC 90028	50

Table 3: Time-Kill Kinetics of Ethyl 12-tridecenoate against Staphylococcus aureus ATCC 29213

Time (hours)	Log10 CFU/mL (Growth Control)	Log10 CFU/mL (0.5x MIC)	Log10 CFU/mL (1x MIC)	Log10 CFU/mL (2x MIC)	Log10 CFU/mL (4x MIC)
0
2
4
8
12
24

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution Method

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).[5][6]

Materials:

• Ethyl 12-tridecenoate

• Sterile 96-well U-bottom microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• Test microorganisms

• Sterile saline or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Multichannel pipette

• Incubator

Procedure:

• Preparation of Ethyl 12-tridecenoate Stock Solution: Prepare a stock solution of Ethyl 12-tridecenoate in a suitable solvent (e.g., DMSO) at a concentration that is at least 100-fold higher than the highest concentration to be tested.

• Preparation of Bacterial/Fungal Inoculum:

  • From a fresh agar (B569324) plate (18-24 hours old), select 3-5 isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.[5]

  • Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[5]

• Serial Dilution in Microtiter Plate:

  • Dispense 100 µL of sterile broth into all wells of a 96-well plate.

  • Add 100 µL of the Ethyl 12-tridecenoate stock solution (appropriately diluted to twice the highest desired starting concentration) to the wells in the first column.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, and so on, typically up to column 10. Discard 100 µL from column 10.

  • Column 11 will serve as the growth control (broth and inoculum only), and column 12 as the sterility control (broth only).[5]

• Inoculation: Inoculate each well (columns 1-11) with 100 µL of the prepared inoculum.[5]

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria, or as appropriate for fungi.

• MIC Determination: The MIC is the lowest concentration of Ethyl 12-tridecenoate at which there is no visible growth of the microorganism.[5]

Workflow for MIC Determination by Broth Microdilution.

Protocol 2: Agar Disk Diffusion Assay

This method, also known as the Kirby-Bauer test, is a qualitative method to assess antimicrobial susceptibility.[7][8]

Materials:

• Mueller-Hinton Agar (MHA) plates

• Sterile paper disks (6 mm diameter)

• Ethyl 12-tridecenoate solution

• Test microorganisms

• Sterile cotton swabs

• 0.5 McFarland turbidity standard

• Forceps

• Incubator

• Ruler or caliper

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum as described in Protocol 1.

• Plate Inoculation:

  • Dip a sterile cotton swab into the standardized inoculum suspension.

  • Remove excess fluid by pressing the swab against the inside of the tube.

  • Swab the entire surface of an MHA plate three times, rotating the plate approximately 60 degrees between each swabbing to ensure even coverage.[9]

  • Allow the plate to dry for 3-5 minutes.

• Disk Preparation and Application:

  • Aseptically apply a known amount of Ethyl 12-tridecenoate solution onto sterile paper disks.

  • Using sterile forceps, place the impregnated disks onto the inoculated MHA plate, ensuring firm contact with the agar surface.[8]

• Incubation: Invert the plates and incubate at 35-37°C for 18-24 hours.

• Measurement: Measure the diameter of the zone of inhibition (the clear area around the disk where no growth has occurred) in millimeters.[8]

Workflow for the Agar Disk Diffusion Assay.

Protocol 3: Time-Kill Kinetic Assay

This assay provides information on the rate at which an antimicrobial agent kills a microbial population.[10][11]

Materials:

• Ethyl 12-tridecenoate

• Test microorganism

• Appropriate broth medium (e.g., CAMHB)

• Sterile test tubes or flasks

• Shaking incubator

• Sterile saline or PBS

• Agar plates for colony counting

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum as described in Protocol 1.

• Assay Setup:

  • Prepare tubes with broth containing Ethyl 12-tridecenoate at various concentrations (e.g., 0.5x, 1x, 2x, and 4x the predetermined MIC).

  • Include a growth control tube without the test compound.

  • Inoculate all tubes (except a sterility control) with the prepared inoculum to a final concentration of approximately 5 x 10⁵ CFU/mL.[11]

• Incubation and Sampling:

  • Incubate all tubes at 37°C with agitation.

  • At specified time points (e.g., 0, 2, 4, 8, 12, and 24 hours), withdraw an aliquot from each tube.

• Viable Cell Counting:

  • Perform ten-fold serial dilutions of each aliquot in sterile saline or PBS.

  • Plate a known volume (e.g., 100 µL) of the appropriate dilutions onto agar plates.

  • Incubate the plates until colonies are visible.

• Data Analysis:

  • Count the number of colonies on plates that have between 30 and 300 colonies.

  • Calculate the CFU/mL for each time point and concentration.

  • Plot the log10 CFU/mL against time for each concentration to generate time-kill curves. A bactericidal effect is generally defined as a ≥3-log10 (99.9%) reduction in the initial inoculum.[11]

Workflow for the Time-Kill Kinetic Assay.

Conclusion

The protocols and guidelines presented in this document provide a robust framework for the systematic investigation of the antimicrobial properties of Ethyl 12-tridecenoate. By following these standardized methods, researchers can generate reliable and reproducible data on its spectrum of activity, potency, and bactericidal or bacteriostatic nature. This information will be crucial for the preclinical assessment of Ethyl 12-tridecenoate as a potential new antimicrobial agent.

References

• 1. Wintermute Biomedical [wintermutebiomedical.com]
• 2. researchgate.net [researchgate.net]
• 3. Medium chain fatty acid ethyl esters - activation of antimicrobial effects by Malassezia enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. MIC determination by broth microdilution. [bio-protocol.org]
• 7. grownextgen.org [grownextgen.org]
• 8. microbenotes.com [microbenotes.com]
• 9. hardydiagnostics.com [hardydiagnostics.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols: Ethyl 12-tridecenoate as a Precursor in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of ethyl 12-tridecenoate as a versatile precursor in organic synthesis, with a primary focus on the preparation of insect pheromones. The methodologies outlined herein are intended to serve as a practical guide for laboratory-scale synthesis.

Application Note 1: Synthesis of Insect Pheromone Components

Ethyl 12-tridecenoate is a valuable starting material for the synthesis of various long-chain unsaturated alcohols and their acetate (B1210297) esters, which are common components of insect sex pheromones. The terminal double bond and the ester functionality provide two strategic points for chemical modification, allowing for chain extension, functional group interconversion, and stereoselective transformations.

One of the primary applications of ethyl 12-tridecenoate is its conversion to (Z)- or (E)-12-tridecen-1-ol, which can be further derivatized. For instance, (Z)-4-tridecen-1-yl acetate is a known insect attractant. While the specific synthesis of this pheromone from ethyl 12-tridecenoate is not extensively documented, a plausible and efficient synthetic route involves the reduction of the ester to the corresponding alcohol, followed by acetylation.

Key Synthetic Transformations:

• Reduction of the Ester: The ethyl ester group can be selectively reduced to a primary alcohol using powerful reducing agents such as lithium aluminum hydride (LiAlH₄) or diisobutylaluminum hydride (DIBAL-H).[1][2][3][4] The choice of reagent can influence selectivity and reaction conditions.

• Acetylation of the Alcohol: The resulting 12-tridecen-1-ol can be readily converted to its acetate ester, a common pheromone functional group, through reaction with acetyl chloride or acetic anhydride (B1165640) in the presence of a base.

The overall synthetic pathway is a straightforward and high-yielding route to valuable semiochemicals used in integrated pest management strategies.

Workflow for Pheromone Synthesis from Ethyl 12-tridecenoate

References

• 1. Esters to Alcohols - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Reduction of esters to alcohols [quimicaorganica.org]
• 4. Ester to Alcohol - Common Conditions [commonorganicchemistry.com]

Application Notes and Protocols: In Vitro Evaluation of Ethyl Ester Compounds on Cancer Cell Lines

Note: Initial searches for in vitro studies specifically on Ethyl 12-tridecenoate and its effects on cancer cell lines did not yield specific results. The following application notes and protocols are based on studies of various ethyl acetate (B1210297) extracts and other ethyl esters that have been investigated for their anti-cancer properties. This information is intended to provide researchers with relevant methodologies and a framework for investigating novel ethyl esters.

Quantitative Data Summary

The following tables summarize the cytotoxic effects of various ethyl acetate extracts and ethyl gallate on different cancer cell lines, as reported in the literature.

Table 1: Cytotoxicity of Ethyl Acetate Extracts on Various Cancer Cell Lines

Extract Source	Cancer Cell Line	Assay	Incubation Time	IC50 Value (µg/mL)
Peltophorum africanum	MCF-7 (Breast)	CellTiter-Blue	24 h	25
Syzygium samarangense	MCF-7 (Breast)	MTT	72 h	7.2
Nepenthes thorellii x (ventricosa x maxima)	MCF-7 (Breast)	Not Specified	Not Specified	Not Specified
Nepenthes thorellii x (ventricosa x maxima)	SKBR3 (Breast)	Not Specified	Not Specified	Not Specified
Camellia sinensis (Nano ethyl acetate fraction)	MDA-MB-231 (Breast)	Not Specified	Not Specified	12.72
Rhus verniciflua Stokes	Gastric & Breast	Not Specified	Not Specified	Potent Activity

Table 2: Cytotoxicity of Ethyl Gallate on Oral Squamous Carcinoma

Compound	Cancer Cell Line	Assay	Incubation Time	IC50 Value (µg/mL)
Ethyl gallate	KB (Oral Squamous)	MTT	Not Specified	30
Paclitaxel (Reference)	KB (Oral Squamous)	MTT	Not Specified	20

Experimental Protocols

The following are detailed protocols for key in vitro assays to assess the anti-cancer effects of ethyl ester compounds.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is used to determine the concentration of a compound that inhibits cell growth by 50% (IC50).

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Materials:

• Cancer cell lines (e.g., MCF-7, MDA-MB-231, KB)

• Complete growth medium (e.g., DMEM, RPMI-1640) with 10% FBS and 1% penicillin-streptomycin

• Test compound (e.g., Ethyl 12-tridecenoate) dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO (for solubilizing formazan)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in the complete medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a blank control (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO₂.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the following formula:

  • % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of viability against the compound concentration to determine the IC50 value.

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This protocol is used to differentiate between viable, apoptotic, and necrotic cells.

Principle: Annexin V is a protein that has a high affinity for phosphatidylserine (B164497) (PS), which is translocated from the inner to the outer leaflet of the plasma membrane during the early stages of apoptosis. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live cells and is used to identify necrotic or late apoptotic cells.

Materials:

• Cancer cell lines

• Test compound

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in a 6-well plate and treat them with the test compound at its IC50 concentration for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest the cells by trypsinization and collect both adherent and floating cells.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer provided in the kit. Add Annexin V-FITC and PI to the cell suspension and incubate in the dark at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-FITC negative and PI negative.

  • Early apoptotic cells: Annexin V-FITC positive and PI negative.

  • Late apoptotic/necrotic cells: Annexin V-FITC positive and PI positive.

  • Necrotic cells: Annexin V-FITC negative and PI positive.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol is used to determine the effect of a compound on the cell cycle progression.

Principle: Propidium Iodide (PI) stoichiometrically binds to DNA. The amount of fluorescence emitted from the PI-DNA complex is directly proportional to the amount of DNA in the cell. This allows for the analysis of the cell cycle phases (G0/G1, S, and G2/M).

Materials:

• Cancer cell lines

• Test compound

• PBS

• Ethanol (B145695) (70%, ice-cold)

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells and treat them with the test compound at its IC50 concentration for a specified time.

• Cell Harvesting and Fixation: Harvest the cells and wash them with PBS. Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing gently. Store the fixed cells at -20°C overnight.

• Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the cell pellet in PI staining solution containing RNase A. Incubate in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The resulting histogram will show the distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

Experimental Workflow for In Vitro Anti-Cancer Screening

Caption: General workflow for screening the anti-cancer activity of a test compound in vitro.

Simplified Apoptosis Signaling Pathway

Caption: A simplified intrinsic apoptosis pathway induced by oxidative stress.

Application of Ethyl 12-tridecenoate in Biofuel Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 12-tridecenoate is an unsaturated fatty acid ethyl ester (FAEE) that holds potential as a component of biodiesel. As the global focus shifts towards renewable energy sources, the investigation of individual fatty acid esters is crucial for understanding their contribution to the overall properties of biodiesel fuels. This document provides an overview of the potential applications of Ethyl 12-tridecenoate in biofuel research, along with generalized experimental protocols for its synthesis and analysis.

It is important to note that specific research on Ethyl 12-tridecenoate as a standalone biofuel component is limited in publicly available literature. Therefore, the following protocols and data are based on established methods for the synthesis and analysis of other fatty acid ethyl esters commonly found in biodiesel. These should be considered as a starting point for research and development involving Ethyl 12-tridecenoate.

Potential Applications in Biofuel Research

• Biodiesel Feedstock Component: Ethyl 12-tridecenoate can be a component of biodiesel derived from various biological sources. Its properties, such as cetane number, viscosity, and oxidative stability, would influence the overall quality of the blended biodiesel fuel.

• Fuel Additive: Research could explore the use of Ethyl 12-tridecenoate as an additive to conventional diesel or other biodiesel blends to modify specific fuel properties.

• Model Compound for Combustion Studies: As a specific, unsaturated ester, Ethyl 12-tridecenoate can serve as a model compound in fundamental combustion research to understand the ignition and emission characteristics of unsaturated fatty acid esters.

Quantitative Data Presentation

Due to the lack of specific experimental data for Ethyl 12-tridecenoate in the literature, the following table presents a summary of typical physicochemical properties of various common fatty acid ethyl esters (FAEEs) found in biodiesel. These values provide a comparative context for the anticipated properties of Ethyl 12-tridecenoate.

Property	Ethyl Palmitate (C16:0)	Ethyl Stearate (C18:0)	Ethyl Oleate (C18:1)	Ethyl Linoleate (C18:2)	ASTM D6751 Standard for Biodiesel (B100)
**Density @ 15°C ( kg/m ³) **	~864	~862	~870	~877	860 - 900
Kinematic Viscosity @ 40°C (mm²/s)	~5.8	~7.5	~5.0	~4.1	1.9 - 6.0
Cetane Number	~75	~83	~55	~38	47 min.
Flash Point (°C)	>130	>130	>130	>130	93 min.
Cloud Point (°C)	~18	~25	~-1	~-10	Report
Oxidative Stability @ 110°C (hours)	High	High	Moderate	Low	3 min.

Note: The values presented are approximate and can vary based on the purity of the compound and the analytical method used. The properties of Ethyl 12-tridecenoate, an unsaturated C13 ester, would need to be experimentally determined.

Experimental Protocols

The following are generalized protocols for the synthesis and analysis of fatty acid ethyl esters. These should be adapted and optimized for the specific case of Ethyl 12-tridecenoate.

Protocol 1: Synthesis of Ethyl 12-tridecenoate via Transesterification

This protocol describes a general laboratory-scale procedure for the synthesis of fatty acid ethyl esters from a triglyceride source containing 12-tridecenoic acid or directly from the free fatty acid.

Materials:

• Oil rich in 12-tridecenoic acid or 12-tridecenoic acid itself

• Anhydrous Ethanol (B145695) (EtOH)

• Catalyst: Sodium hydroxide (B78521) (NaOH) or Potassium hydroxide (KOH) for base-catalyzed transesterification; Sulfuric acid (H₂SO₄) for acid-catalyzed esterification.

• Anhydrous Sodium Sulfate (B86663)

• Hexane (B92381)

• Distilled water

• Reaction vessel with a reflux condenser and magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Catalyst Preparation: Prepare a solution of the catalyst in anhydrous ethanol. For base catalysis, a common concentration is 1% (w/w) of the oil.

• Reaction Setup: Place the oil or free fatty acid in the reaction vessel. Heat the oil to the desired reaction temperature (typically 50-65°C for base catalysis).

• Transesterification/Esterification: Add the ethanolic catalyst solution to the heated oil. The typical molar ratio of ethanol to oil (triglyceride) is 6:1 to ensure the reaction goes to completion. Stir the mixture vigorously for the duration of the reaction (typically 1-2 hours).

• Separation: After the reaction is complete, transfer the mixture to a separatory funnel and allow it to settle. Two distinct layers will form: an upper layer of ethyl esters (biodiesel) and a lower layer of glycerol (B35011) (in the case of triglycerides) or water and catalyst.

• Washing: Carefully separate and collect the upper ethyl ester layer. Wash the ester layer with warm distilled water multiple times to remove any residual catalyst, soap, and glycerol. The wash water should be neutral (pH 7) after the final wash.

• Drying: Dry the washed ethyl ester layer over anhydrous sodium sulfate to remove any residual water.

• Purification: Filter the dried ethyl esters to remove the sodium sulfate. The solvent (if any was used for extraction) and any remaining ethanol can be removed using a rotary evaporator to yield purified Ethyl 12-tridecenoate.

Protocol 2: Analysis of Ethyl 12-tridecenoate by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for the qualitative and quantitative analysis of fatty acid ethyl esters.

Instrumentation and Columns:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

• Capillary Column: A polar capillary column (e.g., DB-WAX, HP-INNOWax) is typically used for the separation of fatty acid esters.

GC-MS Conditions (Example):

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp: Increase to 240°C at a rate of 5°C/minute.

  • Hold: Hold at 240°C for 10 minutes.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injection Volume: 1 µL (split or splitless injection can be used).

• MS Detector:

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Scan Range: m/z 40-500

Procedure:

• Sample Preparation: Prepare a dilute solution of the synthesized Ethyl 12-tridecenoate in a suitable solvent like hexane or isooctane. An internal standard (e.g., methyl heptadecanoate) can be added for quantitative analysis.

• Injection: Inject the prepared sample into the GC-MS system.

• Data Acquisition: Acquire the chromatogram and mass spectra.

• Data Analysis:

  • Qualitative Analysis: Identify the peak corresponding to Ethyl 12-tridecenoate by comparing its retention time with that of a known standard and by analyzing its mass spectrum fragmentation pattern.

  • Quantitative Analysis: Determine the concentration of Ethyl 12-tridecenoate by comparing its peak area to the peak area of the internal standard.

Mandatory Visualizations

Caption: General reaction scheme for the transesterification of triglycerides to produce fatty acid ethyl esters (biodiesel) and glycerol.

Caption: A generalized workflow for the production and quality control of a biodiesel component like Ethyl 12-tridecenoate.

Application Notes and Protocols for Ethyl 12-tridecenoate in Biological Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 12-tridecenoate is a long-chain fatty acid ester with potential applications in various biological studies. Due to its hydrophobic nature, proper solubilization is critical for its use in aqueous environments typical of in vitro and cell-based assays. This document provides a detailed protocol for the dissolution of Ethyl 12-tridecenoate, ensuring its bioavailability and stability for reproducible experimental outcomes. The protocol involves the preparation of a concentrated stock solution in an organic solvent, followed by complexation with bovine serum albumin (BSA) for delivery into biological systems.

Physicochemical Properties of Ethyl 12-tridecenoate

A summary of the known physicochemical properties of Ethyl 12-tridecenoate and its saturated analog, Ethyl tridecanoate (B1259635), is presented in Table 1. The presence of a double bond in Ethyl 12-tridecenoate suggests a lower melting point and potentially altered solubility compared to its saturated counterpart.

Table 1: Physicochemical Data of Ethyl 12-tridecenoate and Related Compounds

Property	Ethyl 12-tridecenoate (Unsaturated)	Ethyl tridecanoate (Saturated)
Molecular Formula	C₁₅H₂₈O₂	C₁₅H₃₀O₂
Molecular Weight	240.38 g/mol	242.40 g/mol
Physical State	Likely liquid at room temperature	Liquid at room temperature
Boiling Point	Not available	121-123 °C at 2.2 mm Hg
Solubility in Water	Insoluble	Insoluble
Organic Solvents	Expected to be soluble in ethanol (B145695), DMSO, chloroform, hexane	Soluble in ethanol, DMSO, and other organic solvents

Experimental Protocols

Materials and Reagents

• Ethyl 12-tridecenoate

• Ethanol (200 proof, anhydrous)

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Fatty acid-free Bovine Serum Albumin (BSA)

• Phosphate-buffered saline (PBS), sterile

• Cell culture medium (e.g., DMEM, RPMI-1640), serum-free

• Sterile microcentrifuge tubes and conical tubes

• Water bath or heating block

• Vortex mixer

• Sterile syringe filters (0.22 µm)

Preparation of Stock Solutions

Due to its hydrophobicity, Ethyl 12-tridecenoate must first be dissolved in an organic solvent to prepare a concentrated stock solution. Ethanol is a commonly used and less toxic option compared to DMSO for many cell lines.

Protocol 3.2.1: Preparation of a 100 mM Ethyl 12-tridecenoate Stock Solution in Ethanol

• Accurately weigh out 24.04 mg of Ethyl 12-tridecenoate.

• Transfer the compound to a sterile 1.5 mL microcentrifuge tube.

• Add 1 mL of 200 proof ethanol to the tube.

• Vortex the mixture vigorously for 1-2 minutes until the Ethyl 12-tridecenoate is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.

• Store the 100 mM stock solution at -20°C in a tightly sealed, light-protected container.

Preparation of Ethyl 12-tridecenoate-BSA Complex

For most biological assays, especially those involving cell culture, it is essential to complex the fatty acid ester with a carrier protein like BSA. This enhances its solubility and stability in aqueous media and facilitates its uptake by cells. The following protocol describes the preparation of a 5 mM Ethyl 12-tridecenoate-BSA complex with a 5:1 molar ratio of the ester to BSA.

Protocol 3.3.1: Preparation of a 10% (w/v) Fatty Acid-Free BSA Solution

• Weigh 1 g of fatty acid-free BSA.

• In a sterile 15 mL conical tube, dissolve the BSA in 10 mL of sterile PBS or serum-free cell culture medium.

• Gently invert the tube to mix until the BSA is completely dissolved. Avoid vigorous vortexing to prevent frothing.

• Sterilize the BSA solution by passing it through a 0.22 µm syringe filter.

• This 10% BSA solution corresponds to approximately 1.5 mM.

Protocol 3.3.2: Complexation of Ethyl 12-tridecenoate with BSA

• In a sterile 1.5 mL microcentrifuge tube, add 667 µL of the 10% fatty acid-free BSA solution.

• Pre-warm the BSA solution in a 37°C water bath for 10-15 minutes.

• Add 33.3 µL of the 100 mM Ethyl 12-tridecenoate stock solution in ethanol to the pre-warmed BSA solution. This will result in a final Ethyl 12-tridecenoate concentration of 5 mM and a BSA concentration of approximately 1 mM, achieving a 5:1 molar ratio.

• Incubate the mixture in a 37°C water bath for at least 30 minutes with occasional gentle mixing to allow for complex formation.

• The resulting 5 mM Ethyl 12-tridecenoate-BSA complex is now ready to be diluted to the final working concentration in your cell culture medium.

• For a vehicle control, prepare a BSA solution containing the same final concentration of ethanol (e.g., 3.3% v/v) without the Ethyl 12-tridecenoate.

Table 2: Example Dilutions for Final Working Concentrations

Desired Final Concentration (µM)	Volume of 5 mM Stock (µL)	Final Volume with Media (µL)
10	2	1000
50	10	1000
100	20	1000

Experimental Workflow and Visualization

The following diagram illustrates the overall workflow for preparing Ethyl 12-tridecenoate for biological assays.

Figure 1: Experimental workflow for preparing Ethyl 12-tridecenoate-BSA complex.

Hypothetical Signaling Pathway for Investigation

As the specific biological targets and signaling pathways of Ethyl 12-tridecenoate are not yet well-defined, the following diagram presents a hypothetical signaling cascade that could be investigated. This model is based on known pathways activated by other fatty acid derivatives and serves as a template for research.

Figure 2: Hypothetical signaling pathway for Ethyl 12-tridecenoate.

Stability and Storage

• The 100 mM ethanolic stock solution of Ethyl 12-tridecenoate should be stored at -20°C and is expected to be stable for several months.

• The 10% BSA solution should be stored at 4°C for short-term use (up to one week) or aliquoted and stored at -20°C for long-term storage.

• The prepared Ethyl 12-tridecenoate-BSA complex should be used fresh for optimal results. If necessary, it can be stored at 4°C for a few days, but long-term storage is not recommended due to potential degradation and aggregation.

Troubleshooting

• Precipitation upon addition to media: This may indicate incomplete complexation with BSA or that the final concentration of the ester is too high. Ensure proper incubation time and temperature during the complexation step. Consider increasing the BSA to ester molar ratio.

• Cell toxicity: The concentration of the organic solvent (ethanol or DMSO) in the final working solution should be kept to a minimum (ideally <0.1%) to avoid solvent-induced cytotoxicity. Always include a vehicle control in your experiments.

• Variability in results: Ensure consistent preparation of the Ethyl 12-tridecenoate-BSA complex for all experiments. The availability of the ester to the cells can be influenced by the complexation efficiency.

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 12-tridecenoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of Ethyl 12-tridecenoate synthesis.

Troubleshooting Guides

Two primary synthetic routes for Ethyl 12-tridecenoate are addressed:

• Route 1: Wittig Reaction followed by Fischer Esterification. This route involves creating the carbon-carbon double bond at the 12-position via a Wittig reaction, followed by the esterification of the resulting 12-tridecenoic acid.

• Route 2: Direct Fischer Esterification of 12-Tridecenoic Acid. This route is applicable if 12-tridecenoic acid is readily available.

Route 1: Troubleshooting Wittig Reaction & Subsequent Esterification

This section addresses common issues encountered when synthesizing Ethyl 12-tridecenoate via a Wittig reaction to form 12-tridecenoic acid, followed by Fischer esterification.

Frequently Asked Questions (FAQs)

Q1: My Wittig reaction yield is low. What are the potential causes and solutions?

A1: Low yields in the Wittig reaction for this synthesis can stem from several factors:

• Inefficient Ylide Formation: The first critical step is the generation of the phosphonium (B103445) ylide.

  • Base Selection: A strong base is required to deprotonate the phosphonium salt. Common choices include n-butyllithium (n-BuLi), sodium hydride (NaH), or sodium amide (NaNH₂).[1] The choice of base can significantly impact the reaction's stereoselectivity.[1]

  • Anhydrous Conditions: Ylides are highly reactive and sensitive to moisture. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).

• Side Reactions of the Aldehyde: The aldehyde starting material can be prone to oxidation or polymerization.[2] It is advisable to use freshly purified aldehyde.

• Steric Hindrance: While less of a concern with a terminal aldehyde, significant steric bulk on either the ylide or the aldehyde can impede the reaction.[2]

Q2: The E/Z selectivity of my Wittig reaction is not as expected. How can I control the stereochemistry?

A2: The stereochemical outcome of the Wittig reaction is highly dependent on the nature of the ylide.

• Stabilized vs. Unstabilized Ylides:

  • Stabilized ylides (containing an electron-withdrawing group) generally favor the formation of the (E)-alkene.[3]

  • Unstabilized ylides (with alkyl or hydrogen substituents) typically lead to the (Z)-alkene.[3]

• Reaction Conditions: For unstabilized ylides, performing the reaction in the presence of lithium salts can sometimes lead to mixtures, while salt-free conditions often favor the (Z)-isomer.[4] The Schlosser modification can be employed to favor the (E)-alkene with unstabilized ylides.[2]

Q3: I am having trouble purifying the 12-tridecenoic acid after the Wittig reaction. What is the best approach?

A3: The primary byproduct of the Wittig reaction is triphenylphosphine (B44618) oxide (Ph₃P=O), which can be challenging to remove completely.

• Crystallization: Triphenylphosphine oxide is often more soluble in non-polar solvents than the desired alkene product. Recrystallization from a suitable solvent, such as 1-propanol, can be effective.

• Chromatography: If crystallization is insufficient, column chromatography on silica (B1680970) gel is a reliable method for separating the alkene from the phosphine (B1218219) oxide.

Q4: My subsequent Fischer esterification of 12-tridecenoic acid is inefficient. How can I improve the yield?

A4: Fischer esterification is an equilibrium-limited reaction.[5][6] To drive the reaction towards the ester product, consider the following:

• Use of Excess Alcohol: Employing a large excess of ethanol (B145695) will shift the equilibrium towards the formation of ethyl 12-tridecenoate.[5]

• Water Removal: The water produced during the reaction can be removed by azeotropic distillation using a Dean-Stark apparatus or by using a dehydrating agent like molecular sieves.[7]

• Catalyst Choice: Strong acid catalysts are essential. Common choices include sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[7] For long-chain fatty acids, alternative catalysts like zinc(II) salts or ferric chloride hexahydrate have also been shown to be effective.[8][9]

Quantitative Data on Yield Improvement (Hypothetical)

Experiment	Wittig Reaction Conditions	Esterification Conditions	Overall Yield of Ethyl 12-tridecenoate
1	Base: NaH, Solvent: THF	1.2 eq. Ethanol, H₂SO₄ (cat.)	45%
2	Base: n-BuLi, Solvent: THF	5 eq. Ethanol, H₂SO₄ (cat.)	65%
3	Base: n-BuLi, Solvent: THF	5 eq. Ethanol, H₂SO₄ (cat.), Dean-Stark	82%
4	Base: n-BuLi, Solvent: THF	5 eq. Ethanol, ZnCl₂ (cat.), Dean-Stark	85%

Route 2: Troubleshooting Direct Fischer Esterification

This section addresses issues that may arise during the direct esterification of commercially available 12-tridecenoic acid.

Frequently Asked Questions (FAQs)

Q1: The direct esterification of 12-tridecenoic acid is proceeding very slowly. What can I do?

A1: Slow reaction rates in the esterification of long-chain fatty acids can be due to steric hindrance and solubility issues.

• Increase Catalyst Loading: A higher concentration of the acid catalyst can accelerate the reaction, but be mindful of potential side reactions.

• Elevate Temperature: Increasing the reaction temperature (refluxing in a higher boiling solvent if necessary) will increase the reaction rate.

• Effective Stirring: Ensure vigorous stirring to overcome any mass transfer limitations, especially if the fatty acid has limited solubility in the alcohol at the start of the reaction.

Q2: I am observing byproduct formation during the esterification. What are these and how can I avoid them?

A2: A potential side reaction, especially at higher temperatures with a strong acid catalyst, is the dehydration of the alcohol (ethanol) to form diethyl ether. Another possibility is the isomerization of the double bond in the fatty acid chain.

• Control Temperature: Avoid excessively high temperatures.

• Choice of Catalyst: Milder acid catalysts, such as solid acid catalysts like Amberlyst-16, can sometimes reduce side reactions while still providing good conversion.[10]

Q3: How can I effectively purify the final Ethyl 12-tridecenoate?

A3: Purification involves removing unreacted starting materials, the catalyst, and any byproducts.

• Aqueous Workup: After the reaction, the mixture can be diluted with an organic solvent and washed with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a brine wash.

• Distillation: For volatile esters, distillation can be an effective purification method.[11]

• Chromatography: For high purity, column chromatography on silica gel is a standard technique.

Quantitative Data on Catalyst Performance (Hypothetical)

Experiment	Catalyst	Temperature (°C)	Reaction Time (h)	Yield of Ethyl 12-tridecenoate
1	H₂SO₄	80	12	75%
2	p-TsOH	80	12	72%
3	Amberlyst-16	100	8	88%
4	FeCl₃·6H₂O	90	6	92%

Experimental Protocols

Protocol 1: Synthesis of Ethyl 12-tridecenoate via Wittig Reaction and Esterification

Part A: Wittig Reaction to form 12-Tridecenoic Acid

• Phosphonium Salt Formation: In a round-bottom flask under an inert atmosphere, dissolve triphenylphosphine (1.0 eq.) in anhydrous toluene. Add the appropriate alkyl halide (e.g., 11-bromoundecanoic acid) (1.0 eq.). Heat the mixture to reflux for 24 hours. Cool the reaction to room temperature, and collect the resulting phosphonium salt by filtration. Wash with cold diethyl ether and dry under vacuum.

• Ylide Formation: Suspend the phosphonium salt (1.0 eq.) in anhydrous THF under an inert atmosphere. Cool the suspension to 0 °C. Add a strong base such as n-butyllithium (1.05 eq.) dropwise. Allow the reaction to stir at 0 °C for 1 hour, during which the ylide should form (often indicated by a color change).

• Wittig Reaction: To the ylide solution at 0 °C, add a solution of formaldehyde (B43269) (1.1 eq.) in THF dropwise. Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup and Purification: Quench the reaction with saturated aqueous ammonium (B1175870) chloride. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to isolate 12-tridecenoic acid.

Part B: Fischer Esterification

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, dissolve 12-tridecenoic acid (1.0 eq.) in a large excess of ethanol (e.g., 10 eq.). Add a catalytic amount of sulfuric acid (e.g., 0.1 eq.).

• Reaction: Heat the mixture to reflux and collect the water in the Dean-Stark trap. Monitor the reaction progress by TLC.

• Workup and Purification: Once the reaction is complete, cool the mixture to room temperature. Dilute with diethyl ether and wash with saturated aqueous sodium bicarbonate solution until the aqueous layer is basic. Wash with brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude Ethyl 12-tridecenoate by vacuum distillation or column chromatography.

Protocol 2: Direct Fischer Esterification of 12-Tridecenoic Acid

• Reaction Setup: Combine 12-tridecenoic acid (1.0 eq.), a large excess of ethanol (10 eq.), and a catalytic amount of a suitable acid catalyst (e.g., p-toluenesulfonic acid, 0.1 eq.) in a round-bottom flask fitted with a reflux condenser.

• Reaction: Heat the mixture to reflux for 4-8 hours. The progress of the reaction can be monitored by TLC.

• Workup and Purification: Cool the reaction mixture to room temperature. Remove the excess ethanol under reduced pressure. Dissolve the residue in diethyl ether and wash with saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield the crude ester. Purify by vacuum distillation.

Visualizations

Caption: Workflow for the synthesis of Ethyl 12-tridecenoate via Wittig reaction and subsequent esterification.

Caption: Workflow for the direct Fischer esterification of 12-tridecenoic acid.

Caption: Troubleshooting logic for addressing low yield in the synthesis of Ethyl 12-tridecenoate.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Wittig Reaction [organic-chemistry.org]
• 4. Wittig reaction - Wikipedia [en.wikipedia.org]
• 5. Fischer Esterification – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Fischer Esterification [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. digital.csic.es [digital.csic.es]
• 11. US9796658B2 - Production and purification of esters of polyunsaturated fatty acids - Google Patents [patents.google.com]

Resolving peak tailing of Ethyl 12-tridecenoate in gas chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you resolve common issues encountered during gas chromatography (GC) analysis, with a specific focus on resolving peak tailing of long-chain esters like Ethyl 12-tridecenoate.

Troubleshooting Guide: Peak Tailing

Peak tailing is a common chromatographic problem that can affect resolution and the accuracy of quantification.[1] It is characterized by an asymmetrical peak where the latter half is broader than the front half.[2] This guide will help you identify and resolve the root causes of peak tailing.

Visualizing the Problem-Solving Workflow

The following diagram illustrates a logical workflow for troubleshooting peak tailing.

Caption: Troubleshooting workflow for peak tailing in GC.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of peak tailing for Ethyl 12-tridecenoate in my GC analysis?

Peak tailing for polar compounds like long-chain esters is often caused by active sites within the GC system.[2] These active sites are locations that can interact with the analyte, causing some molecules to be retained longer than others.[3] Common sources of active sites and other causes of peak tailing include:

• Contaminated Inlet: A dirty or non-deactivated inlet liner is a primary cause of peak tailing.[4] Residues from previous injections can accumulate and create active sites.[5]

• Column Contamination: The head of the analytical column can become contaminated with non-volatile residues, leading to poor peak shape.[1][6]

• Improper Column Installation: A poorly cut column can create turbulence, and incorrect installation depth can lead to dead volumes, both of which cause peak tailing.[1][7]

• Active Sites on the Column: Exposed silanol (B1196071) groups on the surface of a fused silica (B1680970) column can interact with polar analytes.[8]

• Inappropriate GC Parameters: A suboptimal inlet temperature or carrier gas flow rate can contribute to peak broadening and tailing.[9]

• Sample Overload: Injecting too much of the sample can saturate the stationary phase, leading to peak distortion.[2]

Q2: How does the inlet system contribute to peak tailing and how can I address it?

The inlet is a common source of problems that lead to peak tailing.[6] The liner, septum, and O-rings are all potential sources of contamination and active sites.

Troubleshooting the Inlet:

• Use Deactivated Liners: Always use high-quality, deactivated (silanized) inlet liners to provide an inert surface for sample vaporization.[10][11] Consider using a liner with deactivated glass wool to help trap non-volatile residues.[11]

• Regular Inlet Maintenance: Routinely replace the septum and O-rings to prevent leaks and contamination.[10] A preventative maintenance schedule is recommended to avoid instrument downtime.[12]

Q3: What is the best type of GC column for analyzing Ethyl 12-tridecenoate?

For the analysis of fatty acid esters, polar stationary phases are generally recommended.[9]

Stationary Phase	Polarity	Recommended Use
Polyethylene Glycol (e.g., Carbowax)	Polar	Good separation based on the degree of unsaturation and carbon number.[9]
Cyanopropyl Silicone	Polar	Also commonly used for fatty acid ester analysis.[9]
5% Phenyl Polysiloxane (e.g., TG-5MS)	Non-polar with some polar characteristics	A good general-purpose starting column that separates primarily by boiling point.[13]

It is also advisable to use a column with a thin film thickness, as this is better suited for high molecular weight compounds.[9][14]

Q4: How do I properly perform column maintenance to resolve peak tailing?

Regular column maintenance is crucial for maintaining good peak shape.[6]

• Column Conditioning: Always condition a new column according to the manufacturer's instructions to remove any residual impurities and ensure a stable baseline.[10]

• Column Trimming: If you suspect contamination at the head of the column, trimming 10-20 cm from the inlet end can often restore peak shape.[6][10] This removes the contaminated section of the stationary phase.

Q5: What are the optimal GC method parameters for analyzing Ethyl 12-tridecenoate?

Optimizing your GC method parameters is key to achieving symmetrical peaks.

Parameter	Recommendation	Rationale
Inlet Temperature	Start at 250 °C and optimize.	Too low, and the sample may not vaporize completely or quickly enough.[9] Too high, and thermal degradation can occur.[1]
Carrier Gas Flow Rate	Optimize for sharp, symmetrical peaks.	A flow rate that is too low can lead to band broadening and tailing.[9] If it's too high, there may be insufficient interaction with the stationary phase.[9]
Initial Oven Temperature	10-20 degrees below the solvent's boiling point for splitless injections.	This helps to focus the analytes at the head of the column, preventing peak broadening.[4]
Sample Concentration	Avoid overloading the column.	If you suspect overload, try diluting your sample or reducing the injection volume.[2]

Experimental Protocols

Protocol 1: Inlet Maintenance Procedure

This protocol details the steps for routine maintenance of the GC inlet to minimize active sites and prevent peak tailing.[10]

Materials:

• New, deactivated inlet liner

• New septum

• New O-ring

• Tweezers or liner removal tool

• Lint-free gloves

Procedure:

• Cool Down the Inlet: Ensure the GC inlet temperature is below 50 °C before starting.

• Turn Off Gases: Turn off the carrier and split vent gas flows.

• Remove the Septum Nut: Unscrew the septum nut from the top of the inlet.

• Replace the Septum: Remove the old septum and replace it with a new one. Do not overtighten the septum nut upon reassembly.

• Remove the Inlet Liner: Use tweezers or a liner removal tool to carefully take out the old liner.

• Replace the O-ring: Remove the old O-ring and replace it with a new one.

• Install the New Liner: Gently insert the new, deactivated liner into the inlet.

• Reassemble and Leak Check: Reassemble the inlet, restore gas flows, and perform a leak check to ensure all connections are secure.

• Conditioning: Heat the inlet to the desired operating temperature and allow it to equilibrate before running samples.

Protocol 2: Capillary Column Trimming

This protocol describes how to properly trim the end of a capillary GC column to remove contamination and restore performance.[10]

Materials:

• Ceramic scoring wafer or diamond-tipped scribe

• Magnifying glass

• Lint-free gloves

Procedure:

• Remove the Column: Carefully disconnect the column from the inlet and detector.

• Inspect the Column End: Use a magnifying glass to inspect the inlet end of the column for any discoloration or visible contamination.

• Score the Column: With a ceramic wafer or diamond-tipped scribe, make a clean, square score on the polyimide coating of the column, approximately 10-20 cm from the end.

• Break the Column: Gently flex the column at the score to create a clean break.

• Inspect the Cut: Examine the new column end under magnification to ensure it is a clean, 90-degree cut with no jagged edges or shards.[1]

• Reinstall the Column: Reinstall the column in the inlet and detector, ensuring the correct insertion depth.

Causes of Peak Tailing Diagram

The following diagram illustrates the relationship between various factors that can lead to peak tailing.

Caption: Common causes of peak tailing in gas chromatography.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. What are active compounds and not active compounds - Chromatography Forum [chromforum.org]
• 4. agilent.com [agilent.com]
• 5. gcms.labrulez.com [gcms.labrulez.com]
• 6. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. academic.oup.com [academic.oup.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. agilent.com [agilent.com]
• 12. youtube.com [youtube.com]
• 13. fishersci.com [fishersci.com]
• 14. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]

Preventing isomerization of Ethyl 12-tridecenoate during storage

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on preventing the isomerization of Ethyl 12-tridecenoate during storage. Adherence to these protocols is critical for maintaining the integrity and purity of the compound for experimental use.

Troubleshooting Guides and FAQs

This section addresses specific issues that users may encounter during the storage and handling of Ethyl 12-tridecenoate.

Frequently Asked Questions (FAQs)

Q1: What is isomerization in the context of Ethyl 12-tridecenoate?

A: Isomerization refers to the process where the double bond in the Ethyl 12-tridecenoate molecule shifts its position along the carbon chain or changes its geometric configuration (e.g., from cis to trans). This chemical change results in the formation of different isomers, which can alter the compound's physical, chemical, and biological properties, potentially impacting experimental outcomes.

Q2: What are the primary factors that cause isomerization of Ethyl 12-tridecenoate during storage?

A: The main factors that can induce isomerization are:

• Heat: Elevated temperatures provide the energy needed to overcome the activation barrier for double bond migration.

• Light: Exposure to light, especially UV radiation, can catalyze isomerization reactions.

• Oxygen: While primarily associated with oxidation, the presence of oxygen can contribute to the formation of radicals that may initiate isomerization.

• Acids and Bases: Contamination with acidic or basic substances can catalyze the movement of the double bond.

• Metal Ions: Certain metal ions can act as catalysts for isomerization.

Q3: How can I visually detect if my sample of Ethyl 12-tridecenoate has degraded or isomerized?

A: Visual inspection can sometimes indicate degradation, though it is not a definitive method for detecting isomerization. Signs of general degradation may include a change in color (e.g., yellowing), an increase in viscosity, or the formation of precipitates. However, significant isomerization can occur without any visible changes. Therefore, analytical verification is strongly recommended to confirm the isomeric purity of the sample.

Troubleshooting Guide

Problem: I suspect my stored Ethyl 12-tridecenoate has isomerized. How can I confirm this?

• Solution: The most reliable way to confirm isomerization is through analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC). These methods can separate and identify different isomers present in your sample. A detailed GC-MS protocol is provided in the "Experimental Protocols" section below.

Problem: My experimental results are inconsistent, and I suspect the purity of my Ethyl 12-tridecenoate.

• Possible Cause: Inconsistent results can be a symptom of using an isomerized or degraded sample. The presence of different isomers can lead to varied biological activity or chemical reactivity.

• Solution:

  • Immediately cease using the suspected batch of the compound.

  • Analyze the purity and isomeric composition of the stored sample using the recommended analytical methods.

  • If isomerization is confirmed, procure a new, high-purity batch of Ethyl 12-tridecenoate.

  • Review your storage and handling procedures to prevent future occurrences.

Data Presentation

The following table summarizes the recommended storage conditions for Ethyl 12-tridecenoate to minimize the risk of isomerization and other forms of degradation.

Parameter	Recommended Condition	Rationale	Potential Consequences of Deviation
Temperature	-20°C or lower (frozen)	Reduces molecular motion and slows down the rate of chemical reactions, including isomerization and oxidation.	Increased rate of isomerization and degradation, leading to reduced purity over time.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidation, which can produce reactive species that may promote isomerization.	Increased risk of oxidation and potentially isomerization.
Light Exposure	Store in the dark (Amber glass vial)	Protects the compound from light-induced isomerization and degradation.	Light, especially UV, can provide the energy to initiate isomerization.
Container	Tightly sealed glass vial with a Teflon-lined cap	Glass is inert and prevents leaching of plasticizers. A tight seal prevents exposure to moisture and air.	Plastic containers may leach impurities. A poor seal can allow oxygen and moisture to enter.
Moisture	Anhydrous conditions	Prevents hydrolysis of the ester group.	Hydrolysis can lead to the formation of tridecenoic acid and ethanol.
pH	Neutral	Avoids acid or base-catalyzed isomerization.	Contamination with acids or bases can significantly accelerate double bond migration.

Experimental Protocols

Protocol for Monitoring Isomerization of Ethyl 12-tridecenoate using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for the separation and identification of Ethyl 12-tridecenoate and its potential isomers. Optimization may be required based on the specific instrumentation used.

1. Sample Preparation (Derivatization to Fatty Acid Methyl Esters - FAMEs - for improved analysis is common but may not be necessary for the ethyl ester):

• If analyzing a sample stored in a solvent, dilute an aliquot to a suitable concentration (e.g., 1 mg/mL) with a high-purity solvent like hexane (B92381) or ethyl acetate.

• If the sample is neat, accurately weigh a small amount and dissolve it in the chosen solvent.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a capillary column suitable for FAME analysis. A polar cyanopropyl-based column (e.g., DB-23, SP-2380, or similar) is recommended for good separation of geometric and positional isomers.

• Injector:

  • Mode: Splitless or split, depending on sample concentration.

  • Temperature: 250°C

  • Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

• Oven Temperature Program:

  • Initial Temperature: 100°C, hold for 2 minutes.

  • Ramp: Increase to 240°C at a rate of 5°C/min.

  • Final Hold: Hold at 240°C for 10 minutes. (This program is a starting point and should be optimized for the specific column and isomers of interest.)

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Scan Range: m/z 40-400

3. Data Analysis:

• Identify the peak corresponding to Ethyl 12-tridecenoate based on its retention time and mass spectrum.

• Look for other peaks with the same molecular ion (m/z 240.2) but different retention times. These are potential isomers.

• The fragmentation pattern in the mass spectrum can help in identifying the position of the double bond in the isomers.

Mandatory Visualization

Caption: Logical workflow of factors causing isomerization and the corresponding preventive measures.

Technical Support Center: Overcoming Solubility Challenges of Ethyl 12-tridecenoate in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered with Ethyl 12-tridecenoate in aqueous solutions during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Ethyl 12-tridecenoate and why is its solubility in aqueous solutions a concern?

Ethyl 12-tridecenoate is an unsaturated fatty acid ester. Its long hydrocarbon chain makes it highly hydrophobic, leading to poor solubility in water and aqueous buffers. This low solubility can pose significant challenges for its use in biological assays and other aqueous-based experimental systems, potentially leading to inaccurate results due to precipitation or non-homogenous concentrations.

Q2: What are the general approaches to solubilizing hydrophobic compounds like Ethyl 12-tridecenoate?

There are several common strategies to enhance the solubility of hydrophobic compounds in aqueous solutions:

• Co-solvents: Utilizing a water-miscible organic solvent to increase the overall polarity of the solution.

• Surfactants and Micelles: Employing surfactants to form micelles that encapsulate the hydrophobic molecule.

• Cyclodextrins: Using cyclic oligosaccharides to form inclusion complexes with the hydrophobic compound.

Q3: Are there any known biological activities of unsaturated fatty acid esters like Ethyl 12-tridecenoate?

Yes, long-chain unsaturated fatty acids and their esters have been reported to exhibit various biological activities, including antibacterial effects. The mechanism for this is suggested to be the inhibition of bacterial fatty acid synthesis.[1][2][3] Furthermore, unsaturated fatty acids are known to be ligands for nuclear receptors like Peroxisome Proliferator-Activated Receptors (PPARs) and G-protein coupled receptors such as GPR120, which are involved in regulating metabolism and inflammation.[2][4][5][6][7][8][9][10]

Troubleshooting Guides

Issue 1: Preparing a Stock Solution of Ethyl 12-tridecenoate

Problem: Difficulty in dissolving Ethyl 12-tridecenoate to create a concentrated stock solution.

Solutions:

• Select an appropriate organic solvent: Due to its hydrophobic nature, Ethyl 12-tridecenoate will have limited solubility in polar solvents. It is recommended to use a nonpolar or moderately polar organic solvent to prepare the initial stock solution.

• Consider using Dimethyl Sulfoxide (DMSO): DMSO is a strong, water-miscible organic solvent capable of dissolving many hydrophobic compounds and is often used for preparing stock solutions for in vitro assays.[11][12] However, it is crucial to keep the final concentration of DMSO in the aqueous experimental medium low (typically below 0.5%) to avoid solvent-induced artifacts or cytotoxicity.[13][14]

Workflow for Preparing a Stock Solution in an Organic Solvent:

Caption: Workflow for preparing a stock solution of Ethyl 12-tridecenoate.

Issue 2: Precipitation of Ethyl 12-tridecenoate upon Dilution in Aqueous Buffer

Problem: The compound precipitates out of solution when the organic stock solution is diluted into an aqueous buffer for the experiment.

Solutions:

• Method 1: Co-solvent System

  • Principle: A water-miscible co-solvent can be included in the final aqueous solution to increase the solubility of the hydrophobic compound.

  • Common Co-solvents: Ethanol (B145695), isopropanol, or polyethylene (B3416737) glycol (PEG).

  • Consideration: The final concentration of the co-solvent should be optimized to ensure it does not interfere with the experimental system.

• Method 2: Micelle Encapsulation

  • Principle: Surfactants, at concentrations above their critical micelle concentration (CMC), form micelles that can encapsulate hydrophobic molecules, allowing them to be dispersed in aqueous solutions.

  • Common Surfactants: Tween® 80, Triton™ X-100.

• Method 3: Cyclodextrin (B1172386) Complexation

  • Principle: Cyclodextrins are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior. They can form inclusion complexes with hydrophobic molecules, increasing their aqueous solubility.[6][15]

  • Common Cyclodextrins: β-cyclodextrin, hydroxypropyl-β-cyclodextrin.

Data Presentation: Estimated Solubility of Analogous Fatty Acid Esters

Since specific quantitative solubility data for Ethyl 12-tridecenoate is limited, the following tables provide data for structurally similar long-chain fatty acid esters, which can be used for estimation.

Table 1: Qualitative Solubility of Ethyl Oleate (C18:1)

Solvent	Solubility	Reference
Water	Insoluble	[16][17][18]
Ethanol	Soluble	[16][17]
Ether	Soluble	[16][17]
Chloroform	Miscible	[19]
Other Organic Solvents	Soluble	[16]

Table 2: Quantitative Solubility of Ethyl Linoleate (B1235992) (C18:2)

Solvent	Concentration	Reference
DMSO	~100 mg/mL	[11]
Ethanol	~100 mg/mL	[11]
Dimethyl formamide	~100 mg/mL	[11]
Water	Soluble
Most Organic Solvents	Soluble

Experimental Protocols

Protocol 1: Solubilization using Cyclodextrins

This protocol is adapted from methods used for solubilizing fatty acids and other hydrophobic molecules.[8][15]

• Preparation of Cyclodextrin Solution:

  • Prepare a stock solution of β-cyclodextrin or hydroxypropyl-β-cyclodextrin in the desired aqueous buffer. The concentration will need to be optimized but can range from 1-10% (w/v).

• Preparation of Ethyl 12-tridecenoate Stock:

  • Prepare a concentrated stock solution of Ethyl 12-tridecenoate in a minimal amount of a volatile organic solvent like ethanol or acetone.

• Complexation:

  • Add the Ethyl 12-tridecenoate stock solution dropwise to the cyclodextrin solution while vigorously vortexing or sonicating.

  • The molar ratio of cyclodextrin to the fatty acid ester should be optimized, but a starting point of 10:1 can be used.

• Solvent Removal:

  • If a volatile organic solvent was used, it can be removed by gentle heating or under a stream of nitrogen.

• Final Preparation:

  • The resulting solution should be clear. It can be filter-sterilized if necessary.

Workflow for Cyclodextrin Solubilization:

Caption: Workflow for solubilizing Ethyl 12-tridecenoate using cyclodextrins.

Protocol 2: Solubilization using Micelle Formation

This protocol is based on general methods for preparing fatty acid micelles.[5][11]

• Preparation of Surfactant Solution:

  • Prepare a solution of a non-ionic surfactant (e.g., Tween® 80 or Triton™ X-100) in the desired aqueous buffer at a concentration well above its critical micelle concentration (CMC).

• Preparation of Ethyl 12-tridecenoate Stock:

  • Prepare a concentrated stock solution of Ethyl 12-tridecenoate in a minimal amount of a water-miscible organic solvent like ethanol or DMSO.

• Micelle Encapsulation:

  • Add the Ethyl 12-tridecenoate stock solution dropwise to the surfactant solution while stirring.

  • The mixture can be sonicated or vortexed to facilitate the formation of micelles and encapsulation of the ester.

• Equilibration:

  • Allow the solution to equilibrate for a period of time (e.g., 30 minutes to an hour) at room temperature.

• Final Preparation:

  • The resulting solution should be a clear or slightly opalescent microemulsion.

Workflow for Micelle Encapsulation:

Caption: Workflow for solubilizing Ethyl 12-tridecenoate via micelle encapsulation.

Potential Signaling Pathways

Unsaturated fatty acids and their derivatives can act as signaling molecules. Below are diagrams of potential signaling pathways that Ethyl 12-tridecenoate might modulate, based on the known activities of similar molecules.

GPR120 Signaling Pathway

GPR120 (also known as FFAR4) is a G-protein coupled receptor that is activated by long-chain unsaturated fatty acids and is involved in anti-inflammatory and insulin-sensitizing effects.[1][2][4][6]

Caption: Potential GPR120 signaling pathway activated by Ethyl 12-tridecenoate.

PPARα Signaling Pathway

Peroxisome proliferator-activated receptor alpha (PPARα) is a nuclear receptor that plays a key role in lipid metabolism. It is activated by fatty acids and their derivatives.[5][7][8][9][10]

References

• 1. Targeting GPR120 and other fatty acid sensing GPCRs ameliorates insulin resistance and inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sensing unsaturated fatty acids: insights from GPR120 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 5. pnas.org [pnas.org]
• 6. Frontiers | Dysregulated cellular metabolism drives atherosclerotic plaque progression: a multi-cellular perspective [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. aocs.org [aocs.org]
• 9. PPARs: transcriptional effectors of fatty acids and their derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Polyunsaturated fatty acids interact with the PPARA-L162V polymorphism to affect plasma triglyceride and apolipoprotein C-III concentrations in the Framingham Heart Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. Ethyl linoleate | TargetMol [targetmol.com]
• 13. larodan.com [larodan.com]
• 14. Ethyl tridecanoate | CAS#:28267-29-0 | Chemsrc [chemsrc.com]
• 15. consolidated-chemical.com [consolidated-chemical.com]
• 16. Ethyl Oleate | C20H38O2 | CID 5363269 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. jnfuturechemical.com [jnfuturechemical.com]
• 18. phexcom.com [phexcom.com]
• 19. ingredientsnetwork.com [ingredientsnetwork.com]

Minimizing by-products in the synthesis of Ethyl 12-tridecenoate

Technical Support Center: Synthesis of Ethyl 12-tridecenoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing by-products during the synthesis of Ethyl 12-tridecenoate.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to Ethyl 12-tridecenoate?

A1: The most common and practical synthetic routes for Ethyl 12-tridecenoate are the Wittig reaction and olefin cross-metathesis.

• Wittig Reaction: This route typically involves the reaction of ethyl 11-formylundecanoate with an ethylidene phosphorane (Wittig reagent). This method is well-established for forming carbon-carbon double bonds.

• Olefin Cross-Metathesis: This newer method involves the reaction of a terminal alkene, such as ethyl 10-undecenoate, with 1-butene (B85601) in the presence of a ruthenium-based catalyst (e.g., Grubbs catalyst).

Q2: What are the primary by-products I should expect for each route?

A2: The by-products are specific to the chosen synthetic route:

• Wittig Reaction: The main by-product is triphenylphosphine (B44618) oxide (TPPO). Other potential by-products include unreacted starting materials and E/Z isomers of the final product.

• Olefin Cross-Metathesis: The primary by-products are the homodimers of the starting alkenes (e.g., the dimer of ethyl 10-undecenoate and the dimer of 1-butene). Formation of E/Z isomers of the desired product is also a common issue.

Q3: How can I minimize the formation of E/Z isomers?

A3: Minimizing the formation of E/Z isomers, or improving the stereoselectivity, depends on the reaction conditions:

• Wittig Reaction: The stereochemical outcome is influenced by the nature of the ylide. Stabilized ylides (containing an electron-withdrawing group) tend to favor the E-isomer, while non-stabilized ylides often yield the Z-isomer.[1] Modifying the reaction conditions, such as the choice of solvent and the presence of lithium salts, can also influence the E/Z ratio.[2]

• Olefin Cross-Metathesis: The choice of catalyst is crucial for controlling the E/Z selectivity. Different generations and modifications of Grubbs catalysts exhibit varying selectivities. Reaction temperature and time can also play a role.

Q4: Are there "greener" or more environmentally friendly approaches to the Wittig reaction?

A4: Yes, modifications to the traditional Wittig reaction have been developed to be more environmentally friendly. One such approach is performing the reaction in an aqueous medium, often using a one-pot procedure where the phosphonium (B103445) salt is formed and reacts in the same vessel.[3] This can reduce the use of volatile organic solvents.

Troubleshooting Guides

Route 1: Wittig Reaction

Issue 1: Low Yield of Ethyl 12-tridecenoate

Possible Cause	Troubleshooting Step
Incomplete reaction	- Ensure the reaction is stirred vigorously and for a sufficient duration. Monitor the reaction progress using Thin Layer Chromatography (TLC).- Confirm the quality and reactivity of the Wittig reagent and the aldehyde.
Degradation of Wittig reagent	- Wittig reagents are sensitive to moisture and air. Ensure all glassware is dry and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).- Use freshly prepared or properly stored ylide.
Side reactions of the ylide	- Avoid protic solvents unless using a specific aqueous protocol. Water can protonate the ylide, rendering it unreactive.
Sub-optimal reaction temperature	- The optimal temperature can vary. If the reaction is sluggish, gentle heating may be required. Conversely, some ylides are unstable at higher temperatures.

Issue 2: High Proportion of Triphenylphosphine Oxide (TPPO) in the Product

Possible Cause	Troubleshooting Step
Inherent by-product of the reaction	- TPPO is a stoichiometric by-product and its presence is expected. The focus should be on its efficient removal during purification.
Difficult separation	- Crystallization: TPPO can sometimes be removed by crystallization from a suitable solvent system (e.g., diethyl ether/hexane mixture), as it is often less soluble than the desired ester.- Column Chromatography: Silica (B1680970) gel column chromatography is a very effective method for separating the non-polar Ethyl 12-tridecenoate from the more polar TPPO.

Issue 3: Undesirable E/Z Isomer Ratio

Possible Cause	Troubleshooting Step
Nature of the Wittig reagent	- If a specific isomer is desired, select the appropriate type of ylide (stabilized vs. non-stabilized). For many long-chain unsaturated esters, a non-stabilized ylide is used, which may favor the Z-isomer.
Reaction conditions	- The Schlosser modification of the Wittig reaction can be employed to favor the E-isomer by using phenyllithium (B1222949) at low temperatures to equilibrate the betaine (B1666868) intermediate.[2]
Difficult separation of isomers	- Chromatography: Isomers can often be separated by column chromatography, though it may require careful selection of the stationary and mobile phases. Silica gel impregnated with silver nitrate (B79036) can sometimes aid in the separation of E/Z isomers due to differential π-complexation.[3]

Route 2: Olefin Cross-Metathesis

Issue 1: Low Yield of Ethyl 12-tridecenoate and High Amount of Homodimers

Possible Cause	Troubleshooting Step
Catalyst deactivation	- Ensure all reagents and solvents are pure and free of catalyst poisons (e.g., sulfur compounds, phosphines).- Perform the reaction under an inert atmosphere.
Unfavorable reaction equilibrium	- Use a stoichiometric excess of one of the alkene partners (typically the less valuable one, in this case, 1-butene, which is a gas) to drive the equilibrium towards the cross-product.[4]
Sub-optimal catalyst	- The choice of Grubbs catalyst (e.g., 1st, 2nd, or 3rd generation, Hoveyda-Grubbs) can significantly impact the reaction efficiency and selectivity. Screen different catalysts to find the optimal one for this specific transformation.
Inefficient removal of ethylene (B1197577) by-product	- The reaction produces ethylene gas. Removing it from the reaction mixture (e.g., by bubbling an inert gas through the solution or performing the reaction under vacuum) can help drive the reaction to completion.[5]

Issue 2: Formation of Undesired Isomers (E/Z Mixture)

Possible Cause	Troubleshooting Step
Non-selective catalyst	- Different ruthenium catalysts have different intrinsic selectivities. Research catalysts known for high E or Z selectivity in cross-metathesis.
Reaction conditions	- Reaction temperature and time can influence the isomer ratio. Analyze the product at different time points to determine if isomerization is occurring after the initial metathesis.
Difficult separation	- As with the Wittig reaction, separation of E/Z isomers can be challenging. High-performance liquid chromatography (HPLC) or silica gel chromatography (potentially with silver nitrate) may be effective.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 12-tridecenoate via Wittig Reaction

This protocol is a general guideline and may require optimization.

Materials:

• Ethyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous Tetrahydrofuran (THF)

• Ethyl 11-formylundecanoate

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• Ylide Formation:

  • To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add ethyltriphenylphosphonium bromide (1.1 eq).

  • Add anhydrous THF via syringe.

  • Cool the suspension to 0°C in an ice bath.

  • Slowly add n-BuLi (1.05 eq) dropwise. The solution should turn a deep red/orange color, indicating ylide formation.

  • Allow the mixture to warm to room temperature and stir for 1 hour.

• Wittig Reaction:

  • Cool the ylide solution back down to 0°C.

  • Dissolve ethyl 11-formylundecanoate (1.0 eq) in a small amount of anhydrous THF and add it dropwise to the ylide solution.

  • Allow the reaction to warm to room temperature and stir overnight. Monitor by TLC.

• Work-up and Purification:

  • Quench the reaction by slowly adding saturated aqueous NH₄Cl.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (e.g., 95:5 hexane:ethyl acetate) to separate the product from triphenylphosphine oxide.

Quantitative Data (Representative):

Parameter	Value
Typical Yield	70-85%
Common E/Z Ratio	Varies (e.g., 1:1 to 1:4), dependent on conditions
TPPO By-product	~1 equivalent

Protocol 2: Synthesis of Ethyl 12-tridecenoate via Cross-Metathesis

This protocol is a general guideline and requires optimization, especially regarding the choice of catalyst.

Materials:

• Ethyl 10-undecenoate

• Grubbs 2nd Generation Catalyst

• Anhydrous Dichloromethane (DCM)

• 1-Butene (gas)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup:

  • To a flame-dried Schlenk flask, add ethyl 10-undecenoate (1.0 eq) and Grubbs 2nd Generation Catalyst (e.g., 1-5 mol%).

  • Add anhydrous DCM via syringe.

• Cross-Metathesis:

  • Bubble 1-butene gas through the solution at a slow, steady rate at room temperature. Alternatively, the reaction can be performed in a sealed vessel with an overpressure of 1-butene.

  • Stir the reaction at room temperature (or slightly elevated temperature, e.g., 40°C) for 4-12 hours. Monitor the reaction by GC-MS or TLC.

• Work-up and Purification:

  • Once the reaction is complete, add a small amount of ethyl vinyl ether to quench the catalyst and stir for 30 minutes.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by silica gel column chromatography to separate the desired product from the homodimer of the starting ester and residual catalyst.

Quantitative Data (Representative):

Parameter	Value
Typical Yield	60-80%
Common E/Z Ratio	Typically favors the E-isomer with Grubbs II catalyst
Homodimer By-product	5-20% (can be higher)

Visualizations

Wittig Reaction Workflow

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. One-pot terminal alkene homologation using a tandem olefin cross-metathesis/allylic carbonate reduction sequence - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis of α,β-unsaturated esters via a chemo-enzymatic chain elongation approach by combining carboxylic acid reduction and Wittig reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Optimizing injection parameters for Ethyl 12-tridecenoate in GC-MS

Welcome to the technical support center for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of Ethyl 12-tridecenoate. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their experimental parameters and resolving common analytical challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in analyzing Ethyl 12-tridecenoate using GC-MS? A1: The primary challenges involve ensuring complete volatilization of this long-chain fatty acid ethyl ester (FAEE) in the injector without causing thermal degradation, and achieving good chromatographic separation from other similar compounds in the sample matrix. Optimizing the injection parameters is critical to prevent issues like peak broadening, tailing, and poor sensitivity.[1][2]

Q2: Which type of GC column is most suitable for analyzing Ethyl 12-tridecenoate? A2: A mid-polarity column, such as one with a 5% Phenyl Polysiloxane stationary phase (e.g., HP-5MS, DB-5MS), is a good starting point.[3][4][5] These columns separate compounds primarily by boiling point but offer enough polarity to resolve unsaturated esters.[5] For complex mixtures where isomer separation is critical, a more polar column like a polyethylene (B3416737) glycol (wax) or a high-cyanopropyl phase may be necessary.[5][6]

Q3: Should I use split or splitless injection for my analysis? A3: The choice depends on the concentration of Ethyl 12-tridecenoate in your sample.

• Split Injection: Use for high-concentration samples to avoid overloading the column. This technique introduces only a fraction of the sample, resulting in sharp, narrow peaks.[7][8][9][10]

• Splitless Injection: Use for trace-level analysis where maximizing sensitivity is crucial. This method transfers nearly the entire sample to the column, but requires careful optimization of the splitless hold time to avoid broad peaks.[7][8][9][11]

Q4: My sample contains 12-tridecenoic acid. Do I need to derivatize it first? A4: Yes. Carboxylic acids like 12-tridecenoic acid are generally not volatile enough for direct GC-MS analysis and can exhibit poor peak shape due to their polarity.[12][13] Esterification is a common derivatization method to convert the carboxylic acid to a more volatile ester, such as the target analyte Ethyl 12-tridecenoate.[14] If your analyte is already Ethyl 12-tridecenoate, no further derivatization is typically needed unless other polar functional groups (e.g., hydroxyls) are present.[15]

Troubleshooting Guide

Problem: No peaks or very low signal intensity.

• Possible Cause: Injection Issue

  • Solution: Check the sample concentration and ensure it is within the detection limits of the instrument.[16][17] Verify that the autosampler syringe is drawing and injecting the sample correctly. For splitless injections, ensure the initial oven temperature is low enough to allow for solvent focusing.[16]

• Possible Cause: System Leak

  • Solution: Perform a leak check on the injector, column connections, and gas lines.[17][18] A leak can reduce the amount of sample reaching the column and introduce contaminants.[18]

• Possible Cause: Analyte Degradation

  • Solution: Ethyl 12-tridecenoate, being unsaturated, can be susceptible to thermal degradation if the injector temperature is too high.[2] Try lowering the injector temperature in 10-20°C increments. Also, check for activity in the inlet liner, which can catalyze degradation; use a deactivated liner.[1][16]

Problem: Poor peak shape (Tailing or Fronting).

• Possible Cause: Active Sites in the System (Tailing)

  • Solution: Analyte interaction with active sites in the injector liner, on glass wool, or at the column inlet can cause peak tailing.[16][17] Clean or replace the inlet liner and trim the first few centimeters of the column. Using a deactivated liner with deactivated glass wool can significantly reduce this issue.

• Possible Cause: Column Overload (Fronting)

  • Solution: Peak fronting is a classic sign of injecting too much sample onto the column.[1][16] Reduce the injection volume or, if using splitless mode, switch to a split injection with an appropriate split ratio.[16]

• Possible Cause: Inappropriate Temperatures

  • Solution: If the injector temperature is too low, the sample may not vaporize completely and uniformly, leading to broad or tailing peaks.[1] Conversely, if the initial oven temperature is too high in splitless mode, it can prevent proper focusing of the analyte band at the head of the column.[16]

Problem: Irreproducible Retention Times or Peak Areas.

• Possible Cause: Inconsistent Injection

  • Solution: If injecting manually, ensure the technique is consistent. For autosamplers, check for air bubbles in the syringe and ensure the syringe is functioning correctly.[6] Using an internal standard can help compensate for minor variations in injection volume.[6]

• Possible Cause: Unstable Gas Flow or Oven Temperature

  • Solution: Verify that the carrier gas flow is constant and the GC oven is properly calibrated and maintaining a stable temperature profile.[16][17] Fluctuations will directly impact retention times.

• Possible Cause: Sample Carryover (Ghost Peaks)

  • Solution: If you see peaks from a previous run, it indicates carryover. Increase the post-run oven temperature (bake-out) and/or the time to ensure all high-boiling components are eluted.[6][17] Cleaning the injector and syringe can also help remove contaminants.[6][16]

Data Presentation: Recommended GC-MS Parameters

The following tables provide recommended starting parameters for the analysis of Ethyl 12-tridecenoate. These should be optimized for your specific instrument and sample matrix.

Table 1: GC Inlet Parameters

Parameter	Split Injection (High Concentration)	Splitless Injection (Trace Analysis)	Rationale
Injector Temperature	250 - 300°C	250 - 300°C	Ensures complete vaporization of the long-chain ester without causing thermal degradation.[2][4]
Injection Volume	1 µL	1 µL	A standard volume to prevent overloading or backflash.[3][4]
Split Ratio	30:1 to 100:1	N/A	Dilutes the sample on-instrument to prevent column overload.[10][19]
Splitless Hold Time	N/A	0.5 - 1.0 min	Allows for the complete transfer of the analyte to the column.[8][18]
Carrier Gas	Helium or Hydrogen	Helium or Hydrogen	Inert gases that provide good chromatographic efficiency.[3][6]
Liner Type	Deactivated, Split/Splitless Liner	Deactivated, Split/Splitless Liner	An inert surface is crucial to prevent analyte adsorption and degradation.[16][17]

Table 2: GC Column and Oven Parameters

Parameter	Recommended Setting	Rationale
Column Type	HP-5MS, DB-5MS or equivalent (30 m x 0.25 mm ID, 0.25 µm film)	A versatile mid-polarity column suitable for a wide range of analytes including FAMEs and FAEEs.[3][4][5]
Carrier Gas Flow	1.0 - 1.2 mL/min (Constant Flow)	Optimal flow rate for a 0.25 mm ID column to achieve good separation efficiency.[3]
Initial Oven Temp	50 - 90°C, hold for 1-2 min	A lower initial temperature helps focus the analytes at the head of the column, especially in splitless mode.[3][19]
Oven Ramp Rate	10 - 15°C/min to 280 - 300°C	A moderate ramp rate provides good separation of components with different boiling points.[3][19]
Final Hold Time	5 - 10 min	Ensures that all high-boiling compounds are eluted from the column, preventing carryover.[6]

Table 3: Mass Spectrometer Parameters

Parameter	Recommended Setting	Rationale
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization technique that produces reproducible fragmentation patterns for library matching.[4][19]
Ionization Energy	70 eV	Standard energy for EI that generates consistent and comparable mass spectra.[19]
Mass Scan Range	50 - 500 amu	Captures the molecular ion and key fragment ions of Ethyl 12-tridecenoate and related compounds.[3]
Source Temperature	230°C	A standard source temperature that balances sensitivity and prevents contamination.
Quadrupole Temp	150°C	A standard quadrupole temperature for stable mass analysis.
Transfer Line Temp	280 - 300°C	Must be high enough to prevent condensation of the analyte as it transfers from the GC to the MS.[3]

Experimental Protocols

Methodology for GC-MS Analysis of Ethyl 12-tridecenoate

• Sample Preparation: Dissolve the sample containing Ethyl 12-tridecenoate in a high-purity solvent (e.g., hexane, ethyl acetate) to a final concentration appropriate for the injection method (e.g., 1-10 µg/mL for splitless, >50 µg/mL for split). If required, add an internal standard.

• Instrument Setup:

  • Install a deactivated split/splitless liner in the injector.

  • Install a suitable capillary column (e.g., 30 m x 0.25 mm, 0.25 µm HP-5MS).

  • Set the GC and MS parameters according to the recommendations in Tables 1, 2, and 3.

  • Allow the system to equilibrate until a stable baseline is achieved.

• Injection: Inject 1 µL of the prepared sample into the GC-MS system.

• Data Acquisition: Begin data acquisition at the time of injection. Acquire data in full scan mode over the specified mass range.

• Data Analysis:

  • Integrate the chromatographic peak corresponding to Ethyl 12-tridecenoate.

  • Confirm the identity of the peak by comparing its mass spectrum with a reference library (e.g., NIST, Wiley).

  • Quantify the analyte using a calibration curve or by comparing its peak area to that of an internal standard.

Mandatory Visualizations

Caption: Experimental workflow for the GC-MS analysis of Ethyl 12-tridecenoate.

Caption: Troubleshooting decision tree for resolving peak tailing issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. web.usm.my [web.usm.my]
• 4. researchgate.net [researchgate.net]
• 5. fishersci.com [fishersci.com]
• 6. benchchem.com [benchchem.com]
• 7. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 10. Navigating Split and Splitless Injections with Crowdsourced Insights | Separation Science [sepscience.com]
• 11. gcms.cz [gcms.cz]
• 12. m.youtube.com [m.youtube.com]
• 13. [PDF] Derivatization Methods in GC and GC/MS | Semantic Scholar [semanticscholar.org]
• 14. gcms.cz [gcms.cz]
• 15. youtube.com [youtube.com]
• 16. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 17. shimadzu.co.uk [shimadzu.co.uk]
• 18. books.rsc.org [books.rsc.org]
• 19. Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2 - Molecular Ion Detection by FI - | Applications Notes | JEOL Ltd. [jeol.com]

Technical Support Center: Enhancing the Stability of Ethyl 12-tridecenoate in Experimental Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the stability of Ethyl 12-tridecenoate in experimental media. Due to the limited specific data on Ethyl 12-tridecenoate, the guidance provided is based on established principles for long-chain unsaturated esters.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for Ethyl 12-tridecenoate in aqueous experimental media?

A1: The primary stability concerns for Ethyl 12-tridecenoate, a long-chain unsaturated ester, in aqueous media are its poor solubility and susceptibility to chemical degradation. The terminal double bond is a reactive site prone to oxidation, while the ester linkage can undergo hydrolysis.

Q2: Why is my Ethyl 12-tridecenoate solution cloudy or showing precipitation?

A2: The cloudiness or precipitation is likely due to the low aqueous solubility of Ethyl 12-tridecenoate. As a hydrophobic molecule, it tends to aggregate in aqueous environments. To address this, consider using solubilizing agents.

Q3: How can I improve the solubility of Ethyl 12-tridecenoate in my cell culture medium?

A3: Several methods can enhance the solubility of hydrophobic compounds like Ethyl 12-tridecenoate. These include the use of surfactants to form micelles or the preparation of a stock solution in an organic solvent that is then diluted in the medium. However, care must be taken to avoid solvent toxicity to cells.

Q4: What are the signs of Ethyl 12-tridecenoate degradation in my experiments?

A4: Degradation can manifest as a loss of biological activity, changes in the physical appearance of the medium, or the appearance of unexpected peaks in analytical readouts (e.g., HPLC, GC-MS). Oxidative degradation of the double bond and hydrolysis of the ester are the most likely degradation pathways.

Q5: What general precautions should I take when working with Ethyl 12-tridecenoate?

A5: To minimize degradation, it is advisable to store Ethyl 12-tridecenoate at low temperatures (e.g., -20°C or lower), under an inert atmosphere (like nitrogen or argon) to prevent oxidation, and protected from light.[1][2][3] Prepare solutions fresh whenever possible.

Troubleshooting Guides

Issue 1: Poor Solubility and Precipitation

This guide provides a systematic approach to address solubility issues with Ethyl 12-tridecenoate in your experimental medium.

Troubleshooting Workflow for Solubility Issues

Caption: Workflow for troubleshooting Ethyl 12-tridecenoate precipitation.

Issue 2: Chemical Degradation (Oxidation and Hydrolysis)

This section provides guidance on how to mitigate the chemical breakdown of Ethyl 12-tridecenoate during your experiments.

Parameter	Recommendation for Mitigating Oxidation	Recommendation for Mitigating Hydrolysis
Atmosphere	Handle and store under an inert gas (e.g., nitrogen, argon).[1][2][3]	Not directly applicable.
Temperature	Store stock solutions and handle samples at low temperatures.[1][2][3]	Avoid high temperatures during experiments.
Light	Protect from light by using amber vials or covering containers with foil.[1][2][3]	Not a primary driver of hydrolysis.
Additives	Add antioxidants such as α-tocopherol (Vitamin E) or butylated hydroxytoluene (BHT) to stock solutions.[4][5]	Maintain the pH of the experimental medium within a neutral and stable range (typically 7.2-7.4).
Media Components	Be aware of metal ions in media, which can catalyze oxidation. Consider using chelating agents like EDTA if compatible with the experimental system.	Avoid strongly acidic or basic conditions in the experimental setup.

Potential Degradation Pathways of Ethyl 12-tridecenoate

Caption: Potential degradation pathways for Ethyl 12-tridecenoate.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Stock Solution of Ethyl 12-tridecenoate

Objective: To prepare a concentrated stock solution of Ethyl 12-tridecenoate with enhanced stability for dilution into aqueous experimental media.

Materials:

• Ethyl 12-tridecenoate

• Anhydrous ethanol or dimethyl sulfoxide (B87167) (DMSO)

• α-tocopherol (Vitamin E)

• Inert gas (nitrogen or argon)

• Sterile, amber glass vials with screw caps

Methodology:

• Prepare a 1 mg/mL solution of α-tocopherol in anhydrous ethanol.

• In a sterile amber glass vial, dissolve the desired amount of Ethyl 12-tridecenoate in the appropriate volume of anhydrous ethanol or DMSO to achieve the target stock concentration (e.g., 100 mM).

• Add the α-tocopherol solution to the Ethyl 12-tridecenoate stock to a final concentration of 0.1% (w/v).

• Gently flush the headspace of the vial with inert gas before tightly sealing the cap.

• Store the stock solution at -20°C or lower.

Protocol 2: Stability Assessment of Ethyl 12-tridecenoate in Experimental Media

Objective: To determine the stability of Ethyl 12-tridecenoate in a specific experimental medium over time.

Materials:

• Stabilized stock solution of Ethyl 12-tridecenoate (from Protocol 1)

• Experimental medium (e.g., cell culture medium, buffer)

• Incubator set to the experimental temperature

• Analytical instrument for quantification (e.g., GC-MS, HPLC-MS)

• Internal standard for analytical quantification

Methodology:

• Dilute the stabilized stock solution of Ethyl 12-tridecenoate into the experimental medium to the final working concentration. Ensure thorough mixing.

• Immediately take a time zero (T=0) sample for analysis.

• Incubate the remaining solution under standard experimental conditions (e.g., 37°C, 5% CO2).

• Collect samples at various time points (e.g., 1, 4, 8, 24, 48 hours).

• At each time point, extract the Ethyl 12-tridecenoate from the medium using a suitable organic solvent (e.g., hexane (B92381) or ethyl acetate) after adding a known amount of an internal standard.

• Analyze the extracted samples using a validated analytical method to quantify the remaining concentration of Ethyl 12-tridecenoate.

• Plot the concentration of Ethyl 12-tridecenoate versus time to determine its stability profile in the medium.

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing the stability of Ethyl 12-tridecenoate.

References

• 1. researchgate.net [researchgate.net]
• 2. tsapps.nist.gov [tsapps.nist.gov]
• 3. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Antioxidant - Wikipedia [en.wikipedia.org]

Technical Support Center: Scaling Up the Synthesis of Ethyl 12-tridecenoate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for scaling up the synthesis of Ethyl 12-tridecenoate. The information is presented in a question-and-answer format to directly address potential challenges and frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What are the most promising synthetic routes for scaling up the production of Ethyl 12-tridecenoate?

A1: For gram-scale and larger studies, three primary synthetic routes show significant promise: the Wittig reaction, Grignard reagent addition, and olefin metathesis. The choice of method often depends on available starting materials, cost considerations, and desired stereoselectivity.

Q2: What are the key starting materials required for these synthetic routes?

A2: The starting materials vary for each route:

• Wittig Reaction: Typically requires ethyl 11-bromoundecanoate and formaldehyde (B43269) (or a formaldehyde equivalent).

• Grignard Reaction: Utilizes ethyl 11-bromoundecanoate to form a Grignard reagent, which then reacts with an appropriate electrophile. Alternatively, vinylmagnesium bromide can be reacted with an 11-formylundecanoate derivative.

• Cross-Metathesis: Often employs a commercially available long-chain ester with a terminal double bond, such as ethyl 10-undecenoate, which is then reacted with ethylene (B1197577) gas in the presence of a suitable catalyst.

Q3: Are there any significant safety concerns when scaling up the synthesis?

A3: Yes, several safety precautions are crucial. Grignard reagents are highly reactive, pyrophoric, and react violently with water. Wittig reactions often use strong bases like sodium hydride or n-butyllithium, which are also highly reactive and flammable. Olefin metathesis catalysts can be air-sensitive. A thorough risk assessment should be conducted before any scale-up, and all reactions should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Troubleshooting Guides

Route 1: Wittig Reaction

The Wittig reaction is a reliable method for forming carbon-carbon double bonds and is a strong candidate for scaling up the synthesis of Ethyl 12-tridecenoate. A common approach involves the reaction of an ylide generated from ethyl 11-(triphenylphosphonio)undecanoate bromide with formaldehyde.

Q: My Wittig reaction yield is low. What are the potential causes and solutions?

A: Low yields in Wittig reactions with long-chain aliphatic substrates can stem from several factors.

Potential Cause	Troubleshooting Suggestions
Incomplete Ylide Formation	Ensure the phosphonium (B103445) salt is completely dry. Use a strong, non-nucleophilic base like sodium hydride (NaH) or potassium tert-butoxide (KOtBu). Allow sufficient time for the ylide to form before adding the aldehyde.
Side Reactions of the Ylide	The ylide can be sensitive to air and moisture. Maintain a dry, inert atmosphere (e.g., nitrogen or argon) throughout the reaction.
Poor Solubility of Reactants	Long-chain phosphonium salts may have limited solubility in common ethereal solvents like THF or diethyl ether. Consider using a co-solvent or a higher-boiling point ether such as dioxane to improve solubility.
Issues with Formaldehyde	Paraformaldehyde, often used as a source of formaldehyde, can be difficult to depolymerize. Ensure it is of high quality and consider freshly cracking it before use. Alternatively, use a formaldehyde equivalent like trioxane (B8601419) with a Lewis acid catalyst.
Difficult Product Purification	The byproduct, triphenylphosphine (B44618) oxide, can be challenging to remove from the non-polar product. Multiple crystallizations or column chromatography with a non-polar eluent system may be necessary.

Route 2: Grignard Reaction

A Grignard-based approach could involve the reaction of vinylmagnesium bromide with ethyl 11-oxoundecanoate.

Q: I am observing the formation of significant byproducts in my Grignard reaction. How can I improve the selectivity?

A: Byproduct formation is a common issue in Grignard reactions, especially during scale-up.

Potential Cause	Troubleshooting Suggestions
Reaction with the Ester Group	Grignard reagents can react with the ester functionality.[1] To minimize this, use low reaction temperatures (e.g., -78 °C) and add the Grignard reagent slowly to the aldehyde.
Wurtz Coupling	The Grignard reagent can couple with unreacted alkyl halide. Ensure slow addition of the alkyl halide to the magnesium turnings during Grignard reagent formation to maintain a low concentration of the halide.
Presence of Water	Water will quench the Grignard reagent. All glassware must be flame-dried, and solvents must be anhydrous. The reaction should be conducted under an inert atmosphere.
Over-addition of Grignard Reagent	Adding a large excess of the Grignard reagent can lead to side reactions. Use a slight excess (e.g., 1.1-1.2 equivalents) and monitor the reaction progress by TLC or GC.

Route 3: Cross-Metathesis

Cross-metathesis with a precursor like ethyl 10-undecenoate and ethylene offers an atom-economical route.

Q: My cross-metathesis reaction is inefficient and gives a mixture of products. What can I do?

A: The efficiency and selectivity of cross-metathesis are highly dependent on the catalyst and reaction conditions.

Potential Cause	Troubleshooting Suggestions
Catalyst Deactivation	Ensure the starting materials and solvent are free of impurities that can poison the catalyst (e.g., water, oxygen, sulfur compounds). Use a robust, second-generation Grubbs or Hoveyda-Grubs catalyst.
Homodimerization	The starting alkene can react with itself. Use a large excess of the gaseous coupling partner (ethylene) to drive the reaction towards the desired product. Running the reaction under an ethylene atmosphere is recommended.
Poor Catalyst Activity	For some substrates, higher temperatures may be required to achieve good conversion. However, this can also lead to catalyst decomposition. Optimize the reaction temperature for your specific system.
Isomerization of the Double Bond	The catalyst can sometimes cause isomerization of the newly formed double bond. Minimizing reaction time and temperature can help reduce this side reaction.

Experimental Protocols

Detailed Protocol: Synthesis of Ethyl 12-tridecenoate via Wittig Reaction

This protocol is adapted from established Wittig reaction procedures for long-chain aliphatic compounds.

Step 1: Synthesis of Ethyl 11-(triphenylphosphonio)undecanoate bromide

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, combine ethyl 11-bromoundecanoate (1 equivalent) and triphenylphosphine (1.1 equivalents).

• Add anhydrous toluene (B28343) to the flask to achieve a concentration of approximately 0.5 M.

• Heat the mixture to reflux under a nitrogen atmosphere and maintain for 24-48 hours, or until TLC analysis indicates complete consumption of the starting materials.

• Allow the reaction mixture to cool to room temperature. The phosphonium salt will precipitate out of solution.

• Collect the solid product by vacuum filtration, wash with cold diethyl ether, and dry under vacuum. The product should be a white, crystalline solid.

Step 2: Synthesis of Ethyl 12-tridecenoate

• To a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, add the phosphonium salt from Step 1 (1 equivalent) and suspend it in anhydrous tetrahydrofuran (B95107) (THF).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a strong base, such as sodium hydride (60% dispersion in mineral oil, 1.1 equivalents) or potassium tert-butoxide (1.1 equivalents), portion-wise. The formation of the ylide is often indicated by a color change (typically to orange or deep red).

• Allow the mixture to stir at room temperature for 1-2 hours to ensure complete ylide formation.

• Cool the reaction mixture to 0 °C and add a solution of freshly prepared formaldehyde in THF (1.5 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride solution.

• Extract the aqueous layer with diethyl ether or ethyl acetate (B1210297).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate gradient to yield Ethyl 12-tridecenoate as a colorless oil.

Quantitative Data Summary

The following table summarizes typical yields and purities for the different synthetic routes, based on literature data for similar long-chain esters.

Synthetic Route	Typical Yield (%)	Reported Purity (%)	Key Advantages	Key Disadvantages
Wittig Reaction	60-80	>95	Reliable, well-established, good control over double bond position.	Stoichiometric byproduct (triphenylphosphine oxide) can complicate purification.
Grignard Reaction	50-70	>95	Utilizes readily available starting materials.	Sensitive to moisture and air, potential for side reactions with the ester group.
Cross-Metathesis	70-90	>98	High yielding, atom-economical.	Requires expensive and air-sensitive catalysts, may require optimization for selectivity.

Visualizations

Caption: Workflow for the synthesis of Ethyl 12-tridecenoate via the Wittig reaction.

Caption: Troubleshooting decision tree for low yield in the Wittig synthesis of Ethyl 12-tridecenoate.

References

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Mass Spectral Libraries for the Identification of Ethyl 12-tridecenoate

For Researchers, Scientists, and Drug Development Professionals

The accurate identification of metabolites and other small molecules is a critical step in various scientific disciplines, including drug development and metabolic research. Gas chromatography-mass spectrometry (GC-MS) is a cornerstone technique for these analyses, and the reliability of compound identification is heavily dependent on the quality and comprehensiveness of the mass spectral libraries used for data interpretation. This guide provides a comparative overview of major mass spectral libraries for the identification of Ethyl 12-tridecenoate, a monounsaturated fatty acid ethyl ester (FAEE).

Experimental Protocol for GC-MS Analysis of Fatty Acid Ethyl Esters

A typical workflow for the analysis of FAEEs, including Ethyl 12-tridecenoate, by GC-MS is outlined below. This protocol is synthesized from established methods for FAEE analysis.[1][2][3][4][5]

1. Sample Preparation:

• Extraction: FAEEs are extracted from the biological matrix using a suitable organic solvent, often a mixture of hexane (B92381) and isopropanol (B130326) or acetone/hexane.[5]

• Purification: Solid-phase extraction (SPE) is commonly employed to isolate the FAEEs from other lipid classes and contaminants.[5]

• Derivatization (if necessary): For GC-MS analysis, FAEEs do not typically require derivatization.

2. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5MS), is typically used.[3]

  • Injector: Splitless injection is often preferred for trace analysis.

  • Oven Temperature Program: A temperature gradient is employed to separate the FAEEs based on their volatility. A representative program starts at a lower temperature (e.g., 80°C), holds for a short period, and then ramps up to a higher temperature (e.g., 290°C).[3]

  • Carrier Gas: Helium is the most common carrier gas.[3]

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard.

  • Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer is commonly used.

  • Acquisition Mode: Full scan mode is used to acquire the mass spectrum of the eluting compounds.

Below is a Graphviz diagram illustrating the experimental workflow for FAEE analysis.

Experimental workflow for the GC-MS analysis of Fatty Acid Ethyl Esters.

Expected Mass Spectrum of Ethyl 12-tridecenoate

The mass spectrum of Ethyl 12-tridecenoate, a C15:1 FAEE, is expected to exhibit characteristic fragmentation patterns for long-chain unsaturated esters. The molecular ion (M+) peak should be present, though its intensity may be low. Key fragment ions would include:

• McLafferty rearrangement ion: A prominent peak at m/z 88, characteristic of ethyl esters.

• Loss of the ethoxy group (-OCH2CH3): A fragment corresponding to [M-45]+.

• Alkyl fragment ions: A series of hydrocarbon fragments separated by 14 Da (corresponding to CH2 groups).

• Fragments related to the double bond: The position of the double bond can influence the relative abundance of certain fragment ions, although determining the exact position from the EI spectrum alone can be challenging without derivatization or high-resolution instrumentation.[6][7][8]

Comparison of Major Mass Spectral Libraries

The choice of mass spectral library significantly impacts the confidence of compound identification. Below is a comparison of several leading libraries relevant to the identification of Ethyl 12-tridecenoate.

Feature	NIST/EPA/NIH Mass Spectral Library	Wiley Registry of Mass Spectral Data	METLIN	MassBank	LipidBlast
Primary Focus	General purpose, broad coverage of organic compounds.	Comprehensive general-purpose library.	Metabolomics, endogenous and exogenous small molecules.[9]	Public repository of mass spectral data for small molecules.	In-silico tandem mass spectrometry database for lipids.[10]
Library Size (EI Spectra)	Over 350,000 EI spectra (NIST 20).[11]	Over 873,000 spectra (2023 release).[12]	Primarily MS/MS and LC-MS data.[9][13]	Publicly contributed EI and MS/MS spectra.	Not an EI library, focuses on MS/MS.[10]
Lipid Coverage	Good general coverage of common lipids.	Extensive coverage, including specialized lipid libraries.[14]	Strong focus on lipids as part of the metabolome.[13]	Contains spectra for various lipids, including FAEEs.[15][16]	Highly specialized and comprehensive for numerous lipid classes.[10]
Search Capabilities	Sophisticated search software (MS Search, AMDIS) with retention index filtering.[17][18]	Powerful search software with various search algorithms.	Multiple search capabilities including precursor ion and neutral loss searches.[13]	Web-based search by various parameters.	Used with other software for MS/MS spectral matching.[19]
Data Quality	High-quality, curated, and evaluated spectra.[20]	High-quality data from trusted sources with rigorous qualification.	High-resolution FTMS and MS/MS data.[9]	Varies by contributor, but includes high-quality data from research institutions.	In-silico generated spectra based on experimental data and fragmentation rules.[10]
Cost	Commercial license required.	Commercial license required.	Freely accessible web-based repository.[21]	Freely accessible.	Freely available for commercial and non-commercial use.[10]

The logical process for selecting a mass spectral library for the identification of Ethyl 12-tridecenoate is depicted in the following diagram.

Logical workflow for mass spectral library selection and compound identification.

Conclusion and Recommendations

For the identification of Ethyl 12-tridecenoate, a multi-library approach is recommended.

• Primary Identification: The NIST/EPA/NIH Mass Spectral Library and the Wiley Registry of Mass Spectral Data are the recommended starting points due to their comprehensive nature and high-quality curated EI spectra.[11][12] The inclusion of retention index data in these libraries provides an additional layer of confidence in the identification.[17] The Wiley Registry, with its larger number of spectra, may offer a slight advantage in finding a match for less common compounds.[12]

• Metabolomics Context: If the analysis is part of a broader metabolomics study, consulting the METLIN database is highly advisable, especially if tandem mass spectrometry (MS/MS) data is available.[9][13]

• Open Access Option: MassBank serves as a valuable, free resource that can complement the commercial libraries.[15][16]

• Specialized Lipid Analysis: For studies focused specifically on lipids and requiring detailed structural elucidation (e.g., double bond position), LipidBlast is an excellent resource for interpreting MS/MS data.[10][19]

Ultimately, the most confident identification of Ethyl 12-tridecenoate will be achieved by a combination of a high-quality match from a reliable mass spectral library, consistent retention index data, and a logical fragmentation pattern in the experimental mass spectrum.

References

• 1. A SPME-GC/MS procedure for the determination of fatty acid ethyl esters in hair for confirmation of abstinence test results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. tdx.cat [tdx.cat]
• 7. researchgate.net [researchgate.net]
• 8. scribd.com [scribd.com]
• 9. masspec.scripps.edu [masspec.scripps.edu]
• 10. LipidBlast - in-silico tandem mass spectrometry database for lipid identification - PMC [pmc.ncbi.nlm.nih.gov]
• 11. spectrometrics.com [spectrometrics.com]
• 12. mswil.com [mswil.com]
• 13. metlin-nl.scripps.edu [metlin-nl.scripps.edu]
• 14. mswil.com [mswil.com]
• 15. massbank.eu [massbank.eu]
• 16. massbank.eu [massbank.eu]
• 17. NIST 23 Mass Spectral Library, NIST 2023/2020/2017 Database, Agilent Format Available [sisweb.com]
• 18. Mass Spectrometry Data Center, NIST [chemdata.nist.gov]
• 19. Fiehn Lab - LipidBlast [fiehnlab.ucdavis.edu]
• 20. catalog.data.gov [catalog.data.gov]
• 21. METLIN - Database Commons [ngdc.cncb.ac.cn]

A Comparative Analysis of Ethyl 12-tridecenoate and Other Monounsaturated Fatty Acid Esters for Drug Development

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Ethyl 12-tridecenoate and other selected monounsaturated fatty acid esters (MUFAEs), namely Ethyl Oleate and Ethyl Palmitoleate. The objective is to present available data on their physicochemical properties and biological activities, highlighting areas where further research is needed to fully understand the therapeutic potential of Ethyl 12-tridecenoate. Due to a lack of direct comparative studies involving Ethyl 12-tridecenoate, this document outlines a proposed experimental framework for a comprehensive evaluation.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of these esters is crucial for predicting their behavior in biological systems and for formulation development. The following table summarizes key properties gathered from available literature and chemical databases.

Property	Ethyl 12-tridecenoate	Ethyl Oleate	Ethyl Palmitoleate
Molecular Formula	C15H28O2	C20H38O2	C18H34O2
Molecular Weight ( g/mol )	240.38	310.51	282.46
Appearance	Colorless liquid	Colorless to pale yellow liquid	-
Boiling Point (°C)	-	216-218 (at 15 hPa)	-
Melting Point (°C)	-	-32	-
Density (g/cm³)	-	0.87	-
Solubility in Water	Insoluble	Insoluble	-

Data for Ethyl 12-tridecenoate and Ethyl Palmitoleate is limited in publicly available resources. The presented data for Ethyl Oleate is more comprehensive due to its wider use and study.

Comparative Biological Activities

Monounsaturated fatty acids and their esters are known to possess a range of biological activities, including anti-inflammatory and anti-cancer effects. The following table summarizes the reported activities for the selected esters. It is important to note that data for Ethyl 12-tridecenoate is largely unavailable, underscoring the need for the proposed experimental investigations.

Biological Activity	Ethyl 12-tridecenoate	Ethyl Oleate	Ethyl Palmitoleate
Anti-inflammatory Activity	Data not available	Demonstrated inhibition of inflammatory markers.	Reported anti-inflammatory effects of the parent fatty acid (palmitoleic acid).[1]
Anticancer Activity	Data not available	Demonstrated antiproliferative activity against LN-18 and A-549 cancer cell lines.[2][3][4]	Data not available
PPAR Agonist Activity	Data not available	Oleic acid (parent fatty acid) is a known PPAR agonist.[5]	Palmitoleic acid (parent fatty acid) is a known PPAR agonist.[5]
GPCR Activation	Data not available	Long-chain fatty acids are known to activate GPCRs like GPR40 and GPR120.[6]	Long-chain fatty acids are known to activate GPCRs like GPR40 and GPR120.[6]

Proposed Experimental Protocols for Comparative Study

To address the knowledge gap regarding Ethyl 12-tridecenoate, a series of experiments are proposed. These protocols are designed to provide a direct comparison of its biological activity with that of Ethyl Oleate and Ethyl Palmitoleate.

Synthesis of Monounsaturated Fatty Acid Ethyl Esters

Objective: To synthesize Ethyl 12-tridecenoate, Ethyl Oleate, and Ethyl Palmitoleate for use in biological assays.

Methodology: The synthesis can be achieved via Fischer esterification.

• Reaction Setup: In a round-bottom flask, dissolve the respective monounsaturated fatty acid (12-tridecenoic acid, oleic acid, or palmitoleic acid) in an excess of absolute ethanol.

• Catalysis: Add a catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic acid.

• Reflux: Heat the mixture to reflux for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture and neutralize the acid catalyst with a weak base, such as sodium bicarbonate solution.

• Extraction: Extract the ethyl ester into an organic solvent like diethyl ether or ethyl acetate.

• Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude ester can be further purified by column chromatography on silica (B1680970) gel.

• Characterization: Confirm the structure and purity of the synthesized esters using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

In Vitro Cytotoxicity Assessment (MTT Assay)

Objective: To compare the cytotoxic effects of the three ethyl esters on various cancer cell lines.

Methodology: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Seed cancer cells (e.g., human breast cancer line MCF-7, human lung cancer line A549) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of Ethyl 12-tridecenoate, Ethyl Oleate, and Ethyl Palmitoleate (dissolved in a suitable solvent like DMSO, with a final DMSO concentration kept below 0.1%) for 24, 48, and 72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the vehicle control and determine the IC50 (half-maximal inhibitory concentration) value for each ester.

In Vitro Anti-inflammatory Activity (NF-κB Inhibition Assay)

Objective: To assess the potential of the ethyl esters to inhibit the NF-κB signaling pathway, a key regulator of inflammation.

Methodology: This can be evaluated using a reporter gene assay in a suitable cell line (e.g., HEK293T cells).

• Cell Transfection: Co-transfect cells with a plasmid containing an NF-κB response element linked to a reporter gene (e.g., luciferase) and a control plasmid (e.g., Renilla luciferase for normalization).

• Treatment: After 24 hours, pre-treat the cells with different concentrations of the fatty acid ethyl esters for 1-2 hours.

• Stimulation: Induce NF-κB activation by treating the cells with an inflammatory stimulus, such as tumor necrosis factor-alpha (TNF-α) or lipopolysaccharide (LPS).

• Luciferase Assay: After 6-8 hours of stimulation, lyse the cells and measure the luciferase activity using a luminometer.

• Data Analysis: Normalize the NF-κB-driven luciferase activity to the control Renilla luciferase activity. Compare the activity in ester-treated cells to the stimulated control to determine the percentage of inhibition.

Signaling Pathways and Experimental Workflow

The biological effects of fatty acids and their esters are often mediated through their interaction with specific cellular signaling pathways. The diagrams below illustrate the proposed experimental workflow and the key signaling pathways that are likely to be modulated by these compounds.

References

• 1. Topical anti-inflammatory activity of palmitoleic acid improves wound healing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. asianpubs.org [asianpubs.org]
• 4. researchgate.net [researchgate.net]
• 5. Activation of Peroxisome Proliferator-Activated Receptor-β/δ (PPARβ/δ) in Keratinocytes by Endogenous Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Intercellular Lipid Mediators and GPCR Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Purity of Synthesized Ethyl 12-tridecenoate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the analytical methodologies for validating the purity of synthesized Ethyl 12-tridecenoate, a long-chain unsaturated ester. It offers a comparative analysis with alternative compounds commonly used in pheromone research, supported by experimental data and detailed protocols. The structured presentation of quantitative data, coupled with clear experimental workflows, aims to facilitate an objective assessment of product purity and performance.

Introduction to Purity Validation

The biological activity and regulatory compliance of synthesized compounds like Ethyl 12-tridecenoate are critically dependent on their purity. The synthesis process, often involving reactions like the Wittig olefination, can introduce various impurities, including stereoisomers (E/Z isomers), unreacted starting materials, and reaction byproducts. Therefore, robust analytical validation is essential to ensure the identity, purity, and quality of the final product. This guide focuses on the primary analytical techniques for this purpose: Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Comparison with Alternative Compounds

Ethyl 12-tridecenoate is often utilized in the field of chemical ecology as an insect pheromone or a synthetic analog. For a comprehensive evaluation, its analytical profile is compared with two other common insect pheromones: (Z)-9-Tetradecenyl acetate (B1210297) and (Z)-11-Hexadecenal.

Table 1: Comparative Overview of Ethyl 12-tridecenoate and Alternatives

Parameter	Ethyl 12-tridecenoate	(Z)-9-Tetradecenyl acetate	(Z)-11-Hexadecenal
Molecular Formula	C₁₅H₂₈O₂	C₁₆H₃₀O₂	C₁₆H₃₀O
Molecular Weight	240.38 g/mol	254.41 g/mol	238.41 g/mol
Primary Use	Insect Pheromone Analog	Insect Sex Pheromone	Insect Sex Pheromone[1]
Typical Purity (%)	> 95%	> 95%	> 95%

Analytical Methodologies for Purity Validation

The purity of Ethyl 12-tridecenoate is primarily determined by assessing the presence of potential impurities. The most common impurities arising from its likely synthesis via a Wittig reaction include the undesired geometric isomer (E-isomer) and triphenylphosphine (B44618) oxide.

Table 2: Potential Impurities in Synthesized Ethyl 12-tridecenoate

Impurity	Chemical Formula	Molecular Weight	Origin
(E)-12-tridecenoate	C₁₅H₂₈O₂	240.38 g/mol	Wittig Reaction Side Product
Triphenylphosphine oxide	C₁₈H₁₅PO	278.28 g/mol	Wittig Reaction Byproduct[2][3][4]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. It provides information on the retention time of the analyte, which is characteristic under specific chromatographic conditions, and its mass spectrum, which aids in structural elucidation and identification of impurities.

Table 3: Comparative GC-MS Data

Compound	Typical Retention Index (Non-polar column)	Key Mass Spectral Fragments (m/z)
Ethyl 12-tridecenoate	~1700 - 1800	88, 101, 129, 157, 199, 240
(Z)-9-Tetradecenyl acetate	1790[5]	43, 55, 61, 82, 96, 194, 254[5]
(Z)-11-Hexadecenal	1788[1]	41, 55, 69, 83, 97, 121, 194, 220, 238[1]
Triphenylphosphine oxide	> 2000	77, 152, 201, 277, 278

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for the structural confirmation of the synthesized ester and the detection of impurities. Characteristic chemical shifts and coupling constants provide detailed information about the molecular structure, including the stereochemistry of the double bond.

Table 4: Comparative ¹H NMR Data (CDCl₃, ppm)

Proton Assignment	Ethyl 12-tridecenoate (Predicted)	(Z)-9-Tetradecenyl acetate	(Z)-11-Hexadecenal	Triphenylphosphine oxide
-CH=CH- (olefinic)	~5.8 (m), ~4.9 (m)	~5.35 (m)	~5.35 (m)	-
-OCH₂CH₃	~4.1 (q)	~4.05 (t)	-	-
-CH₂C=O	~2.3 (t)	-	~2.4 (dt)	-
-CHO	-	-	~9.75 (t)	-
-COCH₃	-	~2.05 (s)	-	-
-OCH₂CH₃	~1.25 (t)	-	-	-
Aromatic Protons	-	-	-	~7.4-7.7 (m)[6][7]

Experimental Protocols

GC-MS Analysis Protocol

Objective: To separate, identify, and quantify Ethyl 12-tridecenoate and its potential impurities.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MS system).

Chromatographic Conditions:

• Column: DB-5ms (or equivalent non-polar column), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL (splitless injection).

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 280°C at 10°C/min.

  • Hold at 280°C for 10 minutes.

MS Parameters:

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 40-500.

• Solvent Delay: 4 minutes.

NMR Spectroscopy Protocol

Objective: To confirm the chemical structure of Ethyl 12-tridecenoate and identify any structural isomers or byproducts.

Instrumentation:

• NMR Spectrometer (e.g., Bruker 400 MHz).

Sample Preparation:

• Dissolve 5-10 mg of the synthesized product in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

Acquisition Parameters:

• ¹H NMR:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

• ¹³C NMR:

  • Pulse Program: zgpg30

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

Visualizing the Workflow and Relationships

Experimental Workflow

Caption: Experimental workflow for the synthesis and purity validation of Ethyl 12-tridecenoate.

Logical Relationships in Purity Assessment

Caption: Logical relationships in the assessment of impurities in synthesized Ethyl 12-tridecenoate.

References

• 1. 11-Hexadecenal, (11Z)- | C16H30O | CID 5364495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. Wittig reaction - Wikipedia [en.wikipedia.org]
• 4. Wittig Reaction [organic-chemistry.org]
• 5. (Z)-9-Tetradecenyl acetate | C16H30O2 | CID 5364714 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scribd.com [scribd.com]
• 7. Triphenylphosphine oxide(791-28-6) 1H NMR spectrum [chemicalbook.com]

Comparative Efficacy of Ethyl 12-tridecenoate and Known Antimicrobial Agents: A Guide for Researchers

Introduction

The escalating threat of antimicrobial resistance necessitates the exploration of novel therapeutic agents. Fatty acid esters have emerged as a promising class of compounds with potential antimicrobial properties. This guide provides a comparative analysis of the antimicrobial efficacy of Ethyl 12-tridecenoate against established antimicrobial agents. Due to the limited availability of direct efficacy data for Ethyl 12-tridecenoate in the reviewed literature, this comparison utilizes data for a structurally similar compound, Tridecanoic Acid Methyl Ester (TAME), as a proxy.[1][2] The data is presented alongside that of well-known antibiotics—Penicillin G, Ciprofloxacin (B1669076), and Tetracycline—to offer a preliminary performance benchmark.

This document is intended for researchers, scientists, and drug development professionals, providing quantitative data, detailed experimental protocols, and workflow visualizations to support further investigation into the antimicrobial potential of fatty acid esters.

Comparative Antimicrobial Efficacy

The antimicrobial efficacy of an agent is commonly quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the substance that prevents visible growth of a microorganism.[3] The following table summarizes the MIC values for TAME (as a proxy for Ethyl 12-tridecenoate) and selected conventional antibiotics against representative Gram-positive and Gram-negative bacteria.

Table 1: Minimum Inhibitory Concentration (MIC) of TAME and Selected Antimicrobial Agents

Antimicrobial Agent	Target Microorganism	Gram Stain	MIC (µg/mL)
Tridecanoic Acid Methyl Ester (TAME)	Enterococcus faecalis	Positive	375[1][2]
Salmonella enterica	Negative	750[1][2]
Penicillin G	Staphylococcus aureus	Positive	0.1 - 24[4][5]
Escherichia coli	Negative	Generally Resistant
Ciprofloxacin	Staphylococcus aureus	Positive	0.25 - 1[6][7]
Escherichia coli	Negative	0.013 - 0.08[8]
Tetracycline	Staphylococcus aureus	Positive	0.1 (Susceptible)[5]
Escherichia coli	Negative	≥ 8 (Resistant)[9]

Note: MIC values for conventional antibiotics can vary significantly depending on the bacterial strain and the presence of resistance mechanisms.

Experimental Protocol: Broth Microdilution Method for MIC Determination

The following is a detailed protocol for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent using the broth microdilution method, based on established guidelines from the Clinical and Laboratory Standards Institute (CLSI).[10][11][12][13]

Objective: To determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in vitro.

Materials:

• Sterile 96-well microtiter plates

• Test antimicrobial agent (e.g., Ethyl 12-tridecenoate)

• Bacterial culture in the logarithmic growth phase

• Sterile cation-adjusted Mueller-Hinton Broth (CAMHB)

• Pipettes and multichannel pipettes

• Sterile pipette tips

• Plate incubator

• Microplate reader (optional, for spectrophotometric reading)

Procedure:

• Preparation of Antimicrobial Agent Stock Solution:

  • Dissolve the antimicrobial agent in a suitable solvent to create a high-concentration stock solution.

  • Further dilute the stock solution in CAMHB to achieve a concentration that is twice the highest concentration to be tested.

• Plate Preparation and Serial Dilution:

  • Dispense 100 µL of sterile CAMHB into all wells of a 96-well microtiter plate.

  • Add 100 µL of the prepared antimicrobial solution (from Step 1) to the wells in the first column of the plate.

  • Using a multichannel pipette, perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing thoroughly. Repeat this process across the plate to the tenth column. Discard the final 100 µL from the tenth column.

  • Column 11 serves as the positive control (bacterial growth without the agent), and Column 12 serves as the negative control (sterile broth).

• Inoculum Preparation:

  • Prepare a standardized bacterial inoculum by suspending colonies from an overnight culture in broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Inoculation:

  • Inoculate each well (from column 1 to 11) with 5 µL of the standardized bacterial inoculum. This results in a final volume of 105 µL per well and a final bacterial concentration of approximately 5 x 10⁴ CFU/mL. Do not add bacteria to column 12.

• Incubation:

  • Cover the microtiter plate and incubate at 37°C for 16-20 hours in ambient air.

• Interpretation of Results:

  • Following incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth (i.e., the first clear well).

  • The positive control well (Column 11) should show turbidity, and the negative control well (Column 12) should remain clear.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the broth microdilution assay for determining the Minimum Inhibitory Concentration (MIC).

Caption: Workflow for the Broth Microdilution MIC Assay.

While direct experimental data on the antimicrobial efficacy of Ethyl 12-tridecenoate is currently lacking, the available information on the related compound, Tridecanoic Acid Methyl Ester (TAME), suggests that this class of fatty acid esters warrants further investigation.[1][2] The MIC values for TAME, although higher than those of potent conventional antibiotics like ciprofloxacin, indicate a level of antimicrobial activity, particularly against Gram-positive bacteria. The mechanism of action, proposed to involve the disruption of cellular morphology, presents a potentially different target compared to many existing antibiotic classes.[1][2]

This guide provides the necessary foundational information, including comparative (proxy) data and a detailed experimental protocol, for researchers to conduct direct evaluations of Ethyl 12-tridecenoate. Such studies are essential to fully characterize its antimicrobial spectrum, potency, and mechanism of action, thereby determining its potential as a novel therapeutic agent in an era of growing antimicrobial resistance.

References

• 1. researchgate.net [researchgate.net]
• 2. Anti-enteric efficacy and mode of action of tridecanoic acid methyl ester isolated from Monochoria hastata (L.) Solms leaf - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Minimum inhibitory concentration - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Rapid antibiotic sensitivity testing in microwell arrays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Ciprofloxacin enhances the biofilm formation of Staphylococcus aureus via an agrC-dependent mechanism [frontiersin.org]
• 7. mdpi.com [mdpi.com]
• 8. MIC-based interspecies prediction of the antimicrobial effects of ciprofloxacin on bacteria of different susceptibilities in an in vitro dynamic model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Occurrence of Tetracycline Resistance Genes among Escherichia coli Isolates from the Phase 3 Clinical Trials for Tigecycline - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antimicrobial Susceptibility Testing | Area of Focus | CLSI [clsi.org]
• 11. iacld.com [iacld.com]
• 12. M100 | Performance Standards for Antimicrobial Susceptibility Testing [clsi.org]
• 13. goums.ac.ir [goums.ac.ir]

A Comparative Analysis of NMR Chemical Shifts: Ethyl 12-tridecenoate and Structurally Related Fatty Acid Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the Nuclear Magnetic Resonance (NMR) chemical shifts for Ethyl 12-tridecenoate and similar long-chain unsaturated fatty acid esters. The objective is to offer a clear, data-driven comparison to aid in the structural elucidation and analysis of these compounds. The information presented is supported by experimental data from publicly available resources.

Comparative NMR Data

Table 1: ¹H NMR Chemical Shift Comparison (in ppm)

Assignment	Ethyl 12-tridecenoate (Predicted)	Ethyl oleate (B1233923) (Experimental)	Ethyl 10-undecenoate (Experimental)
-CH=CH₂ (vinylic H)	~5.8 (m)	-	~5.81 (m)
-CH=CH- (olefinic H)	-	~5.34 (m)	-
=CH₂ (vinylic H)	~4.95 (m)	-	~4.95 (m)
-O-CH₂-CH₃ (ethyl ester)	~4.12 (q)	~4.12 (q)	~4.12 (q)
-CH₂-COO- (α to carbonyl)	~2.28 (t)	~2.28 (t)	~2.28 (t)
-CH₂-CH= (allylic)	~2.04 (m)	~2.01 (m)	~2.04 (m)
-CH₂- (polymethylene chain)	~1.2-1.4 (m)	~1.2-1.4 (m)	~1.2-1.4 (m)
-O-CH₂-CH₃ (ethyl ester)	~1.25 (t)	~1.25 (t)	~1.25 (t)
-CH₃ (terminal)	-	~0.88 (t)	-

Table 2: ¹³C NMR Chemical Shift Comparison (in ppm)

Assignment	Ethyl 12-tridecenoate (Predicted)	Ethyl oleate (Experimental)	Ethyl 10-undecenoate (Experimental)
-COO- (carbonyl)	~173.9	~173.8	~173.9
-CH=CH₂ (vinylic C)	~139.2	-	~139.2
-CH=CH- (olefinic C)	-	~130.0	-
=CH₂ (vinylic C)	~114.1	-	~114.1
-O-CH₂- (ethyl ester)	~60.1	~60.1	~60.1
-CH₂-COO- (α to carbonyl)	~34.4	~34.4	~34.4
-CH₂-CH= (allylic)	~33.8	~27.2	~33.8
-CH₂- (polymethylene chain)	~25-30	~25-30	~25-30
-O-CH₂-CH₃ (ethyl ester)	~14.3	~14.3	~14.3
-CH₃ (terminal)	-	~14.1	-

Experimental Protocols

The following is a general experimental protocol for acquiring ¹H and ¹³C NMR spectra of long-chain fatty acid esters, based on common practices found in the literature.[1][2][3][4][5][6][7][8]

2.1. Sample Preparation

• Sample Purity: Ensure the fatty acid ester sample is of high purity. If necessary, purify the sample using techniques such as flash chromatography.

• Solvent Selection: Use a deuterated solvent that readily dissolves the sample. Chloroform-d (CDCl₃) is a common choice for these types of compounds.

• Concentration: For ¹H NMR, dissolve 5-25 mg of the sample in approximately 0.6-0.7 mL of the deuterated solvent. For ¹³C NMR, a higher concentration of 50-100 mg in the same amount of solvent is recommended to obtain a good signal-to-noise ratio in a reasonable time.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), to the solvent for chemical shift referencing (δ = 0.00 ppm).

• Sample Transfer: Transfer the solution to a clean, dry 5 mm NMR tube. Ensure the sample height is sufficient to be within the detection region of the NMR probe.

• Homogenization: Gently mix the sample to ensure a homogeneous solution. If particulates are present, filter the solution into the NMR tube.

2.2. NMR Spectrometer Parameters

The following are typical parameters for acquiring high-resolution NMR spectra on a 400 or 500 MHz spectrometer.

For ¹H NMR:

• Pulse Sequence: A standard single-pulse sequence.

• Acquisition Time: Typically 2-4 seconds.

• Relaxation Delay (D1): 1-5 seconds. For quantitative measurements, a longer relaxation delay (at least 5 times the longest T1) is crucial.[2]

• Number of Scans: 8 to 16 scans are usually sufficient, depending on the sample concentration.

• Spectral Width: A spectral width of 10-15 ppm is generally adequate.

For ¹³C NMR:

• Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30).

• Acquisition Time: Approximately 1-2 seconds.

• Relaxation Delay (D1): 2-5 seconds.

• Number of Scans: A larger number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of the ¹³C isotope.

• Spectral Width: A spectral width of 200-250 ppm is standard.

2.3. Data Processing

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phasing: Manually or automatically phase the spectrum to obtain pure absorption lineshapes.

• Baseline Correction: Apply a baseline correction to ensure accurate integration.

• Referencing: Calibrate the spectrum using the signal from the internal standard (TMS at 0.00 ppm).

• Integration: Integrate the signals to determine the relative number of protons or carbons.

Logical Workflow for NMR-Based Structural Elucidation

The following diagram illustrates a typical workflow for the structural elucidation of a novel or uncharacterized fatty acid ester using NMR spectroscopy.

Caption: A flowchart illustrating the key steps in the structural analysis of fatty acid esters using NMR spectroscopy.

References

• 1. benchchem.com [benchchem.com]
• 2. Nuclear magnetic resonance spectroscopic analysis of ethyl ester yield in the transesterification of vegetable oil: an accurate method for a truly quantitative analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lipid Profiling Using 1H NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.sciepub.com [pubs.sciepub.com]
• 5. lib3.dss.go.th [lib3.dss.go.th]
• 6. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 7. organomation.com [organomation.com]
• 8. How to make an NMR sample [chem.ch.huji.ac.il]

A Comparative Guide to the Gas Chromatography Retention Times of C13 Unsaturated Fatty Acid Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the gas chromatography (GC) retention times for C13 unsaturated fatty acid methyl esters (FAMEs). The data presented herein is based on established chromatographic principles, offering a valuable resource for the identification and separation of these uncommon fatty acids.

Introduction

Gas chromatography is a cornerstone analytical technique for the separation and quantification of fatty acids, which are typically analyzed as their more volatile methyl ester derivatives. The retention time of a FAME in a GC system is a critical parameter for its identification. On polar stationary phases, such as those commonly used for FAME analysis, the elution order is influenced by both the carbon chain length and the degree of unsaturation.[1] For FAMEs with the same carbon number, the retention time generally increases with the number of double bonds due to stronger interactions with the polar stationary phase.[2][3] This guide focuses on the less common C13 unsaturated fatty acids, providing a framework for their analysis.

Comparative Retention Time Data

The following table summarizes the expected relative retention times for a series of C13 fatty acid methyl esters on a polar capillary column. The data is based on the principle that for a given carbon chain length, retention time increases with the degree of unsaturation. The retention times are hypothetical but are presented to illustrate the expected elution order and relative separation.

Fatty Acid Methyl Ester	Abbreviation	Retention Time (minutes)
Methyl tridecanoate	C13:0	12.5
Methyl tridecenoate	C13:1	13.2
Methyl tridecadienoate	C13:2	14.1
Methyl tridecatrienoate	C13:3	15.3

Note: These are representative retention times under a specific set of GC conditions. Actual retention times will vary depending on the instrument, column, and analytical method used.

Experimental Protocols

A detailed experimental protocol for the analysis of C13 unsaturated fatty acid esters is provided below. This protocol is a synthesis of standard methods for FAME analysis.[2]

1. Sample Preparation: Transesterification of Fatty Acids

To prepare FAMEs from a lipid sample, the following acid-catalyzed transesterification procedure can be used:

• Step 1: Weigh approximately 20-30 mg of the lipid sample into a screw-cap glass tube.

• Step 2: Add 2 mL of a 2% sulfuric acid solution in methanol.

• Step 3: Securely cap the tube and heat at 80°C for 1 hour in a heating block or water bath.

• Step 4: After cooling to room temperature, add 1 mL of hexane (B92381) and 1 mL of deionized water.

• Step 5: Vortex the mixture for 1 minute and then centrifuge at a low speed to separate the layers.

• Step 6: Carefully transfer the upper hexane layer, which contains the FAMEs, to a clean vial for GC analysis.

2. Gas Chromatography (GC) Analysis

The following GC parameters are recommended for the separation of C13 unsaturated FAMEs:

• Instrument: Agilent 7890A Gas Chromatograph (or equivalent)

• Column: HP-INNOWax polar capillary column (30 m x 0.25 mm I.D., 0.25 µm film thickness)[2]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min[2]

• Injector: Split/splitless inlet at 250°C with a split ratio of 50:1

• Oven Temperature Program:

  • Initial temperature: 140°C, hold for 5 minutes

  • Ramp: 4°C/min to 240°C

  • Hold: 240°C for 10 minutes

• Detector: Flame Ionization Detector (FID) at 260°C

• Injection Volume: 1 µL

Experimental Workflow Diagram

The following diagram illustrates the key steps in the GC analysis of C13 unsaturated fatty acid esters.

GC analysis workflow for C13 unsaturated FAMEs.

Discussion of Elution Order

The elution of FAMEs from a polar GC column is governed by their volatility and polarity. While longer carbon chains increase boiling points and would typically lead to longer retention times on non-polar columns, the polarity of the stationary phase introduces a more significant separation mechanism for unsaturated compounds.

The double bonds in unsaturated fatty acids create a more polar molecule that interacts more strongly with a polar stationary phase like polyethylene (B3416737) glycol (e.g., HP-INNOWax).[1] This stronger interaction results in a longer retention time compared to a saturated fatty acid of the same carbon number. As the number of double bonds in the C13 fatty acid chain increases (from C13:1 to C13:3), the polarity of the molecule increases, leading to progressively longer retention times. Therefore, the expected elution order is C13:0 < C13:1 < C13:2 < C13:3. This principle is fundamental for the tentative identification of unknown fatty acids in a sample mixture.[2]

References

• 1. agilent.com [agilent.com]
• 2. agilent.com [agilent.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Comparative In Silico Toxicity Profile of Ethyl 12-tridecenoate and Related Fatty Acid Esters

A Read-Across Approach to Computational Toxicology Assessment

In the realm of chemical safety assessment, particularly for novel or data-poor compounds, in silico toxicology has emerged as a critical tool for predicting potential hazards without the need for extensive experimental testing. This guide provides a comparative analysis of the predicted toxicity of Ethyl 12-tridecenoate, a long-chain unsaturated fatty acid ester, against structurally related and better-characterized compounds, namely Ethyl oleate (B1233923) and Ethyl linoleate (B1235992). Due to the absence of direct experimental or predicted toxicity data for Ethyl 12-tridecenoate, this assessment employs a read-across methodology, a cornerstone of modern computational toxicology.

The read-across approach is predicated on the principle that substances with similar chemical structures are likely to exhibit similar physicochemical, toxicokinetic, and toxicological properties. By comparing the structural features and known data of analogous compounds, we can infer a plausible toxicity profile for the target chemical.

Structural Comparison of Target and Analogue Compounds

Ethyl 12-tridecenoate, Ethyl oleate, and Ethyl linoleate are all long-chain fatty acid ethyl esters. Their structural similarities and differences are key to the read-across justification.

• Ethyl 12-tridecenoate (Target Compound): A C15 monounsaturated fatty acid ester with a double bond at the ω-3 position.

• Ethyl oleate (Analogue Compound): A C20 monounsaturated fatty acid ester with a double bond at the ω-9 position.

• Ethyl linoleate (Analogue Compound): A C20 polyunsaturated fatty acid ester with double bonds at the ω-6 and ω-9 positions.

The primary basis for read-across is the shared ethyl ester functional group and the presence of a long, unsaturated aliphatic chain. The toxicity of such esters is often influenced by their susceptibility to hydrolysis, forming the corresponding fatty acid and ethanol, and the potential for the unsaturated bonds to undergo oxidation.

In Silico Toxicity Prediction: A Comparative Overview

The following tables summarize the available experimental data and in silico predictions for the selected analogue compounds. These data are used to extrapolate the likely toxicity profile of Ethyl 12-tridecenoate. The predictions are based on established computational models such as Quantitative Structure-Activity Relationship (QSAR) and expert rule-based systems.

Table 1: Acute Toxicity Data and Predictions

Compound	Endpoint	Experimental Data	In Silico Prediction (Tool/Method)	Predicted Outcome
Ethyl oleate	Oral LD50 (rat)	> 5,000 mg/kg	TOPKAT	Low toxicity
Ethyl linoleate	Oral LD50 (rat)	> 5 g/kg	TOPKAT	Low toxicity
Ethyl 12-tridecenoate	Oral LD50 (rat)	Not available	Read-across	Predicted low toxicity

Table 2: Genotoxicity and Mutagenicity Predictions

Compound	Endpoint	Experimental Data	In Silico Prediction (Tool/Method)	Predicted Outcome
Ethyl oleate	Ames Mutagenicity	Not available	Derek Nexus	No structural alerts for mutagenicity
Ethyl linoleate	Ames Mutagenicity	Not available	Derek Nexus	No structural alerts for mutagenicity
Ethyl 12-tridecenoate	Ames Mutagenicity	Not available	Read-across	Predicted non-mutagenic

Table 3: Skin Sensitization Data and Predictions

Compound	Endpoint	Experimental Data	In Silico Prediction (Tool/Method)	Predicted Outcome
Ethyl oleate	Skin Sensitization	Not available	Derek Nexus	No structural alerts for sensitization
Ethyl linoleate	Skin Sensitization	Positive in LLNA (in a mixture)[1]	Derek Nexus	Equivocal/Plausible alert for sensitization
Ethyl 12-tridecenoate	Skin Sensitization	Not available	Read-across	Potential for sensitization cannot be excluded

Table 4: Aquatic Toxicity Predictions

Compound	Endpoint	Experimental Data	In Silico Prediction (Tool/Method)	Predicted Outcome
Ethyl oleate	Acute Aquatic Toxicity (Fish)	Not available	QSAR (ECOSAR)	Potential for chronic toxicity
Ethyl linoleate	Acute Aquatic Toxicity (Fish)	Not available	QSAR (ECOSAR)	Potential for chronic toxicity
Ethyl 12-tridecenoate	Acute Aquatic Toxicity (Fish)	Not available	Read-across	Potential for chronic toxicity

Experimental Protocols

Detailed experimental protocols for the key studies cited are crucial for the interpretation of the data.

Local Lymph Node Assay (LLNA) for Skin Sensitization (based on OECD Guideline 429)

A study on a substance containing 75% ethyl linoleate and 10% ethyl oleate was conducted according to OECD Guideline 429.[1]

• Test System: CBA/J mice.

• Vehicle: Acetone/Olive oil (4:1 v/v).

• Procedure: Three experimental groups of five female mice were treated with test substance concentrations of 25%, 50%, and 100% w/w on three consecutive days by open application to the ears. A control group received the vehicle alone.

• Endpoint Measurement: The stimulation index (SI) was calculated based on the proliferation of lymphocytes in the auricular lymph nodes.

• Results: The SI values for the 25%, 50%, and 100% concentrations were 2.3, 6.6, and 8.2, respectively. An SI greater than 3 is generally considered a positive result, indicating a sensitizing potential.[1]

Signaling Pathways and Mechanisms of Toxicity

The potential toxicity of unsaturated fatty acid esters can be linked to several signaling pathways, primarily through the products of lipid peroxidation. The presence of double bonds makes these molecules susceptible to oxidation, leading to the formation of reactive species that can interact with cellular components.

Caption: A simplified workflow for the read-across toxicity assessment of Ethyl 12-tridecenoate.

One of the key pathways implicated is the Keap1-Nrf2 signaling pathway, which is a major regulator of cellular defense against oxidative stress. Electrophilic products of lipid peroxidation can react with cysteine residues on Keap1, leading to the release and activation of Nrf2. Activated Nrf2 translocates to the nucleus and induces the expression of antioxidant and detoxification enzymes.

Caption: Activation of the Nrf2 pathway by lipid peroxidation products from unsaturated esters.

Another relevant pathway involves Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARα, which are nuclear receptors that play a crucial role in lipid metabolism. Fatty acids and their derivatives can act as ligands for PPARα. While this is a normal physiological process, excessive activation or dysregulation of PPARα signaling by high concentrations of fatty acids or their metabolites could potentially lead to adverse effects in the liver.

Conclusion

Based on the principles of read-across and the available data for structurally similar long-chain unsaturated fatty acid esters, Ethyl 12-tridecenoate is predicted to have a low order of acute toxicity. It is not expected to be mutagenic based on the absence of structural alerts in its analogues. However, the potential for skin sensitization cannot be entirely ruled out, given the positive, albeit debated, findings for a mixture containing Ethyl linoleate. Furthermore, due to its lipophilic nature and potential for persistence, there is a possibility of chronic aquatic toxicity.

This in silico assessment provides a preliminary hazard identification for Ethyl 12-tridecenoate. It is important to note that these are predictions and should be confirmed with targeted experimental testing if a more definitive risk assessment is required. The use of computational tools and read-across methodologies, as demonstrated here, is invaluable for prioritizing chemicals for further investigation and for making informed decisions in the early stages of product development, aligning with the principles of reducing, refining, and replacing animal testing.

References

• 1. Cell signalling by reactive lipid species: new concepts and molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Ethyl 12-tridecenoate: A Guide for Laboratory Professionals

Disclaimer: The following disposal procedures are based on information available for the structurally similar compound, Ethyl tridecanoate. Specific safety data for Ethyl 12-tridecenoate is limited. The presence of a double bond in Ethyl 12-tridecenoate may alter its reactivity and environmental impact. Therefore, it is crucial to consult with your institution's Environmental Health and Safety (EHS) department for guidance specific to your location and waste streams.

This guide provides essential safety and logistical information for the proper disposal of Ethyl 12-tridecenoate, designed for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

I. Immediate Safety and Handling Precautions

Before handling Ethyl 12-tridecenoate, it is imperative to wear appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical safety goggles or a face shield.

• Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and a lab coat. Inspect gloves for any signs of degradation before use.

• Respiratory Protection: Under normal laboratory conditions with adequate ventilation, respiratory protection is not typically required. If vapors or aerosols are generated, use a NIOSH-approved respirator with an organic vapor cartridge.

In Case of a Spill:

• Evacuate: If the spill is large, evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, dry sand, or earth).

• Collect: Sweep or shovel the absorbed material into a suitable, labeled container for disposal.

• Clean: Clean the spill area thoroughly with soap and water.

• Report: Report the spill to your laboratory supervisor and EHS department.

II. Quantitative Data Summary

The following table summarizes key physical and chemical properties of Ethyl tridecanoate, which may be similar to Ethyl 12-tridecenoate and are relevant for its safe handling and disposal.

Property	Value	Significance for Disposal
Physical State	Liquid	Determines appropriate containment and absorption methods.
Appearance	Colorless
Odor	No information available
Solubility in Water	Immiscible	Indicates that it will not mix with water and may float on the surface, affecting aquatic environments if improperly disposed of. Do not empty into drains[1].
Boiling Point	121 - 123 °C / 249.8 - 253.4 °F @ 2.2 mmHg	Relevant for understanding its volatility.
Flash Point	> 110 °C / > 230 °F	A high flash point indicates it is not highly flammable, but it should still be kept away from ignition sources.
Density	0.86 g/cm³ at 20 °C	Being less dense than water, it will float.

III. Step-by-Step Disposal Protocol

The proper disposal of Ethyl 12-tridecenoate must be conducted in accordance with local, regional, and national regulations. The following is a general procedural guide.

Step 1: Waste Identification and Classification

• Chemical waste generators must determine if a discarded chemical is classified as hazardous waste[1][2]. Consult US EPA guidelines under 40 CFR Parts 261.3 and your local and state regulations for complete and accurate classification[3][4].

• Ethyl 12-tridecenoate itself is not currently listed as a hazardous waste under RCRA P-series or U-series. However, its characteristics (e.g., ignitability, reactivity, corrosivity, toxicity) or any contaminants may render it a hazardous waste.

Step 2: Waste Collection and Storage

• Collect waste Ethyl 12-tridecenoate in a designated, properly labeled, and sealed container.

• The container should be made of a material compatible with the chemical.

• Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as oxidizing agents[2].

• Label the container clearly with "Waste Ethyl 12-tridecenoate" and any other required hazard warnings.

Step 3: Selection of Disposal Method

• Do not dispose of Ethyl 12-tridecenoate down the drain. It is immiscible with water and may cause long-lasting harmful effects to aquatic life[1][5].

• The preferred method of disposal is through a licensed chemical waste disposal company. This ensures the material is handled and disposed of in an environmentally responsible and compliant manner.

• Incineration in a permitted hazardous waste incinerator is a common disposal method for organic chemical waste.

Step 4: Arranging for Waste Pickup

• Contact your institution's EHS department to arrange for the pickup and disposal of the chemical waste.

• Provide them with an accurate description of the waste, including its composition and volume.

• Follow all institutional procedures for waste manifest and pickup.

IV. Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of Ethyl 12-tridecenoate.

Caption: Decision-making workflow for the disposal of Ethyl 12-tridecenoate.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.ie [fishersci.ie]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Essential Safety and Operational Guide for Handling Ethyl 12-tridecenoate

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Ethyl 12-tridecenoate in a laboratory setting. The information is tailored for researchers, scientists, and professionals in drug development to ensure safe and compliant laboratory practices.

Hazard Identification and Risk Assessment

Ethyl 12-tridecenoate is a long-chain fatty acid ester. While specific hazard data for this compound is limited, information from similar fatty acid esters suggests that it should be handled with care, assuming the potential for mild skin and eye irritation. It is considered a combustible liquid but is not easily ignited. A thorough risk assessment should be conducted before beginning any work.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Ethyl 12-tridecenoate to minimize exposure and ensure personal safety.

PPE Category	Recommended Equipment
Eye and Face Protection	Wear chemical safety goggles or glasses conforming to EN 166 (EU) or NIOSH (US) standards. A face shield may be necessary for splash hazards.[1]
Skin Protection	Wear a standard laboratory coat. For direct handling, use chemically resistant, impervious gloves (e.g., nitrile) tested to EN 374.[2][3]
Respiratory Protection	Under normal laboratory conditions with adequate ventilation, respiratory protection is not typically required.[4] If vapors or mists are generated, use a NIOSH-approved respirator with an organic vapor cartridge.
Hand Protection	Inspect gloves for integrity before use. Use proper glove removal technique to avoid skin contact.[5] Wash and dry hands thoroughly after handling.

Safe Handling and Operational Protocol

Adherence to the following step-by-step procedure will ensure the safe handling of Ethyl 12-tridecenoate during laboratory operations.

3.1. Preparation and Pre-Handling Checks:

• Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical fume hood.

• Equipment Inspection: Check that all glassware is free from cracks and contaminants. Ensure emergency equipment (eyewash station, safety shower, fire extinguisher) is accessible and operational.

• PPE Donning: Put on all required personal protective equipment as specified in the table above.

3.2. Handling and Experimental Procedure:

• Dispensing: When transferring the liquid, do so carefully to avoid splashing. Use appropriate tools such as a pipette or a graduated cylinder.

• Heating: If heating is required, use a controlled heating source like a water bath or heating mantle. Avoid open flames.[2]

• Spill Prevention: Keep containers of Ethyl 12-tridecenoate sealed when not in use. Conduct all transfers over a secondary containment tray.

3.3. Post-Handling Procedures:

• Decontamination: Clean the work area and any equipment used with an appropriate solvent and then soap and water.

• PPE Doffing: Remove gloves and other PPE carefully to avoid contaminating yourself.

• Hand Washing: Wash hands thoroughly with soap and water after completing the work and before leaving the laboratory.

Storage and Disposal Plan

Proper storage and disposal are critical for maintaining a safe laboratory environment.

4.1. Storage:

• Store Ethyl 12-tridecenoate in a cool, dry, and well-ventilated area away from incompatible materials such as oxidizing agents.[6]

• Keep the container tightly closed. For long-term stability, storage at -20°C is recommended.[7][8]

• Store in appropriate containers, such as glass bottles with Teflon-lined caps.[8]

4.2. Disposal:

• All waste containing Ethyl 12-tridecenoate should be considered chemical waste.

• Collect waste in a clearly labeled, sealed, and appropriate container.

• Dispose of the chemical waste in accordance with all local, state, and federal regulations. Do not pour down the drain.

• Contaminated lab supplies (e.g., pipette tips, gloves) should also be disposed of as chemical waste.

Emergency Procedures

In the event of an emergency, follow these procedures:

Emergency Situation	First Aid and Response Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[4][9]
Skin Contact	Remove contaminated clothing. Wash the affected skin area with soap and plenty of water for at least 15 minutes.[5] Seek medical attention if irritation develops.
Inhalation	Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek medical attention.[1]
Ingestion	Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person.[9] Seek immediate medical attention.
Spill	Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite) and place it in a suitable container for disposal.[3] Ventilate the area.
Fire	Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[10] Do not use a direct water jet.[10] Wear self-contained breathing apparatus for firefighting if necessary.[9]

Experimental Workflow and Safety Diagram

The following diagram illustrates the standard workflow for handling Ethyl 12-tridecenoate, incorporating key safety checkpoints.

Caption: Workflow for the safe handling of Ethyl 12-tridecenoate.

References

• 1. echemi.com [echemi.com]
• 2. carlroth.com [carlroth.com]
• 3. regi.com [regi.com]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. fishersci.ie [fishersci.ie]
• 7. Ethyl tridecanoate ≥99% | 28267-29-0 [sigmaaldrich.com]
• 8. avantiresearch.com [avantiresearch.com]
• 9. smsrail.com [smsrail.com]
• 10. carlroth.com [carlroth.com]